(S)-TCO-PEG3-amine

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-TCO-PEG3-amine: Properties, Protocols, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, experimental protocols, and applications of (S)-TCO-PEG3-amine, a key reagent in the field of bioconjugation and drug development. The information presented herein is intended to equip researchers with the necessary knowledge to effectively utilize this powerful chemical tool in their work.

Core Chemical Properties

(S)-TCO-PEG3-amine is a heterobifunctional linker molecule that plays a pivotal role in "click chemistry," a class of reactions known for their high efficiency and specificity. It incorporates a strained (S)-trans-cyclooctene (TCO) moiety, a triethylene glycol (PEG3) spacer, and a primary amine group. This unique combination of functional groups allows for a two-step conjugation strategy, making it a versatile tool for linking molecules of interest.

There is some variability in the reported molecular formula and weight for this compound across different suppliers. The most commonly cited values are presented below. Researchers should always refer to the certificate of analysis for the specific batch they are using.

Property	Value	Source(s)
Chemical Formula	C₁₇H₃₂N₂O₅	[1][2][3]
Molecular Weight	344.45 g/mol	[1][2]
CAS Number	1800507-93-0	[1][2][3]
Appearance	Colorless to light yellow oil/liquid or solid	[3]
Purity	Typically >95% (as determined by HPLC and/or qNMR)	[1][3]
Solubility	Soluble in common organic solvents such as DMSO, DMF, DCM, and THF.	[1][3][4]
Storage Conditions	Store at -20°C, desiccated, and protected from light. It is recommended to store under an inert gas atmosphere.	[1][3]

The Power of Bioorthogonal Chemistry: The TCO-Tetrazine Ligation

The cornerstone of (S)-TCO-PEG3-amine's utility lies in the inverse electron demand Diels-Alder (IEDDA) reaction between the TCO group and a tetrazine. This bioorthogonal reaction is exceptionally fast and specific, proceeding rapidly under physiological conditions without the need for a catalyst.[3][5][6]

Reaction Kinetics

The TCO-tetrazine ligation is one of the fastest bioorthogonal reactions known, with second-order rate constants that can exceed 800 M⁻¹s⁻¹.[6] The exact rate is dependent on the substituents on the tetrazine ring and the specific TCO derivative. For instance, hydrogen-substituted tetrazines can react with TCO with rate constants up to 30,000 M⁻¹s⁻¹.[6]

Tetrazine Derivative	Second-Order Rate Constant (k)	Conditions	Source
Dipyridyl tetrazine	2000 (±400) M⁻¹s⁻¹	Not specified	[6]
Methyl-substituted tetrazines	~1000 M⁻¹s⁻¹	Not specified	[6]
Hydrogen-substituted tetrazines	up to 30,000 M⁻¹s⁻¹	Not specified	[6]
General TCO-tetrazine	1 - 1 x 10⁶ M⁻¹s⁻¹	General range	[6]
ATTO-tetrazines	up to 1000 M⁻¹s⁻¹	Not specified	[6]

Stability

The trans-cyclooctene (B1233481) group is susceptible to isomerization to its less reactive cis-cyclooctene form. Therefore, long-term storage of TCO-containing compounds is generally not recommended.[1] The stability of TCO-modified biomolecules has been investigated. For example, a TCO-modified goat IgG showed a loss of about 10.5% of its reactivity towards tetrazines after four weeks of storage at 4°C in a phosphate (B84403) buffer (100 mM sodium phosphate, 150 mM sodium chloride, pH 7.5).[7] It is also important to avoid the presence of thiols (e.g., DTT) and certain metals, as they can promote this isomerization.[8]

Experimental Protocols

The primary amine group of (S)-TCO-PEG3-amine can be readily conjugated to biomolecules or other molecules of interest containing a suitable electrophilic group, most commonly an activated ester such as an N-hydroxysuccinimide (NHS) ester. The resulting TCO-functionalized molecule can then be reacted with a tetrazine-modified partner.

General Protocol for Antibody Conjugation

This protocol describes the general steps for conjugating (S)-TCO-PEG3-amine to an antibody via an NHS ester linkage, followed by the bioorthogonal reaction with a tetrazine-labeled molecule.

Materials:

• Antibody of interest

• (S)-TCO-PEG3-NHS ester (prepared by reacting (S)-TCO-PEG3-amine with an excess of an NHS-ester activating reagent, or commercially available)

• Tetrazine-functionalized molecule

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0, or other amine-free buffer

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous DMSO or DMF

• Size-Exclusion Chromatography (SEC) column for purification

Workflow Diagram:

References

• 1. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 2. chemscene.com [chemscene.com]
• 3. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02807K [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. nanocomposix.com [nanocomposix.com]

(S)-TCO-PEG3-amine: A Technical Guide to a Key Player in Bioorthogonal Chemistry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of (S)-TCO-PEG3-amine, a pivotal tool in the field of bioorthogonal chemistry. We will delve into its chemical structure, molecular weight, and its primary application in the highly efficient TCO-tetrazine ligation reaction. This guide offers detailed experimental protocols, quantitative data, and visual diagrams to support researchers in drug development and various scientific disciplines in harnessing the capabilities of this versatile molecule.

Core Properties and Structure

(S)-TCO-PEG3-amine is a heterobifunctional linker that features a strained trans-cyclooctene (B1233481) (TCO) moiety and a primary amine, connected by a three-unit polyethylene (B3416737) glycol (PEG) spacer. The "(S)" designation in its name refers to the specific stereochemistry of the trans-cyclooctene ring, which is a critical factor in its reactivity. It is important to note that there are different molecules marketed with similar names. This guide focuses on the compound with the CAS number 1800-507-93-0.[1][2]

The primary amine group allows for straightforward conjugation to biomolecules or surfaces containing activated esters (like NHS esters) or carboxylic acids (in the presence of carbodiimide (B86325) activators).[2] The TCO group, on the other hand, is a highly reactive dienophile in inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reactions with tetrazines.[1] This reaction is known for its exceptionally fast kinetics and high specificity, proceeding rapidly in aqueous environments without the need for a catalyst.[1][3]

Molecular Structure

Below is the two-dimensional chemical structure of (S)-TCO-PEG3-amine.

References

• 1. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 3. interchim.fr [interchim.fr]

(S)-TCO-PEG3-amine: A Technical Guide to its Mechanism of Action in Bioorthogonal Chemistry

For Researchers, Scientists, and Drug Development Professionals

(S)-TCO-PEG3-amine is a key reagent in the field of bioorthogonal chemistry, enabling the precise and efficient conjugation of molecules in complex biological systems. This technical guide provides an in-depth overview of its mechanism of action, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying chemical principles and workflows.

Core Mechanism of Action: The Inverse-Electron-Demand Diels-Alder Reaction

The functionality of (S)-TCO-PEG3-amine is centered on the highly efficient and selective reaction between its trans-cyclooctene (B1233481) (TCO) moiety and a tetrazine derivative. This bioorthogonal ligation proceeds via an inverse-electron-demand Diels-Alder (IEDDA) reaction.[1] In this reaction, the electron-deficient tetrazine (the diene) reacts rapidly with the strained, electron-rich TCO (the dienophile).[1] This initial [4+2] cycloaddition is followed by a retro-Diels-Alder reaction, which results in the irreversible elimination of nitrogen gas (N₂) and the formation of a stable dihydropyridazine (B8628806) product.[1]

This reaction is characterized by its exceptional speed, with second-order rate constants reaching up to 10⁷ M⁻¹s⁻¹, making it one of the fastest bioorthogonal reactions currently available.[1] A significant advantage of the TCO-tetrazine ligation is that it proceeds efficiently under physiological conditions (aqueous buffer, neutral pH, and ambient temperature) without the need for cytotoxic catalysts such as copper.[2]

The Role of the (S)-Stereochemistry and PEG3 Linker

The "(S)" designation in (S)-TCO-PEG3-amine refers to a specific stereoisomer of the trans-cyclooctene ring. The stereochemistry of substituents on the TCO ring has a significant impact on the reaction kinetics. Specifically, axial isomers of TCO derivatives generally exhibit faster reaction rates than their equatorial counterparts.[3][4] (S)-TCO-PEG3-amine is typically supplied as the axial isomer, which contributes to its high reactivity.

The PEG3 (polyethylene glycol) linker serves several important functions. It enhances the hydrophilicity and solubility of the molecule in aqueous buffers, which is crucial for biological applications.[5] The flexible PEG spacer also minimizes steric hindrance, allowing for efficient conjugation to biomolecules.[5]

Quantitative Data: Reaction Kinetics

The reaction rate of the TCO-tetrazine ligation is influenced by the specific structures of both the TCO and the tetrazine, as well as the reaction conditions. The following table summarizes representative second-order rate constants for various TCO derivatives with a common tetrazine partner, highlighting the impact of stereochemistry and substitution on reactivity.

TCO Derivative	Tetrazine Partner	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference(s)
trans-Cyclooctene (TCO)	3,6-di-(2-pyridyl)-s-tetrazine	~2,000	[6]
axial-5-hydroxy-trans-cyclooctene	3,6-di-(2-pyridyl)-s-tetrazine	~150,000	[6]
TCO-PEG-Amine	Tetrazine	> 800	[7]

Experimental Protocols

(S)-TCO-PEG3-amine possesses a primary amine group, which allows for its conjugation to a wide range of molecules, including proteins, peptides, and small molecules containing a reactive carboxylic acid or an activated ester.

Protocol 1: Conjugation of a Carboxylic Acid-Containing Molecule to (S)-TCO-PEG3-amine via EDC/NHS Chemistry

This protocol describes the activation of a carboxyl group using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) to form an amine-reactive NHS ester, which then reacts with the primary amine of (S)-TCO-PEG3-amine.

Materials:

• Carboxylic acid-containing molecule

• (S)-TCO-PEG3-amine

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS

• Activation Buffer: 0.1 M MES, pH 4.5-6.0

• Coupling Buffer: PBS (phosphate-buffered saline), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Anhydrous DMSO or DMF

• Desalting column or dialysis equipment for purification

Procedure:

• Reagent Preparation:

  • Equilibrate EDC and NHS/Sulfo-NHS to room temperature before opening.

  • Prepare a 10 mg/mL stock solution of the carboxylic acid-containing molecule in anhydrous DMSO or DMF.

  • Prepare a 10 mg/mL stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO or DMF.

  • Immediately before use, prepare a 10 mg/mL stock solution of EDC and NHS/Sulfo-NHS in Activation Buffer.

• Activation of the Carboxylic Acid:

  • Dissolve the carboxylic acid-containing molecule in Activation Buffer to a final concentration of 1-5 mg/mL.

  • Add a 10- to 20-fold molar excess of EDC and NHS/Sulfo-NHS to the carboxylic acid solution.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.

• Conjugation to (S)-TCO-PEG3-amine:

  • Add a 1.5- to 5-fold molar excess of the (S)-TCO-PEG3-amine stock solution to the activated carboxylic acid solution.

  • Adjust the pH of the reaction mixture to 7.2-7.5 using the Coupling Buffer.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 20-50 mM.

  • Incubate for 15 minutes at room temperature to quench any unreacted NHS esters.

• Purification:

  • Remove excess reagents and byproducts by size-exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: Ligation of a TCO-Functionalized Molecule to a Tetrazine-Labeled Protein

This protocol outlines the reaction between a molecule that has been conjugated to (S)-TCO-PEG3-amine (as described in Protocol 1) and a protein that has been labeled with a tetrazine moiety.

Materials:

• TCO-functionalized molecule

• Tetrazine-labeled protein

• Reaction Buffer: PBS, pH 7.4

• DMSO or DMF (if needed to dissolve the TCO-functionalized molecule)

Procedure:

• Reagent Preparation:

  • Prepare the tetrazine-labeled protein in the Reaction Buffer at a concentration of 1-5 mg/mL.

  • Dissolve the TCO-functionalized molecule in a minimal amount of DMSO or DMF and then dilute it into the Reaction Buffer.

• Ligation Reaction:

  • Add a 1.1- to 5-fold molar excess of the TCO-functionalized molecule to the tetrazine-labeled protein solution.

  • Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing. For very dilute solutions, the reaction time may be extended.

• Purification (Optional):

  • If necessary, the resulting conjugate can be purified from excess unreacted TCO-functionalized molecule using a desalting column or dialysis.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the core mechanism of action and a typical experimental workflow for using (S)-TCO-PEG3-amine.

Caption: Mechanism of the TCO-Tetrazine bioorthogonal ligation.

Caption: General experimental workflow for bioconjugation.

References

• 1. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. broadpharm.com [broadpharm.com]
• 4. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. vectorlabs.com [vectorlabs.com]
• 6. escholarship.org [escholarship.org]
• 7. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]

The Role of (S)-TCO-PEG3-amine in Modern Bioconjugation and Drug Development: A Technical Guide

For Immediate Release

A versatile heterobifunctional linker, (S)-TCO-PEG3-amine, is carving a significant niche in advanced life sciences research. This molecule is a cornerstone of bioorthogonal chemistry, a field focused on chemical reactions that can occur within living systems without interfering with native biochemical processes. Its unique structure, combining a strained trans-cyclooctene (B1233481) (TCO) group, a flexible polyethylene (B3416737) glycol (PEG) spacer, and a reactive primary amine, enables the precise and efficient construction of complex biomolecular architectures for therapeutic and diagnostic applications. This guide provides an in-depth analysis of its core applications, supported by quantitative data, detailed experimental protocols, and workflow visualizations for researchers, scientists, and drug development professionals.

Core Principles: The Power of Bioorthogonal Click Chemistry

(S)-TCO-PEG3-amine's utility is rooted in the inverse-electron demand Diels-Alder (iEDDA) reaction, one of the fastest and most specific bioorthogonal "click chemistry" ligations known.[1][2] The TCO group on the linker reacts with an electron-deficient tetrazine (Tz) moiety in a highly efficient and selective manner.[3] This reaction is characterized by its exceptional speed, proceeding rapidly even at the low concentrations typical of biological systems, and its biocompatibility, as it requires no toxic copper catalysts and forms a stable covalent bond with the release of nitrogen gas as the only byproduct.[1][4]

The integrated PEG3 spacer enhances the molecule's utility by improving aqueous solubility, reducing steric hindrance, and minimizing aggregation of the resulting conjugates.[5][6] The terminal primary amine provides a versatile handle for conjugation to a wide array of biomolecules and surfaces that contain or can be modified to contain activated carboxylic acids (e.g., NHS esters).[7]

Key Research Applications

The unique properties of (S)-TCO-PEG3-amine make it an invaluable tool in several key areas of research:

• Antibody-Drug Conjugates (ADCs): In the development of ADCs, the linker is used to attach potent cytotoxic drugs to monoclonal antibodies. The antibody directs the drug to a specific target, such as a cancer cell, and the TCO-tetrazine ligation provides a stable and precise method for drug attachment.[8]

• PROTAC Development: Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's degradation. (S)-TCO-PEG3-amine can serve as a component of the linker connecting the target-binding ligand and the E3 ligase-binding ligand.[9][10][11]

• Live-Cell Imaging and Diagnostics: The linker facilitates the attachment of imaging agents (like fluorophores or radioisotopes for PET and SPECT imaging) to targeting molecules such as antibodies or small molecules.[5][12] The rapid kinetics of the iEDDA reaction are particularly advantageous for in vivo pre-targeting applications, where the targeting molecule is administered first, allowed to accumulate at the target site, and then followed by a rapidly clearing, tetrazine-labeled imaging agent.[3]

• Biomaterials and Surface Modification: The amine functionality allows for the immobilization of TCO groups onto surfaces, which can then be used to capture tetrazine-modified biomolecules for applications in diagnostics and functionalized materials.[5]

Quantitative Data Summary

The efficacy of the TCO-tetrazine ligation is highlighted by its rapid kinetics. The second-order rate constant (k₂) is a critical performance metric, with higher values indicating a faster reaction. The tables below summarize key physicochemical properties of the linker and the kinetics of the iEDDA reaction.

Table 1: Physicochemical Properties of (S)-TCO-PEG3-amine

Property	Value	Source(s)
Molecular Formula	C₁₇H₃₂N₂O₅	[7]
Molecular Weight	344.45 g/mol	[7]
Purity	>95%	[7]
Appearance	Colorless to slightly yellow oil	[6]
Solubility	DMSO, DMF, DCM, Chloroform	[6][7]

| Storage Conditions | -20°C, Desiccate, Avoid Light |[6] |

Table 2: Comparative Reaction Kinetics of TCO-Tetrazine iEDDA Reaction

TCO Derivative	Tetrazine Derivative	Solvent/Temp	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Source(s)
TCO	3,6-dipyridyl-s-tetrazine	PBS, 37°C	13,000 ± 80	[13]
TCO	Methyl-tetrazine	9:1 Methanol/Water	2,000	[14]
s-TCO (water soluble)	3,6-dipyridyl-s-tetrazine	Water	3,300,000 ± 40,000	[13]
a-TCO (diol-derivatized)	3,6-dipyridyl-s-tetrazine	Not Specified	150,000 ± 8,000	[13]
TCO	Various aryl-Tetrazines	1,4-dioxane, 25°C	1.4 - 230	[3]

| TCO | Various aryl-Tetrazines | Aqueous Buffer, 37°C | 1,100 - 73,000 |[3] |

Note: Reaction kinetics are highly dependent on the specific structures of both the TCO and tetrazine partners, as well as the reaction conditions.

Experimental Protocols and Workflows

Detailed methodologies are crucial for reproducible results. The following sections provide schematic workflows and detailed protocols for key applications of (S)-TCO-PEG3-amine.

Workflow 1: Antibody-Drug Conjugate (ADC) Synthesis

This workflow illustrates the two-stage process of creating an ADC. First, the antibody is functionalized with the TCO linker. Second, the TCO-modified antibody is conjugated to a tetrazine-bearing cytotoxic payload.

Caption: Workflow for ADC synthesis using (S)-TCO-PEG3-amine.

Detailed Protocol: ADC Synthesis

This protocol describes the conjugation of (S)-TCO-PEG3-amine to an antibody's carboxyl groups (e.g., on aspartic/glutamic acid residues) followed by ligation to a tetrazine-payload.

Materials:

• Antibody (mAb) in amine-free buffer (e.g., PBS, pH 7.4)

• (S)-TCO-PEG3-amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-Hydroxysulfosuccinimide)

• Tetrazine-functionalized payload

• Anhydrous DMSO

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting spin columns or SEC chromatography system

Procedure:

• Antibody Preparation:

  • If necessary, buffer exchange the antibody into an amine-free buffer (e.g., PBS, pH 7.4) to a concentration of 2-10 mg/mL. Amine-containing buffers like Tris will compete with the reaction.

• Activation of Antibody Carboxyl Groups:

  • Prepare fresh stock solutions of EDC (e.g., 10 mg/mL in water) and Sulfo-NHS (e.g., 20 mg/mL in water).

  • Add a 50-fold molar excess of EDC and a 100-fold molar excess of Sulfo-NHS to the antibody solution.

  • Incubate for 15-30 minutes at room temperature.

• Conjugation with (S)-TCO-PEG3-amine:

  • Immediately prepare a stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO (e.g., 10 mM).

  • Add a 20 to 40-fold molar excess of the (S)-TCO-PEG3-amine solution to the activated antibody.

  • Incubate for 2 hours at room temperature with gentle mixing.

  • Quench the reaction by adding quenching buffer to a final concentration of 50 mM and incubate for 15 minutes.

• Purification of TCO-Antibody:

  • Remove excess linker and reagents by size exclusion chromatography (SEC) or using desalting spin columns, exchanging into a suitable buffer (e.g., PBS, pH 7.4).

  • Determine the concentration and Degree of Labeling (DOL) of the TCO-functionalized antibody.

• Bioorthogonal Ligation to Tetrazine-Payload:

  • Prepare a stock solution of the tetrazine-payload in DMSO.

  • Add 1.5 to 3 molar equivalents of the tetrazine-payload to the purified TCO-antibody.

  • Incubate the reaction for 1-2 hours at room temperature or 4°C. The reaction is often complete within 30-60 minutes.[4]

  • The final ADC is now ready for purification (e.g., via SEC or HIC) to remove any unreacted payload.

Workflow 2: Pre-targeted Live-Cell Imaging

This workflow outlines the steps for labeling specific cell surface proteins for fluorescence microscopy using a pre-targeting approach.

Caption: Workflow for pre-targeted live-cell imaging.

Detailed Protocol: Two-Step Live-Cell Surface Labeling

This protocol provides a general method for labeling cell surface receptors using a TCO-modified antibody and a tetrazine-fluorophore.

Materials:

• Live cells cultured on glass-bottom dishes suitable for microscopy

• TCO-functionalized antibody targeting a cell surface receptor

• Tetrazine-conjugated fluorescent dye

• Cell culture medium (e.g., DMEM)

• Wash buffer (e.g., PBS with 1% BSA)

• Fixative (e.g., 4% paraformaldehyde), optional

Procedure:

• Pre-targeting Step:

  • Dilute the TCO-functionalized antibody in cold cell culture medium to the desired final concentration (e.g., 5-20 µg/mL).

  • Remove the culture medium from the cells and add the antibody solution.

  • Incubate the cells for 30-60 minutes on ice or at 4°C to minimize receptor internalization.

• Washing Step:

  • Gently aspirate the antibody solution.

  • Wash the cells three times with cold wash buffer to remove all unbound antibody.

• Labeling Step:

  • Dilute the tetrazine-fluorophore in cold cell culture medium to a final concentration (e.g., 1-5 µM).

  • Add the tetrazine-fluorophore solution to the cells.

  • Incubate for 15-30 minutes on ice or at 4°C, protected from light.

• Final Wash and Imaging:

  • Gently aspirate the fluorophore solution.

  • Wash the cells three times with cold wash buffer.

  • Add fresh culture medium or PBS to the cells.

  • (Optional) Cells can be fixed at this stage if desired.

  • Image the cells using a fluorescence microscope with the appropriate filter sets.

Conclusion

(S)-TCO-PEG3-amine is a powerful and versatile chemical tool that is accelerating innovation in drug development, diagnostics, and fundamental biological research. Its ability to mediate the exceptionally fast and biocompatible TCO-tetrazine ligation allows for the precise and reliable construction of complex bioconjugates. By understanding the principles behind its reactivity and leveraging detailed protocols, researchers can effectively integrate this linker into their workflows to develop next-generation therapeutics and advanced imaging agents.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. chemimpex.com [chemimpex.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. (S)-TCO-PEG3-amine - Immunomart [immunomart.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Frontiers | Tetrazine bioorthogonal chemistry derived in vivo imaging [frontiersin.org]
• 13. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]

(S)-TCO-PEG3-amine: A Technical Guide to its Central Role in Bioorthogonal Chemistry

For Researchers, Scientists, and Drug Development Professionals

(S)-TCO-PEG3-amine has emerged as a cornerstone reagent in the field of bioorthogonal chemistry, offering an unparalleled combination of rapid reaction kinetics, high specificity, and biocompatibility. This technical guide provides an in-depth exploration of its core properties, applications, and the experimental methodologies that underpin its use in advanced bioconjugation, drug delivery, and cellular imaging.

Core Principles and Chemical Properties

(S)-TCO-PEG3-amine is a heterobifunctional linker molecule. Its structure comprises three key components:

• A strained (S)-trans-cyclooctene (TCO) moiety: This is the reactive handle for bioorthogonal chemistry. The significant ring strain of the trans-double bond makes it a highly reactive dienophile in inverse-electron-demand Diels-Alder (iEDDA) reactions. The "(S)"-stereochemistry of the TCO ring is crucial, as it corresponds to the axial conformation, which exhibits significantly faster reaction kinetics compared to the equatorial isomer.[1][2][3]

• A triethylene glycol (PEG3) spacer: This hydrophilic linker enhances the aqueous solubility of the molecule and its conjugates, reduces aggregation, and minimizes steric hindrance during bioconjugation reactions.[4][5]

• A primary amine (-NH2) group: This functional group provides a versatile point of attachment for conjugation to a wide range of biomolecules, surfaces, or small molecules through well-established amine-reactive chemistries (e.g., reaction with NHS esters or carboxylic acids in the presence of carbodiimides).[6]

The primary role of (S)-TCO-PEG3-amine is to participate in the iEDDA reaction with a 1,2,4,5-tetrazine (B1199680) (Tz) derivative. This reaction is exceptionally fast and proceeds without the need for a cytotoxic copper catalyst, making it ideal for applications in living systems. The reaction is a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a stable dihydropyridazine (B8628806) linkage.[7]

Table 1: Physicochemical Properties of (S)-TCO-PEG3-amine

Property	Value	Reference
Chemical Formula	C17H32N2O5
Molecular Weight	344.23 g/mol
Purity	>95%
Physical Form	Colorless oil
Solubility	DCM, THF, acetonitrile, DMF, DMSO
Storage Conditions	-20°C, avoid light

Quantitative Data: Reaction Kinetics and Stability

The iEDDA reaction between TCO and tetrazine is renowned for its exceptional speed. The reaction rate is highly dependent on the specific TCO isomer and the substituents on the tetrazine ring.

Table 2: Comparative Second-Order Rate Constants of Bioorthogonal Reactions

Reaction	Dienophile	Diene/Dipole	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Characteristics	Reference
iEDDA	(axial)-TCO	3,6-di-(2-pyridyl)-s-tetrazine	~2,000 - 23,800	Extremely fast, catalyst-free. Axial isomer is significantly more reactive than equatorial.	[8][9]
iEDDA	(equatorial)-TCO	3,6-di-(2-pyridyl)-s-tetrazine	~2,260	Slower than axial isomer.	[10]
SPAAC	DBCO	Benzyl Azide	~0.6 - 1.0	Copper-free, but generally slower than iEDDA.
SPAAC	BCN	Benzyl Azide	~0.06 - 0.1	Slower than DBCO, but smaller and less lipophilic.

Stability Considerations: While highly reactive, the TCO moiety can undergo isomerization to the unreactive cis-cyclooctene (CCO) isomer, particularly at physiological temperatures (37°C) and in the presence of thiols or copper-containing proteins.[11] However, TCO-conjugates have shown reasonable stability for many applications. For instance, a TCO-modified antibody lost only about 10.5% of its reactivity after 4 weeks of storage at 4°C in a phosphate (B84403) buffer.[5] For long-term storage, it is advisable to keep TCO-containing molecules at -20°C and avoid buffers containing azides or thiols.[5]

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with (S)-TCO-PEG3-amine

This protocol describes the conjugation of (S)-TCO-PEG3-amine to a protein containing a reactive carboxylic acid, followed by reaction with a tetrazine-labeled molecule.

Materials:

• Protein of interest with accessible carboxyl groups (e.g., on aspartic or glutamic acid residues) in an amine-free buffer (e.g., MES buffer, pH 6.0).

• (S)-TCO-PEG3-amine.

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• Sulfo-NHS (N-hydroxysulfosuccinimide).

• Quenching solution (e.g., hydroxylamine).

• Desalting column.

• Tetrazine-functionalized molecule (e.g., a fluorescent dye).

Methodology:

• Protein Preparation: Dissolve the protein in MES buffer at a concentration of 1-5 mg/mL.

• Activation of Carboxyl Groups: Add a 10-fold molar excess of EDC and a 25-fold molar excess of Sulfo-NHS to the protein solution. Incubate for 15 minutes at room temperature.

• Conjugation with (S)-TCO-PEG3-amine: Add a 20 to 50-fold molar excess of (S)-TCO-PEG3-amine to the activated protein solution. Incubate for 2 hours at room temperature.

• Quenching: Add quenching solution to a final concentration of 10 mM to stop the reaction.

• Purification: Remove excess reagents by passing the reaction mixture through a desalting column equilibrated with an appropriate buffer (e.g., PBS, pH 7.4).

• Bioorthogonal Reaction: Add the tetrazine-functionalized molecule to the purified TCO-labeled protein. The reaction is typically complete within 30-60 minutes at room temperature.

• Final Purification (Optional): If necessary, purify the final conjugate using size-exclusion chromatography.

Protocol 2: Cell Surface Labeling

This protocol outlines a two-step procedure for labeling cell surface proteins.

Materials:

• Cells expressing the protein of interest.

• An antibody targeting the protein of interest.

• (S)-TCO-PEG3-NHS ester (synthesized from (S)-TCO-PEG3-amine and an NHS ester precursor).

• Amine-free buffer (e.g., PBS, pH 7.4).

• Tetrazine-fluorophore conjugate.

• Cell culture medium.

Methodology:

• Antibody-TCO Conjugation: Label the antibody with (S)-TCO-PEG3-NHS ester following a standard NHS ester labeling protocol in an amine-free buffer. Purify the TCO-labeled antibody using a desalting column.

• Cell Incubation: Incubate the cells with the TCO-labeled antibody in cell culture medium for 1 hour at 37°C.

• Washing: Wash the cells three times with PBS to remove unbound antibody.

• Tetrazine Labeling: Incubate the cells with the tetrazine-fluorophore conjugate in cell culture medium for 30 minutes at 37°C.

• Final Wash and Imaging: Wash the cells three times with PBS and proceed with fluorescence microscopy or flow cytometry analysis.

Visualizations of Key Pathways and Workflows

Caption: Workflow for protein labeling with (S)-TCO-PEG3-amine.

Caption: PROTAC-mediated protein degradation pathway.

Advanced Applications

PROTAC Development

Proteolysis-targeting chimeras (PROTACs) are bifunctional molecules that induce the degradation of a target protein by recruiting it to an E3 ubiquitin ligase. (S)-TCO-PEG3-amine can be used to synthesize PROTACs by linking a target protein binder to an E3 ligase ligand. The amine functionality allows for straightforward conjugation to one of the ligands, while the TCO group can be used in a modular "click" approach to attach the second ligand, which has been pre-functionalized with a tetrazine. This modular synthesis facilitates the rapid generation of PROTAC libraries with varying linker lengths and compositions to optimize degradation efficiency.

Click-to-Release Chemistry

A particularly innovative application of TCO-tetrazine chemistry is in "click-to-release" systems for prodrug activation.[12][13][14][15] In this strategy, a therapeutic agent is "caged" with a TCO derivative, rendering it inactive. The TCO moiety is designed such that upon iEDDA reaction with a tetrazine, a self-immolative cascade is initiated, leading to the release of the active drug.[16][17][18][19] This allows for the targeted delivery and activation of cytotoxic drugs at a specific site of action, such as a tumor, where a tetrazine-labeled targeting agent (e.g., an antibody) has been localized. This approach significantly enhances the therapeutic index by minimizing off-target toxicity.

Caption: Prodrug activation via click-to-release chemistry.

Conclusion

(S)-TCO-PEG3-amine is a powerful and versatile tool in the bioorthogonal chemistry toolbox. Its exceptional reactivity, specificity, and biocompatibility, coupled with the modularity afforded by its bifunctional nature, make it an indispensable reagent for researchers at the forefront of chemical biology, drug discovery, and diagnostics. The ability to perform rapid and efficient bioconjugation in complex biological environments, along with its application in advanced strategies such as PROTAC development and click-to-release systems, ensures that (S)-TCO-PEG3-amine will continue to drive innovation in the life sciences.

References

• 1. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General, Divergent Platform for Diastereoselective Synthesis of trans-Cyclooctenes with High Reactivity and Favorable Physiochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. interchim.fr [interchim.fr]
• 6. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 10. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Click-to-Release Reagents | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 14. researchgate.net [researchgate.net]
• 15. Building bioorthogonal click-release capable artificial receptors on cancer cell surface for imaging, drug targeting and delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Lysosome-Targeted Tetrazine for Organelle-Specific Click-to-Release Chemistry in Antigen Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Tetrazine-Triggered Bioorthogonal Cleavage of trans-Cyclooctene-Caged Phenols Using a Minimal Self-Immolative Linker Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding TCO-tetrazine ligation kinetics.

An In-Depth Technical Guide to TCO-Tetrazine Ligation Kinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The trans-cyclooctene (B1233481) (TCO) and tetrazine ligation is a cornerstone of bioorthogonal chemistry, a class of reactions that can occur in living systems without interfering with native biochemical processes.[1][2] This reaction is characterized by its exceptional speed, high specificity, and biocompatibility, making it an invaluable tool for researchers in drug development, molecular imaging, and chemical biology.[3][4] The ligation proceeds via an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition between the strained TCO (the dienophile) and an electron-deficient 1,2,4,5-tetrazine (B1199680) (the diene).[5][6] This is followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas, forming a stable dihydropyridazine (B8628806) product and driving the reaction to completion.[6][7]

With second-order rate constants (k₂) reaching up to 10⁷ M⁻¹s⁻¹, the TCO-tetrazine ligation is one of the fastest bioorthogonal reactions known.[4][5] This remarkable kinetic profile enables efficient conjugation even at the low nanomolar to micromolar concentrations typically found in biological systems.[3] Unlike many other "click" chemistries, it requires no cytotoxic copper catalyst, preserving the integrity of cells and organisms for in vivo studies.[3] This guide provides a comprehensive overview of the reaction kinetics, factors influencing reaction rates, and detailed experimental protocols for its application.

Reaction Mechanism and Kinetics

The TCO-tetrazine ligation is a two-step process initiated by a [4+2] cycloaddition, which is the rate-determining step.[5] According to Frontier Molecular Orbital (FMO) theory, the rate of this IEDDA reaction is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the TCO and the Lowest Unoccupied Molecular Orbital (LUMO) of the tetrazine.[4][5] A smaller energy gap leads to a faster reaction. The reaction concludes with a retro-Diels-Alder reaction, releasing nitrogen gas.[5]

Caption: The TCO-tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction mechanism.

Several factors can be modulated to tune the reaction kinetics for specific applications. The primary strategies involve altering the electronic properties of the reactants to minimize the HOMO-LUMO energy gap.[4][5]

• TCO (Dienophile) Modification: The reactivity of TCOs can be enhanced by adding electron-donating groups (EDGs), which raise the energy level of the HOMO.[5] Furthermore, increasing the ring strain of the TCO, for example by creating conformationally strained s-TCO derivatives, accelerates the reaction.[4]

• Tetrazine (Diene) Modification: The reactivity of tetrazines is increased by adding electron-withdrawing groups (EWGs), such as pyridyl or pyrimidyl rings. These groups lower the energy of the LUMO, thus reducing the energy gap with the TCO's HOMO.[4][5]

Caption: Key factors influencing the kinetics of the TCO-tetrazine ligation.

Quantitative Data Presentation

The second-order rate constant (k₂) is the standard metric for quantifying the speed of the TCO-tetrazine ligation. The table below summarizes reported kinetic data for various TCO and tetrazine pairs under different conditions, illustrating the vast range of achievable reaction rates.

TCO Derivative	Tetrazine Derivative	Conditions	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Reference(s)
TCO	Dipyridyl-s-tetrazine	9:1 Methanol/Water	2000 ± 400	[8][9]
TCO	Hydrogen-substituted tetrazines	Not specified	up to 30,000	[7]
TCO	Methyl-substituted tetrazines	Not specified	~1000	[7]
TCO-PEG₄	MeDHP-tetrazine	DPBS, 37 °C	1820	[10]
TCO-PEG₄	DHP₂-tetrazine	DPBS, 37 °C	6450	[10]
TCO conjugated to CC49 mAb	[¹¹¹In]In-labeled-tetrazine	PBS, 37 °C	13,000 ± 80	[4]
a-TCO (diol-derivatized)	3,6-dipyridyl-s-tetrazine	Not specified	150,000 ± 8,000	[4]
s-TCO (water soluble)	3,6-dipyridyl-s-tetrazine	Not specified	3,300,000 ± 40,000	[4]
General Range	Various	Aqueous buffer, RT	1 - 1,000,000	[7][11]

Experimental Protocols

Precise and reproducible experimental design is critical for successful bioconjugation. The following section details common protocols for protein functionalization and conjugation, as well as a method for kinetic analysis.

Protocol 1: Protein-Protein Conjugation

This protocol describes the functionalization of two separate proteins with TCO and tetrazine moieties, respectively, followed by their ligation. The most common method involves using N-hydroxysuccinimide (NHS) esters to target primary amines (lysine residues) on the protein surface.

Materials:

• Protein A and Protein B

• TCO-PEG-NHS ester (e.g., TCO-PEG12-NHS)

• Methyl-tetrazine-PEG-NHS ester (e.g., methyl-tetrazine-PEG8-NHS)

• Phosphate Buffered Saline (PBS), pH 7.4

• 1 M Sodium Bicarbonate (NaHCO₃), pH 8.3

• Anhydrous Dimethylsulfoxide (DMSO)

• Spin desalting columns (for purification)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Methodology:

Part A: Preparation of TCO-functionalized Protein A

• Protein Preparation: Dissolve Protein A in PBS at 1-5 mg/mL. If the storage buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS using a spin desalting column.[7]

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of TCO-PEG-NHS ester in anhydrous DMSO.[12]

• Activation Reaction: Add 1 M NaHCO₃ to the protein solution to raise the pH to ~8.3.[11] Add a 10-20 fold molar excess of the TCO-PEG-NHS ester stock solution to the protein.[12]

• Incubation: Incubate the reaction for 60 minutes at room temperature.[7][11]

• Quenching & Purification: Add quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes to consume unreacted NHS esters.[7] Purify the TCO-labeled protein using a spin desalting column equilibrated with PBS.[13]

Part B: Preparation of Tetrazine-functionalized Protein B

• Repeat steps 1-5 from Part A, using Protein B and the Methyl-tetrazine-PEG-NHS ester.

Part C: TCO-Tetrazine Ligation

• Conjugation: Mix the purified TCO-Protein A and Tetrazine-Protein B in a suitable molar ratio. A 1:1 ratio is a common starting point, though a slight excess (1.05-1.5 equivalents) of the tetrazine-protein can be beneficial.[7][13]

• Incubation: Allow the ligation to proceed for 30-120 minutes at room temperature or 4°C (may require longer incubation).[7][12]

• Analysis & Purification (Optional): The reaction progress can be monitored by the disappearance of the tetrazine's characteristic color and absorbance peak (510-550 nm).[7][11] If necessary, the final conjugate can be purified from unreacted components using size-exclusion chromatography (SEC).[13]

• Storage: Store the final protein-protein conjugate at 4°C.[7][13]

Caption: General experimental workflow for protein-protein conjugation using TCO-tetrazine ligation.

Protocol 2: Measuring Kinetics with Stopped-Flow Spectrophotometry

For reactions that are too fast to be monitored by manual mixing (often completing in seconds), stopped-flow spectrophotometry is the preferred method for determining rate constants.[14][15]

Principle: The technique involves rapidly mixing two reactant solutions (one containing the TCO, the other the tetrazine) and monitoring the reaction in real-time by measuring the change in absorbance or fluorescence. The disappearance of the tetrazine's absorbance at ~530 nm is commonly tracked.[14] For pseudo-first-order experiments, one reactant (e.g., TCO) is used in significant excess, and the observed rate constant (k_obs) is determined by fitting the absorbance decay to a single exponential function. The second-order rate constant (k₂) is then calculated by dividing k_obs by the concentration of the excess reactant.[14]

General Procedure:

• Reagent Preparation: Prepare stock solutions of the TCO derivative and the tetrazine derivative in the desired buffer (e.g., PBS, pH 7.4).

• Instrument Setup: Set up the stopped-flow spectrophotometer to the desired temperature (e.g., 37°C) and wavelength (e.g., 535 nm).[14]

• Loading: Load one syringe with the tetrazine solution and the other with the TCO solution (at a concentration at least 10-fold higher than the tetrazine).

• Data Acquisition: Rapidly inject and mix the reactants. Record the absorbance decay over time. The reaction is often complete within seconds.[14]

• Data Analysis: Fit the resulting kinetic trace to a pseudo-first-order exponential decay curve to obtain k_obs.

• Calculation: Calculate the second-order rate constant using the formula: k₂ = k_obs / [TCO].

• Replication: Repeat the measurement with multiple concentrations of the excess reactant to ensure linearity and accuracy.[14]

References

• 1. Bioorthogonal chemistry - Wikipedia [en.wikipedia.org]
• 2. chempep.com [chempep.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. broadpharm.com [broadpharm.com]
• 12. interchim.fr [interchim.fr]
• 13. benchchem.com [benchchem.com]
• 14. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 15. Tetrazine- and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

The Pivotal Role of the PEG3 Spacer in TCO Linkers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine stands out for its exceptional speed and specificity. The performance of this bioorthogonal "click chemistry" reaction in complex biological systems is significantly influenced by the linker connecting the TCO moiety to the biomolecule. This technical guide delves into the critical function of the tri-ethylene glycol (PEG3) spacer in TCO linkers, providing a comprehensive overview of its impact on the physicochemical properties, stability, and overall utility of these powerful bioconjugation tools.

Enhancing Physicochemical Properties with the PEG3 Spacer

The incorporation of a PEG3 spacer into a TCO linker confers several advantageous physicochemical properties that are crucial for in vivo and in vitro applications. These benefits are primarily a result of the hydrophilic and flexible nature of the polyethylene (B3416737) glycol chain.

Increased Solubility and Reduced Aggregation: A significant hurdle in bioconjugation is the often-hydrophobic nature of linker-payload constructs, which can lead to poor solubility and aggregation in aqueous biological environments. The inclusion of a hydrophilic PEG3 spacer significantly enhances the water solubility of the TCO linker and the resulting bioconjugate.[1][2] This is critical for maintaining the function of biomolecules like antibodies and preventing their rapid clearance from circulation.[3]

Minimized Steric Hindrance: The PEG3 spacer provides a flexible extension that distances the reactive TCO group from the surface of the biomolecule.[2][4] This separation minimizes steric hindrance, allowing for more efficient reaction with a tetrazine-modified partner.[3] Studies have shown that the inclusion of a PEG4 linker can increase the functional reactivity of TCOs on an antibody from approximately 11% to 47%.[3]

Impact on Reaction Kinetics and Stability

The PEG3 spacer plays a crucial role in modulating the reactivity and stability of the TCO moiety.

Reaction Kinetics: The IEDDA reaction between TCO and tetrazine is renowned for its rapid kinetics. The presence of a PEG spacer generally does not impede this, with second-order rate constants for TCO-tetrazine ligations being in the range of 800 to 30,000 M⁻¹s⁻¹.[5][6] This allows for efficient conjugation even at low concentrations of reactants.

Stability: A key consideration for TCO linkers is their stability, particularly the potential for the TCO group to isomerize to the less reactive cis-cyclooctene (CCO) form. The PEG3 spacer can influence this stability. For instance, a TCO-PEG3-modified goat IgG antibody was found to lose about 10.5% of its reactivity towards tetrazines when stored at 4°C for 4 weeks, and only 7% when stored at -20°C over the same period, indicating reasonable stability for many applications.[6] However, it is important to note that TCO moieties can be sensitive to thiols and certain metal ions, which can catalyze isomerization.[5]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the performance of TCO-PEG3 linkers.

Parameter	Value/Observation	Source(s)
Reaction Kinetics (TCO-Tetrazine)	Second-order rate constants typically range from >800 M⁻¹s⁻¹ up to 3.3 x 10⁶ M⁻¹s⁻¹.	[3][6]
Stability of TCO-modified IgG	Approximately 10.5% loss of reactivity after 4 weeks at 4°C in PBS.	[6]
Functional Reactivity Improvement	Inclusion of a PEG4 linker increased the reactivity of antibody-conjugated TCOs from ~11% to ~47%.	[3]

Experimental Protocols

Detailed methodologies for common applications of PEG3-TCO linkers are provided below.

Protocol for Labeling Proteins with TCO-PEG3-Maleimide

This protocol details the conjugation of a TCO-PEG3-maleimide linker to a protein containing free sulfhydryl groups.

Materials:

• Protein solution (1-5 mg/mL in a suitable buffer)

• TCO-PEG3-Maleimide dissolved in DMSO or DMF (5-20 mM)

• Phosphate buffer (100 mM sodium phosphate, 150 mM NaCl, pH 7.5) or other suitable amine-free buffer at pH 6.5-7.5.

• Tris(2-carboxyethyl)phosphine (TCEP) for reduction of disulfide bonds (if necessary)

• Spin desalting column

Procedure:

• Buffer Exchange: Exchange the protein into the reaction buffer using a desalting column to a final concentration of 1-5 mg/mL.[6]

• (Optional) Reduction of Disulfide Bonds: If the protein's sulfhydryl groups are involved in disulfide bonds, they must be reduced. Add a 10-fold molar excess of TCEP to the protein solution and incubate for 30-60 minutes at room temperature.

• Linker Preparation: Immediately before use, prepare a 5-20 mM solution of TCO-PEG3-Maleimide in DMSO or DMF.[6]

• Conjugation Reaction: Add a 20-fold molar excess of the TCO-PEG3-Maleimide solution to the protein sample. Incubate for 1-4 hours at room temperature or 2-8 hours at 4°C.[6] The reaction solution may initially appear cloudy due to the low aqueous solubility of the linker, but it should clarify as the reaction proceeds.[6]

• Purification: Remove excess, unreacted linker by passing the reaction mixture through a spin desalting column equilibrated with the desired storage buffer.[6]

Protocol for Antibody-Drug Conjugate (ADC) Synthesis via Thiol-PEG3-Acid Linker

This protocol outlines the synthesis of an ADC using a thiol-reactive PEG3 linker, where the antibody is first reduced to expose hinge-region thiols for conjugation.

Materials:

• Monoclonal antibody (mAb)

• Thiol-PEG3-acid linker

• Cytotoxic drug with an amine handle

• N-Hydroxysuccinimide (NHS) and a carbodiimide (B86325) (e.g., EDC) for linker activation

• TCEP

• Reaction and purification buffers (e.g., PBS)

• Size-exclusion chromatography (SEC) column

Procedure:

• Linker Activation: Activate the carboxylic acid of the Thiol-PEG3-acid linker with NHS and EDC to form an NHS ester.

• Drug-Linker Conjugation: React the activated linker with the amine-containing cytotoxic drug to form a stable amide bond. Purify the drug-linker conjugate using reverse-phase HPLC.

• Antibody Reduction: Partially reduce the interchain disulfide bonds of the mAb using a controlled molar excess of TCEP to generate free thiol groups.

• ADC Conjugation: React the maleimide-activated drug-linker with the reduced antibody. The maleimide (B117702) group will react with the free thiols to form a stable thioether bond.

• Purification: Purify the resulting ADC from unconjugated drug-linker and antibody fragments using size-exclusion chromatography.

• Characterization: Characterize the ADC to determine the drug-to-antibody ratio (DAR), purity, and in vitro cytotoxicity.

Visualizing Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key experimental workflows where TCO-PEG3 linkers are employed.

Caption: Antibody-Drug Conjugate (ADC) Development Workflow.

Caption: Pre-targeted Radioimmunotherapy (PRIT) Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. interchim.fr [interchim.fr]

An In-depth Technical Guide to (S)-TCO-PEG3-amine (CAS: 1800507-93-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-TCO-PEG3-amine, a heterobifunctional linker integral to advancements in bioconjugation, drug delivery, and molecular imaging. This document outlines its chemical properties, mechanism of action, and detailed protocols for its application in scientific research.

Core Properties and Specifications

(S)-TCO-PEG3-amine is a versatile molecule featuring a strained trans-cyclooctene (B1233481) (TCO) group and a primary amine, separated by a hydrophilic polyethylene (B3416737) glycol (PEG) spacer.[1] This structure allows for a two-step bioconjugation strategy, making it a valuable tool in the development of complex biomolecular architectures.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for (S)-TCO-PEG3-amine, compiled from various suppliers.

Property	Value	Reference
CAS Number	1800507-93-0	[1][3]
Molecular Formula	C₁₇H₃₂N₂O₅	[1]
Molecular Weight	344.45 g/mol	[4]
Purity	>95%	[1][3]
Physical Form	Colorless to slightly yellow oil or solid	[1][5]
Solubility	Soluble in DMSO, DMF, DCM, THF, acetonitrile	[1][3]
Storage Conditions	-20°C, protect from light, store under inert gas	[1][3][5]

Note: The TCO moiety has a limited shelf life and is susceptible to isomerization to the less reactive cis-cyclooctene (CCO) form. Therefore, long-term storage is not recommended.[3]

Mechanism of Action: Bioorthogonal Click Chemistry

(S)-TCO-PEG3-amine is a key reagent in bioorthogonal chemistry, specifically participating in the inverse-electron demand Diels-Alder (IEDDA) cycloaddition reaction.[6] This "click chemistry" reaction is renowned for its rapid kinetics and high specificity, allowing for the efficient ligation of molecules in complex biological environments without interfering with native biochemical processes.[7]

The core reaction involves the highly strained TCO group of (S)-TCO-PEG3-amine reacting with a tetrazine-functionalized molecule. This reaction proceeds quickly under mild, aqueous conditions to form a stable dihydropyridazine (B8628806) linkage, which then eliminates nitrogen gas to yield a stable pyridazine (B1198779) product.[1] The reaction is biocompatible as it does not require cytotoxic copper catalysts.[7]

Applications in Research and Development

The unique properties of (S)-TCO-PEG3-amine make it suitable for a wide range of applications:

• Bioconjugation: As a heterobifunctional linker, it enables the covalent attachment of various biomolecules, including proteins, antibodies, and peptides, to other molecules or surfaces.[2]

• Drug Delivery: It is utilized in the construction of targeted drug delivery systems, such as antibody-drug conjugates (ADCs), to enhance therapeutic efficacy and minimize off-target effects.[2]

• Medical Imaging: The TCO-tetrazine ligation is employed in pre-targeted imaging strategies for PET and SPECT, allowing for the separation of the targeting vector from the radioactive payload, thereby reducing background signal and radiation dose to non-target tissues.[1][2]

• PROTACs: (S)-TCO-PEG3-amine serves as a PEG-based linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs).[8]

Experimental Protocols

The following are detailed protocols for the use of (S)-TCO-PEG3-amine in common bioconjugation workflows.

Protocol 1: Conjugation of (S)-TCO-PEG3-amine to a Carboxylic Acid-Containing Molecule (e.g., Protein, Small Molecule)

This protocol describes the activation of a carboxylic acid with EDC and NHS to form an amine-reactive NHS ester, which then reacts with the primary amine of (S)-TCO-PEG3-amine.

Materials:

• Carboxylic acid-containing molecule

• (S)-TCO-PEG3-amine

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Amine-free buffer (e.g., MES buffer, pH 6.0 or PBS, pH 7.2)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or glycine (B1666218) solution)

• Purification system (e.g., dialysis, size-exclusion chromatography)

Procedure:

• Preparation: Dissolve the carboxylic acid-containing molecule in the amine-free buffer.

• Activation:

  • Add a 5-10 fold molar excess of EDC and NHS to the carboxylic acid solution.

  • Incubate for 15-30 minutes at room temperature to form the NHS-ester.[9]

• Conjugation:

  • Add (S)-TCO-PEG3-amine to the activated carboxylic acid solution. A 1.5 to 5-fold molar excess of the amine over the carboxylic acid is a good starting point.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.[9]

• Quenching: Add quenching buffer to a final concentration of 20-50 mM to consume any unreacted NHS-ester. Incubate for 15 minutes at room temperature.

• Purification: Purify the TCO-labeled conjugate using an appropriate method to remove excess reagents.

Protocol 2: TCO-Tetrazine Click Reaction for Protein-Protein Conjugation

This protocol outlines the reaction between a TCO-labeled protein (prepared using Protocol 1) and a tetrazine-labeled protein.

Materials:

• TCO-labeled protein

• Tetrazine-labeled protein

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Preparation: Dissolve both the TCO-labeled and tetrazine-labeled proteins in the reaction buffer to a concentration of 1-5 mg/mL.

• Conjugation:

  • Mix the TCO-labeled protein and the tetrazine-labeled protein. A 1:1 molar ratio is a good starting point, though optimization may be required.

  • Incubate the reaction mixture for 30-60 minutes at room temperature.[8]

• Analysis: The resulting protein-protein conjugate is now ready for downstream applications or further purification if necessary.

Visualizing Workflows and Mechanisms

The following diagrams, generated using the DOT language, illustrate the experimental workflows and the underlying chemical reaction.

Caption: Workflow for labeling a carboxylic acid-containing molecule with (S)-TCO-PEG3-amine.

Caption: Workflow for protein-protein conjugation via TCO-tetrazine click chemistry.

Caption: Mechanism of the inverse-electron demand Diels-Alder (IEDDA) reaction.

References

• 1. interchim.fr [interchim.fr]
• 2. Harnessing the bioorthogonal inverse electron demand Diels-Alder cycloaddition for pretargeted PET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetrazine-based inverse-electron-demand Diels–Alder reaction: a powerful tool for fabrication and functionalization of polymeric materials - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00912F [pubs.rsc.org]
• 5. The inverse electron-demand Diels-Alder reaction as a new methodology for the synthesis of 225Ac-labelled radioimmunoconjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Introduction to inverse electron demand Diels-Alder (iEDDA) reaction.

An In-Depth Technical Guide to the Inverse Electron Demand Diels-Alder (iEDDA) Reaction

The inverse electron demand Diels-Alder (iEDDA) reaction has become a cornerstone of bioorthogonal chemistry, prized for its exceptionally fast reaction rates, high degree of specificity, and ability to proceed within complex biological systems without the need for catalysts.[1][2] First established as a bioorthogonal coupling reaction in 2008, it is recognized as the fastest known bioorthogonal reaction to date.[1] This guide provides a detailed exploration of the core principles, quantitative data, experimental protocols, and key applications of the iEDDA reaction, tailored for researchers, scientists, and professionals in drug development.

Core Principles and Mechanism

The iEDDA reaction is a [4+2] cycloaddition between an electron-deficient diene and an electron-rich dienophile.[2][3][4] This is the reverse of the classical Diels-Alder reaction, where an electron-rich diene reacts with an electron-poor dienophile.[3][5] The reaction's energetics are governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of the dienophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene.[3][6][7] A smaller energy gap between these frontier orbitals leads to a faster reaction rate.[7]

Key Reaction Components:

• Dienes: The most common dienes used in iEDDA are electron-deficient heterocyclic compounds, particularly 1,2,4,5-tetrazines (Tz).[2][3] Their reactivity can be tuned by adding electron-withdrawing groups to lower the LUMO energy.[5][7] 1,2,4-triazines are also used but are generally less reactive.[7][8]

• Dienophiles: Dienophiles for iEDDA are electron-rich, often containing electron-donating groups.[3][6] Critically, introducing ring strain into the dienophile, such as in trans-cyclooctenes (TCO) and norbornenes, dramatically increases the HOMO energy and accelerates the reaction rate.[7][9] TCO is a highly reactive and widely used dienophile for this reason.[10]

Reaction Mechanism:

The reaction proceeds in two main steps:

• A [4+2] cycloaddition occurs between the tetrazine and the dienophile to form a highly unstable bicyclic intermediate.[2]

• This intermediate then rapidly undergoes a retro-Diels-Alder reaction, irreversibly releasing nitrogen gas (N₂).[11][12] This step is the thermodynamic driving force for the reaction, resulting in the formation of a stable dihydropyridazine (B8628806) product.[11]

The inverse electron demand Diels-Alder (iEDDA) reaction mechanism.

Quantitative Data for Reaction Optimization

The selection of the diene-dienophile pair is critical for achieving the desired reaction kinetics for a specific application. The reaction is characterized by its second-order rate constant (k), which can span several orders of magnitude.

Table 1: Second-Order Rate Constants (k) for Common iEDDA Pairs

Diene	Dienophile	Rate Constant (k) [M⁻¹s⁻¹]	Solvent/Conditions	Citation(s)
3,6-di-(2-pyridyl)-s-tetrazine	TCO	2000 (±400)	PBS	[13]
Hydrogen-substituted tetrazines	TCO	up to 30,000	Not specified	[13]
Methyl-substituted tetrazines	TCO	~1000	Not specified	[13]
General Tetrazines	TCO	1 - 1 x 10⁶	General	[12][13]
ATTO-tetrazines	TCO	up to 1000	Not specified	[13]
3,6-di-(2-pyridyl)-s-tetrazine	Norbornene	1.05	H₂O/DMSO (99:1)	[14]

| Tetrazine Dye | Vinyl-dU | 0.0015 - 0.077 | H₂O/DMSO (99:1) |[14] |

Table 2: Typical Experimental Conditions for iEDDA Reactions

Parameter	Condition	Notes	Citation(s)
pH	6.0 - 9.0	The reaction is robust across a range of physiological pH values.	[12][13]
Temperature	4°C, 25°C (RT), or 37°C	Reaction proceeds readily at room temperature or physiological temperature.	[13]
Solvents	Aqueous buffers (e.g., PBS), organic solvents (e.g., DMSO, DMF), biological media	Demonstrates excellent biocompatibility and versatility.	[1][12]
Catalyst	None required	The reaction proceeds without the need for potentially cytotoxic catalysts like copper.	[11][12]
Concentration	Effective even at very low (micromolar) concentrations	High reaction rates allow for efficient conjugation under dilute conditions.	[1][12]

| Reaction Time | 5 minutes to 2 hours | Time depends on the reactants, their concentration, and temperature. |[2][8][13] |

Applications in Drug Development and Research

The unique characteristics of the iEDDA reaction have made it an invaluable tool in biomedical research and therapeutic development.

• Bioconjugation and Live-Cell Imaging : iEDDA is widely used to label biomolecules such as proteins, lipids, and nucleic acids with high specificity.[1] This enables applications in live-cell imaging, where the fast kinetics allow for tracking dynamic cellular processes.[7][15] A significant advantage is the "fluorogenic" nature of some tetrazine-dye conjugates, where the tetrazine quenches the dye's fluorescence until it reacts with a dienophile, leading to a "turn-on" signal that reduces background noise.[11]

• Targeted Drug Delivery : The reaction is central to pre-targeting strategies in cancer therapy.[1] In this approach, an antibody modified with a dienophile (e.g., TCO) is first administered and allowed to accumulate at a tumor site. After unbound antibodies are cleared from circulation, a tetrazine-conjugated cytotoxic drug is administered, which then reacts specifically with the pre-targeted antibody, ensuring localized drug delivery and minimizing systemic toxicity.[1]

• "Click-to-Release" Prodrug Activation : Beyond targeting, iEDDA can be engineered for site-specific drug release.[1][16] A drug is linked to a dienophile (like TCO) via a cleavable linker. Upon reaction with a tetrazine-based activator at the target site, a bond rearrangement is triggered, leading to the cleavage of the linker and the release of the active drug.[1][16]

• Polymeric Materials and Hydrogels : In materials science, the iEDDA reaction is used to synthesize and functionalize polymers, including the fabrication of hydrogels for applications in tissue engineering and controlled drug delivery.[17][18]

A pre-targeting strategy for tumor-specific drug delivery using iEDDA.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine

This protocol describes a representative synthesis for a commonly used tetrazine.[2]

Materials:

• 2-cyanopyridine (B140075)

• Anhydrous hydrazine (B178648)

• Sodium nitrite (B80452) (NaNO₂)

• Glacial acetic acid

• Ethanol

• Dichloromethane

• Round-bottom flask, condenser, ice bath, magnetic stirrer

• TLC plates and silica (B1680970) gel for column chromatography

Procedure:

• Dihydrotetrazine Formation: In a round-bottom flask under a nitrogen atmosphere, combine 2-cyanopyridine (2.0 mmol) and anhydrous hydrazine (10.0 mmol) in ethanol.[2]

• Heat the reaction mixture to reflux (e.g., 78°C) for 30 minutes to several hours. Monitor the reaction's progress by TLC.[2]

• Oxidation to Tetrazine: Once the formation of the dihydrotetrazine is complete, cool the reaction mixture in an ice bath.[2]

• Slowly add an aqueous solution of sodium nitrite (NaNO₂), followed by the dropwise addition of glacial acetic acid. The mixture should turn a characteristic vibrant pink/red color, indicating tetrazine formation.[2]

• Purification: Extract the crude product from the aqueous mixture using an organic solvent like dichloromethane. Purify the final product by column chromatography on silica gel to yield the tetrazine as a colored solid.[2]

Protocol 2: Antibody Labeling via TCO-Tetrazine Ligation

This protocol provides a general workflow for conjugating a tetrazine-modified fluorophore to an antibody functionalized with TCO.[2]

Materials:

• Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4). Note: Avoid amine-containing buffers like Tris if using an NHS ester.[13]

• TCO-NHS ester

• Tetrazine-fluorophore conjugate

• Anhydrous DMSO or DMF

• Spin desalting columns

Procedure:

• Antibody Preparation: Prepare the antibody at a concentration of 1-5 mg/mL in the reaction buffer. If necessary, perform a buffer exchange into PBS.[11][13]

• TCO Functionalization:

  • Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO or DMF to create a stock solution (e.g., 10 mM).[2][11]

  • Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the antibody solution.[2]

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[2]

• Purification of TCO-labeled Antibody: Remove the unreacted TCO-NHS ester using a spin desalting column according to the manufacturer's instructions, eluting into the desired buffer.[2][13]

• Tetrazine Ligation:

  • Add the tetrazine-fluorophore to the purified TCO-labeled antibody. A 1.1 to 2.0 molar excess of the tetrazine is recommended.[2]

  • Incubate the mixture for 30-60 minutes at room temperature, protected from light if using a fluorophore.[11][13] The reaction progress can often be monitored by the disappearance of the tetrazine's color (typically pink/red).[12][19]

• Final Purification: If necessary, remove any unreacted tetrazine-fluorophore using a spin desalting column. The final antibody-fluorophore conjugate is now ready for use and should be stored appropriately (e.g., at 4°C).[2][13]

A typical workflow for antibody labeling using tetrazine-TCO ligation.

References

• 1. Inverse Electron Demand Diels-Alder Reaction - Creative Biolabs [creative-biolabs.com]
• 2. benchchem.com [benchchem.com]
• 3. Inverse electron-demand Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of variable molecular Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Diels-Alder Reaction [organic-chemistry.org]
• 7. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 8. moodle2.units.it [moodle2.units.it]
• 9. Kinetic studies of inverse electron demand Diels–Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. broadpharm.com [broadpharm.com]
• 13. benchchem.com [benchchem.com]
• 14. The Efficiency of Metabolic Labeling of DNA by Diels–Alder Reactions with Inverse Electron Demand: Correlation with the Size of Modified 2′-Deoxyuridines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Systematic Evaluation of Bioorthogonal Reactions in Live Cells with Clickable HaloTag Ligands: Implications for Intracellular Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Tetrazine-based inverse-electron-demand Diels–Alder reaction: a powerful tool for fabrication and functionalization of polymeric materials - Polymer Chemistry (RSC Publishing) DOI:10.1039/D4PY00912F [pubs.rsc.org]
• 19. broadpharm.com [broadpharm.com]

Protocols & Analytical Methods

Protocol for Amine-Based TCO Labeling of Antibodies for Bioorthogonal Applications

Application Note

This document provides a detailed protocol for the conjugation of antibodies with (S)-TCO-PEG3-amine, a crucial step for enabling bioorthogonal "click" chemistry applications. This method utilizes a two-step carbodiimide (B86325) reaction involving 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) to covalently link the primary amine of the TCO-PEG3 linker to the carboxyl groups present on the antibody. These carboxyl groups are found on aspartic acid and glutamic acid residues, as well as the C-terminus of the polypeptide chains.

The resulting trans-cyclooctene (B1233481) (TCO)-modified antibody can then be rapidly and specifically reacted with a tetrazine-labeled molecule in a bioorthogonal manner, a process known as the inverse-electron-demand Diels-Alder cycloaddition (IEDDA).[1] This powerful technique is widely employed in various research and drug development areas, including:

• Antibody-Drug Conjugates (ADCs): For the targeted delivery of cytotoxic agents to cancer cells.

• In Vivo Imaging: Enabling pre-targeted imaging strategies for diagnostics.[2]

• Immunoassays: Development of highly sensitive and specific detection methods.

• Cellular Labeling and Tracking: For visualizing and studying biological processes.

The inclusion of a PEG3 spacer enhances the solubility and reduces potential steric hindrance of the conjugated molecule, thereby improving the efficiency of the subsequent click reaction.[3] This protocol provides a robust method for producing TCO-labeled antibodies with a controllable degree of labeling, essential for optimizing the performance of downstream applications.

Quantitative Data Summary

The efficiency of the conjugation reaction and the properties of the resulting conjugate can be influenced by several factors, including the molar ratios of the reagents and the reaction conditions. Optimization of these parameters is often necessary for each specific antibody.

Parameter	Typical Range/Value	Notes
EDC to Antibody Molar Ratio	20 - 100 fold excess	Higher ratios can increase activation but may also lead to antibody cross-linking if not properly controlled.
Sulfo-NHS to Antibody Molar Ratio	50 - 250 fold excess	Sulfo-NHS stabilizes the activated carboxyl groups, increasing the efficiency of the reaction with the amine.
(S)-TCO-PEG3-amine to Antibody Molar Ratio	10 - 50 fold excess	The optimal ratio should be determined experimentally to achieve the desired Degree of Labeling (DOL).
Degree of Labeling (DOL)	2 - 8 TCO molecules per antibody	The DOL can be determined by mass spectrometry, which measures the mass shift of the antibody after conjugation.[1]
Antibody Recovery	> 80%	Purification steps should be optimized to maximize the yield of the conjugated antibody.
Conjugation Efficiency	Variable	Efficiency is dependent on the antibody, buffer conditions, and reagent concentrations. Can be assessed by comparing the amount of conjugated versus unconjugated antibody.[4]

Experimental Protocols

This protocol is divided into three main sections: Antibody Preparation, Two-Step EDC/Sulfo-NHS Conjugation, and Purification and Characterization of the TCO-Labeled Antibody.

Materials and Reagents

• Antibody of interest (in a buffer free of amines and carboxyls, e.g., PBS)

• (S)-TCO-PEG3-amine

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 40K MWCO)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction tubes

• Spectrophotometer or Nanodrop for protein concentration measurement

• Mass Spectrometer for DOL determination (optional)

Step 1: Antibody Preparation

• Buffer Exchange: If the antibody is in a buffer containing primary amines (e.g., Tris) or carboxylates, it must be exchanged into an amine and carboxyl-free buffer. PBS is a suitable buffer for this step.

  • Use a desalting column or dialysis cassette appropriate for the volume and concentration of your antibody.

  • Follow the manufacturer's instructions for the buffer exchange procedure.

• Concentration Adjustment: Adjust the antibody concentration to 1-5 mg/mL in the appropriate buffer (PBS for storage, Activation Buffer for the reaction).

• Purity Check: Ensure the antibody is of high purity (>95%) to avoid conjugation to contaminating proteins.

Step 2: Two-Step EDC/Sulfo-NHS Conjugation

This two-step procedure minimizes antibody cross-linking by first activating the antibody's carboxyl groups and then adding the amine-containing TCO linker.[5]

Part A: Activation of Antibody Carboxyl Groups

• Transfer the desired amount of antibody into a reaction tube and add Activation Buffer (0.1 M MES, pH 5.0-6.0) to the desired final volume.

• Freshly prepare solutions of EDC and Sulfo-NHS in Activation Buffer.

• Add the EDC solution to the antibody solution to achieve the desired final molar excess (e.g., 50-fold molar excess).

• Immediately add the Sulfo-NHS solution to the antibody solution to achieve the desired final molar excess (e.g., 125-fold molar excess).

• Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing.

Part B: Conjugation with (S)-TCO-PEG3-amine

• Freshly prepare a stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO.

• Add the (S)-TCO-PEG3-amine stock solution to the activated antibody solution to achieve the desired final molar excess (e.g., 20-fold molar excess).

• Adjust the pH of the reaction mixture to 7.2-7.5 by adding Coupling Buffer (PBS).

• Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Quenching: Add the Quenching Solution (e.g., Tris-HCl to a final concentration of 50 mM) to the reaction mixture and incubate for 15-30 minutes at room temperature to stop the reaction by consuming any unreacted sulfo-NHS esters.

Step 3: Purification and Characterization

• Purification: Remove excess, unreacted TCO-PEG3-amine and byproducts from the conjugated antibody using a desalting column with a molecular weight cutoff (MWCO) appropriate for your antibody (e.g., 40 kDa for IgG).

  • Equilibrate the desalting column with PBS according to the manufacturer's protocol.

  • Apply the quenched reaction mixture to the column and collect the purified, conjugated antibody.

• Concentration Determination: Measure the concentration of the purified antibody-TCO conjugate using a spectrophotometer at 280 nm (A280). Use the extinction coefficient of your specific antibody for an accurate measurement.

• Degree of Labeling (DOL) Determination (Optional but Recommended):

  • The DOL, which is the average number of TCO molecules per antibody, can be determined using mass spectrometry (e.g., MALDI-TOF or ESI-MS).[1] The mass of the conjugated antibody will increase by the mass of the attached TCO-PEG3-amine molecules.

• Storage: Store the purified antibody-TCO conjugate at 4°C for short-term storage or at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Visualizations

Chemical Reaction Pathway

Caption: Chemical pathway for antibody conjugation with (S)-TCO-PEG3-amine.

Experimental Workflow

Caption: Experimental workflow for TCO-labeling of antibodies.

References

• 1. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bidmc.org [bidmc.org]

Application Notes and Protocols: Labeling Proteins with (S)-TCO-PEG3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The site-specific modification of proteins is a cornerstone of modern chemical biology, enabling the development of antibody-drug conjugates (ADCs), advanced imaging probes, and novel diagnostics. (S)-TCO-PEG3-amine is a versatile heterobifunctional linker that facilitates the introduction of a trans-cyclooctene (B1233481) (TCO) moiety onto proteins. This TCO group can then undergo a highly efficient and bioorthogonal inverse-electron demand Diels-Alder (iEDDA) cycloaddition with a tetrazine-functionalized molecule.[1] This "click chemistry" reaction is exceptionally fast, selective, and occurs under mild, aqueous conditions, making it ideal for conjugating a wide array of molecules to proteins without the need for cytotoxic catalysts.[1]

The (S)-TCO-PEG3-amine linker contains a primary amine that can be covalently attached to a protein's surface-exposed carboxyl groups (aspartic and glutamic acid residues) through the use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS) chemistry. The polyethylene (B3416737) glycol (PEG) spacer enhances solubility and reduces steric hindrance. This document provides a detailed protocol for the labeling of proteins with (S)-TCO-PEG3-amine and subsequent characterization.

Chemical Reaction Pathway

The labeling process involves a two-step chemical reaction. First, the carboxyl groups on the protein are activated with EDC and NHS to form a semi-stable NHS ester. Subsequently, the primary amine of (S)-TCO-PEG3-amine reacts with the NHS ester to form a stable amide bond, covalently linking the TCO moiety to the protein.

Figure 1. Chemical reaction for labeling protein carboxyl groups with (S)-TCO-PEG3-amine.

Experimental Protocols

This section details the methodology for labeling a model protein, Bovine Serum Albumin (BSA), with (S)-TCO-PEG3-amine.

Materials and Reagents

• Bovine Serum Albumin (BSA)

• (S)-TCO-PEG3-amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide (sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Spin Desalting Columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

• Spectrophotometer

Protocol 1: Labeling of BSA with (S)-TCO-PEG3-amine

This protocol is for a labeling reaction with a 20-fold molar excess of (S)-TCO-PEG3-amine to protein.

1. Protein Preparation: a. Dissolve BSA in Activation Buffer to a final concentration of 5 mg/mL. b. If the protein solution contains primary amines (e.g., Tris buffer), exchange the buffer to the Activation Buffer using a spin desalting column.

2. Reagent Preparation (Prepare Immediately Before Use): a. Prepare a 10 mM stock solution of (S)-TCO-PEG3-amine in anhydrous DMF or DMSO. b. Prepare a 100 mM stock solution of EDC in Activation Buffer. c. Prepare a 100 mM stock solution of sulfo-NHS in Activation Buffer.

3. Activation of Protein Carboxyl Groups: a. To the 5 mg/mL BSA solution, add the 100 mM EDC stock solution to a final concentration of 2 mM. b. Immediately add the 100 mM sulfo-NHS stock solution to a final concentration of 5 mM. c. Incubate the reaction mixture at room temperature for 15-30 minutes with gentle mixing.

4. Conjugation of (S)-TCO-PEG3-amine: a. Add a 20-fold molar excess of the 10 mM (S)-TCO-PEG3-amine stock solution to the activated protein solution. b. Adjust the pH of the reaction mixture to 7.2-7.5 by adding Coupling Buffer. c. Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing.

5. Quenching of the Reaction: a. Add Quenching Buffer to the reaction mixture to a final concentration of 50 mM. b. Incubate for 15 minutes at room temperature to quench any unreacted NHS esters.

6. Purification of the Labeled Protein: a. Remove excess, unreacted (S)-TCO-PEG3-amine and other small molecules by using a spin desalting column equilibrated with PBS. b. Collect the purified TCO-labeled BSA.

7. Characterization of the Labeled Protein: a. Determine the protein concentration of the purified TCO-labeled BSA using a BCA assay or by measuring the absorbance at 280 nm. b. The Degree of Labeling (DOL), which is the average number of TCO molecules per protein, can be determined using mass spectrometry (MALDI-TOF or ESI-MS).

Experimental Workflow

The overall experimental process from protein preparation to the final purified TCO-labeled protein is illustrated below.

Figure 2. Experimental workflow for labeling proteins with (S)-TCO-PEG3-amine.

Quantitative Data Summary

The Degree of Labeling (DOL) is a critical parameter for ensuring the quality and consistency of protein conjugates. While the precise DOL will vary depending on the protein, its number of available carboxyl groups, and the reaction conditions, the following table provides representative data for the labeling of Bovine Serum Albumin (BSA) with a TCO-PEG-NHS ester, which targets amine groups (lysine residues) but follows a similar principle of increasing DOL with higher molar excess of the labeling reagent.[2] It is expected that labeling carboxyl groups with (S)-TCO-PEG3-amine via EDC/NHS chemistry would yield comparable results.

Molar Excess of TCO Reagent	Target Protein	Labeling Chemistry	Resulting Degree of Labeling (DOL)	Analytical Method
5x	BSA	TCO-PEG4-NHS	~1	MALDI-MS
25x	BSA	TCO-PEG4-NHS	~10-15	MALDI-MS
50x	BSA	TCO-PEG4-NHS	~20-25	MALDI-MS
100x	BSA	TCO-PEG4-NHS	~30-33	MALDI-MS

Note: This data is representative and serves as a guideline. Optimal DOL for a specific application should be determined experimentally.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Labeling Efficiency	Inactive EDC or (S)-TCO-PEG3-amine due to hydrolysis.	Prepare fresh stock solutions of EDC and (S)-TCO-PEG3-amine immediately before use. Store reagents desiccated at the recommended temperature.
Suboptimal pH for activation or conjugation.	Ensure the activation step is performed at pH 6.0 and the conjugation step is at pH 7.2-7.5.
Presence of primary amines in the protein buffer.	Buffer exchange the protein into an amine-free buffer (e.g., MES or PBS) before the reaction.
Protein Precipitation	High concentration of organic solvent (DMF/DMSO).	Keep the final concentration of the organic solvent in the reaction mixture below 10% (v/v).
Protein instability at the reaction pH.	Perform a small-scale trial to ensure protein stability under the reaction conditions.
Inconsistent DOL	Inaccurate quantitation of protein or reagents.	Use a reliable method for protein concentration determination (e.g., BCA assay). Ensure accurate preparation of stock solutions.
Variation in reaction time or temperature.	Standardize the incubation times and temperatures for all reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-TCO-PEG3-amine in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-TCO-PEG3-amine is a heterobifunctional linker that plays a crucial role in the development of advanced drug delivery systems, particularly in the construction of Antibody-Drug Conjugates (ADCs). This linker features a strained (S)-trans-cyclooctene (TCO) moiety and a primary amine, connected by a hydrophilic polyethylene (B3416737) glycol (PEG3) spacer. The TCO group enables rapid and highly specific conjugation to tetrazine-modified molecules via the inverse-electron-demand Diels-Alder (IEDDA) "click" reaction. This bioorthogonal reaction is exceptionally fast and proceeds efficiently under physiological conditions without the need for a catalyst, making it ideal for conjugating sensitive biomolecules.[1]

The primary amine functionality allows for the covalent attachment of a therapeutic payload, typically a small molecule drug, that has a reactive group such as a carboxylic acid. The PEG3 spacer enhances the solubility and stability of the resulting conjugate and minimizes steric hindrance.[2] These properties make (S)-TCO-PEG3-amine a versatile tool for creating precisely engineered drug delivery vehicles with improved pharmacokinetic profiles and targeted efficacy.[3]

This document provides detailed application notes and experimental protocols for the use of (S)-TCO-PEG3-amine in the synthesis and evaluation of drug conjugates for targeted drug delivery.

Key Features and Applications

• Biocompatible and Chemoselective Conjugation: The TCO-tetrazine click reaction is highly selective and does not interfere with biological functional groups, allowing for precise conjugation in complex biological milieu.[1]

• Rapid Kinetics: The IEDDA reaction between TCO and tetrazine is one of the fastest bioorthogonal reactions, enabling efficient conjugation at low concentrations.[1][4]

• Versatile Linker: The amine group can be readily conjugated to drugs containing carboxylic acids or activated esters.

• Enhanced Solubility and Stability: The hydrophilic PEG3 spacer improves the aqueous solubility of the drug-linker conjugate and can reduce aggregation.

• Applications in Targeted Drug Delivery:

  • Antibody-Drug Conjugates (ADCs): For targeted delivery of cytotoxic agents to cancer cells.

  • Pre-targeted Drug Delivery: A two-step approach where a TCO-modified targeting molecule is administered first, followed by a tetrazine-labeled drug.[5][6]

  • Development of PROTACs: Used in the synthesis of Proteolysis Targeting Chimeras.[7]

Data Presentation

Table 1: Physicochemical Properties of (S)-TCO-PEG3-amine

Property	Value	Reference
Molecular Formula	C₁₇H₃₂N₂O₅	[8][9]
Molecular Weight	344.45 g/mol	[8][10]
Purity	>95% (typically assessed by HPLC)	[9]
Appearance	Colorless oil	[9]
Solubility	Soluble in DMSO, DMF, DCM, THF, Acetonitrile	[8][9]
Storage Conditions	-20°C, desiccated, protected from light	[8][9]

Table 2: Representative Quantitative Data for a HER2-Targeted ADC using TCO-based Ligation

Parameter	Result	Method
Average Drug-to-Antibody Ratio (DAR)	~3.5 - 4.0	HIC-HPLC, LC-MS
Monomer Purity	>95%	Size Exclusion Chromatography (SEC)
In Vitro Cytotoxicity (IC50) against HER2+ cell line (e.g., SK-BR-3)	0.5 - 10 nM	MTT or XTT assay
In Vivo Tumor Uptake (Pre-targeted)	3.48 %ID/mL (at 23h post-injection)	PET Imaging
Tumor-to-Liver Ratio (Pre-targeted)	2.64	PET Imaging

Note: The data presented in Table 2 are representative values and can vary depending on the specific antibody, drug, and experimental conditions.

Experimental Protocols

Protocol 1: Conjugation of a Carboxylated Drug to (S)-TCO-PEG3-amine via EDC/NHS Chemistry

This protocol describes the activation of a drug containing a carboxylic acid group using EDC and Sulfo-NHS, followed by conjugation to the primary amine of (S)-TCO-PEG3-amine.

Materials:

• Drug with a carboxylic acid functional group

• (S)-TCO-PEG3-amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysulfosuccinimide (Sulfo-NHS)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.5-6.0

• Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Tris-HCl, pH 8.0 or Hydroxylamine

• Reverse-phase HPLC for purification

Procedure:

• Drug Activation: a. Dissolve the carboxylated drug in anhydrous DMF or DMSO. b. In a separate tube, prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer immediately before use. c. Add a 1.2 to 1.5-fold molar excess of EDC and a 2 to 3-fold molar excess of Sulfo-NHS to the drug solution. d. Incubate the reaction mixture for 15-30 minutes at room temperature with gentle mixing to form the Sulfo-NHS ester of the drug.

• Conjugation to (S)-TCO-PEG3-amine: a. Dissolve (S)-TCO-PEG3-amine in DMF or DMSO. b. Add a 1.5 to 2-fold molar excess of the (S)-TCO-PEG3-amine solution to the activated drug solution. c. Adjust the pH of the reaction mixture to 7.2-7.5 with a suitable base (e.g., DIPEA) if necessary. d. Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching and Purification: a. Quench any unreacted Sulfo-NHS esters by adding the quenching solution to a final concentration of 10-50 mM and incubating for 15 minutes. b. Monitor the reaction progress by LC-MS. c. Purify the resulting TCO-PEG3-Drug conjugate by reverse-phase HPLC. d. Lyophilize the purified fractions to obtain the final product.

Protocol 2: Preparation of a TCO-Modified Antibody-Drug Conjugate (Pre-targeted Approach)

This protocol outlines the modification of an antibody with a TCO-NHS ester, followed by the click reaction with a tetrazine-functionalized drug.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• TCO-PEGn-NHS ester

• Tetrazine-functionalized drug

• Anhydrous DMSO

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5

• Desalting columns (e.g., Zeba Spin Desalting Columns)

Procedure:

• Antibody Preparation: a. If the antibody solution contains primary amines (e.g., Tris buffer) or preservatives, perform a buffer exchange into the Reaction Buffer using a desalting column. b. Adjust the antibody concentration to 1-5 mg/mL.

• TCO-Modification of the Antibody: a. Prepare a 10-20 mM stock solution of the TCO-PEGn-NHS ester in anhydrous DMSO immediately before use. b. Add a 10 to 20-fold molar excess of the TCO-PEGn-NHS ester solution to the antibody solution. The final DMSO concentration should ideally be below 10%. c. Incubate the reaction for 1-2 hours at room temperature with gentle mixing. d. Remove the excess, unreacted TCO-PEGn-NHS ester using a desalting column, exchanging the buffer back to the Reaction Buffer.

• Click Reaction with Tetrazine-Drug: a. Determine the concentration and degree of labeling (DOL) of the TCO-modified antibody using UV-Vis spectroscopy. b. Add a 1.5 to 5-fold molar excess of the tetrazine-functionalized drug to the TCO-modified antibody. c. Incubate the reaction for 30-60 minutes at room temperature. d. The resulting ADC can be purified from excess tetrazine-drug using size exclusion chromatography (SEC) or dialysis if necessary.

Protocol 3: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxic effect of the prepared drug conjugate on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HER2-positive SK-BR-3 cells for a HER2-targeted ADC)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Drug conjugate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: a. Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. b. Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of the drug conjugate in complete medium. b. Remove the old medium from the wells and add 100 µL of the diluted drug conjugate solutions. Include wells with untreated cells as a control. c. Incubate the plate for 72-96 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay: a. Add 20 µL of the 5 mg/mL MTT solution to each well.[5] b. Incubate for 2-4 hours at 37°C.[5] c. Carefully aspirate the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[5] d. Shake the plate gently for 10-15 minutes.

• Data Analysis: a. Measure the absorbance at 570 nm using a microplate reader. b. Calculate the percentage of cell viability for each concentration relative to the untreated control. c. Plot the cell viability against the logarithm of the drug conjugate concentration and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizations

Experimental Workflow for ADC Preparation and In Vitro Testing

Caption: Workflow for ADC synthesis and evaluation.

Signaling Pathway for an ADC Targeting HER2 with an MMAE Payload

References

• 1. biocompare.com [biocompare.com]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. researchgate.net [researchgate.net]
• 4. Drug Development Process Map • Global Drug Trials [globaldrugdevelopment.tghn.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]
• 8. Tumor radiosensitization by monomethyl auristatin E: mechanism of action and targeted delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

A Step-by-Step Guide to TCO-Tetrazine Click Chemistry: Protocols and Applications for Researchers

For researchers, scientists, and drug development professionals, TCO-tetrazine click chemistry offers a powerful tool for bioconjugation due to its exceptional speed, selectivity, and biocompatibility. This guide provides detailed protocols and application notes for harnessing this advanced bioorthogonal reaction.

The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine (Tz) is a cornerstone of modern bioconjugation.[1][2] Its catalyst-free nature and rapid kinetics make it ideal for a wide range of applications, from live-cell imaging and targeted drug delivery to the development of antibody-drug conjugates (ADCs) and radiopharmaceuticals.[3][4][5] This reaction is characterized by its high specificity, proceeding efficiently in complex biological media without interfering with native cellular processes.[4]

Core Principles of TCO-Tetrazine Ligation

The TCO-tetrazine reaction is a type of "click chemistry" that proceeds through a [4+2] cycloaddition cascade.[2] The electron-deficient tetrazine acts as the diene, reacting with the strained, electron-rich TCO (the dienophile).[6] This initial cycloaddition is followed by a retro-Diels-Alder reaction, which irreversibly releases nitrogen gas and forms a stable dihydropyridazine (B8628806) conjugate.[6][7] The release of nitrogen gas is a key thermodynamic driving force for the reaction's completion.[2]

A key advantage of this chemistry is its exceptionally fast reaction rate, with second-order rate constants reaching up to 10⁷ M⁻¹s⁻¹.[1][8] This allows for efficient conjugation even at low concentrations of reactants, minimizing potential cytotoxicity.[3] Unlike other click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the TCO-tetrazine ligation does not require a cytotoxic metal catalyst, making it highly suitable for in vivo applications.[3][4]

Quantitative Comparison of Click Chemistry Reactions

The choice of a bioorthogonal reaction often depends on its kinetic properties. The following table summarizes the key kinetic parameters for TCO-tetrazine ligation in comparison to other common click chemistry reactions.

Feature	Tetrazine-TCO Ligation	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Up to 10⁷, typically 800 - 30,000[1]	10 - 10⁴[1]	~1[1]
Biocompatibility	Excellent (copper-free)[1]	Limited in vivo due to copper cytotoxicity[1]	Excellent (copper-free)[1]
Reaction Conditions	Aqueous media, room temperature, pH 6-9[7][9]	Requires copper catalyst and reducing agents	Aqueous media, room temperature

Experimental Protocols

Protocol 1: General Protein Labeling with a TCO-NHS Ester

This protocol describes the labeling of a protein with a TCO moiety using an N-hydroxysuccinimide (NHS) ester, which reacts with primary amines (e.g., lysine (B10760008) residues).

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• TCO-NHS ester (e.g., TCO-PEG-NHS)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer at a concentration of 1-5 mg/mL.[2][10] If the protein solution contains primary amines (e.g., Tris buffer), perform a buffer exchange using a spin desalting column.[2]

• TCO-NHS Ester Preparation: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[2][10]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the protein solution.[2][10]

• Incubation: Incubate the reaction for 1 hour at room temperature or 2 hours on ice with gentle mixing.[10]

• Quenching: Add quenching buffer to a final concentration of 50-100 mM to stop the reaction by consuming unreacted NHS esters. Incubate for 5-15 minutes.[10][11]

• Purification: Remove excess, unreacted TCO-NHS ester using a spin desalting column according to the manufacturer's instructions.[2][10]

Protocol 2: TCO-Tetrazine Protein-Protein Conjugation

This protocol outlines the conjugation of a TCO-labeled protein to a tetrazine-labeled protein.

Materials:

• TCO-labeled protein (from Protocol 1)

• Tetrazine-labeled protein

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Reactant Preparation: Prepare the TCO-labeled and tetrazine-labeled proteins in a compatible reaction buffer.[9]

• Conjugation Reaction: Mix the TCO-labeled protein and the tetrazine-labeled protein. A slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule is often recommended.[9][11]

• Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.[9][11] For certain applications, the incubation can be extended up to 2 hours or performed at 37°C or 40°C to accelerate the reaction.[9][11]

• Purification (Optional): If necessary, the final conjugate can be purified from unreacted starting material using size-exclusion chromatography.[9][11]

• Storage: Store the final conjugate at 4°C until ready for use.[9][11]

Visualizing the Workflow and Mechanism

To better understand the TCO-tetrazine click chemistry process, the following diagrams illustrate the overall experimental workflow and the underlying reaction mechanism.

Caption: Experimental workflow for TCO-tetrazine bioconjugation.

Caption: Mechanism of the TCO-tetrazine inverse-electron-demand Diels-Alder (IEDDA) reaction.

Applications in Drug Development: Click-to-Release

A particularly innovative application of TCO-tetrazine chemistry is in "click-to-release" systems for targeted drug delivery.[8][12] In this approach, a drug is attached to a TCO-containing linker, rendering it inactive.[12] This prodrug can be systemically administered and, upon encountering a tetrazine-labeled targeting moiety (e.g., an antibody) at a specific site, undergoes the click reaction. This reaction not only forms a conjugate but also triggers the cleavage of the linker and the release of the active drug.[12][13]

Caption: Signaling pathway for targeted drug delivery via click-to-release chemistry.

Troubleshooting and Optimization

While TCO-tetrazine ligation is generally robust, certain factors can influence its efficiency.

• Stoichiometry: An incorrect molar ratio of TCO to tetrazine can lead to an incomplete reaction. Empirical optimization of the molar ratio is recommended, often with a slight excess of one component.[9]

• Hydrolysis of NHS Esters: TCO-NHS esters are moisture-sensitive. It is crucial to allow the reagent to equilibrate to room temperature before opening and to use high-quality, anhydrous solvents for stock solutions.[11]

• Amine-Containing Buffers: When labeling with NHS esters, avoid buffers containing primary amines (e.g., Tris, glycine) as they will compete with the desired reaction.[11]

• Hydrophobicity: Some TCO or tetrazine reagents can be hydrophobic, leading to non-specific binding. The use of reagents incorporating hydrophilic PEG linkers can improve water solubility and reduce this issue.[9]

• Reaction Monitoring: The progress of the TCO-tetrazine reaction can be monitored spectrophotometrically by observing the disappearance of the characteristic tetrazine absorbance around 520 nm.[1][7]

By following these detailed protocols and understanding the underlying principles, researchers can effectively utilize TCO-tetrazine click chemistry to advance their work in bioconjugation, drug development, and beyond.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. precisepeg.com [precisepeg.com]
• 5. Recent Advances in Bioorthogonal Click Chemistry for Efficient Synthesis of Radiotracers and Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. broadpharm.com [broadpharm.com]
• 8. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. interchim.fr [interchim.fr]
• 12. researchgate.net [researchgate.net]
• 13. Building bioorthogonal click-release capable artificial receptors on cancer cell surface for imaging, drug targeting and delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (S)-TCO-PEG3-amine in PET and SPECT Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-TCO-PEG3-amine is a key reagent in the rapidly advancing field of bioorthogonal chemistry, particularly for in vivo applications such as pretargeted Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) imaging. This molecule incorporates a strained trans-cyclooctene (B1233481) (TCO) moiety, which undergoes an exceptionally fast and selective inverse-electron-demand Diels-Alder (IEDDA) cycloaddition with a tetrazine (Tz) partner. This "click" reaction's high efficiency and biocompatibility allow for a two-step pretargeting strategy that decouples the targeting of a biological molecule from the delivery of the radionuclide.[1][2][3][4]

The pretargeting approach involves first administering a biomolecule (e.g., an antibody or nanoparticle) conjugated to the TCO group. After this conjugate has accumulated at the target site and cleared from circulation, a small, radiolabeled tetrazine molecule is injected. The tetrazine rapidly reacts with the TCO-modified biomolecule at the target, leading to a high local concentration of the radionuclide and enabling high-contrast imaging. This strategy offers significant advantages over conventional radioimmunotherapy, including reduced radiation dose to non-target tissues and the ability to use short-lived radionuclides for imaging slow-clearing biomolecules.[2][3][4][5]

These application notes provide detailed protocols for the use of (S)-TCO-PEG3-amine in pretargeted PET and SPECT imaging, along with a summary of quantitative data from preclinical studies.

Principle of TCO-Tetrazine Ligation

The core of the pretargeting strategy is the bioorthogonal reaction between a trans-cyclooctene (TCO) and a 1,2,4,5-tetrazine (B1199680) (Tz). This IEDDA reaction is characterized by its extraordinary speed, with second-order rate constants that can exceed 100,000 M⁻¹s⁻¹. The reaction proceeds rapidly under physiological conditions without the need for a catalyst, forming a stable covalent bond and releasing nitrogen gas.[2][4]

Figure 1: TCO-Tetrazine IEDDA Reaction.

Experimental Protocols

Protocol 1: Conjugation of (S)-TCO-PEG3-amine to Biomolecules (e.g., Antibodies)

This protocol describes a general method for conjugating a molecule functionalized with (S)-TCO-PEG3-amine to primary amines (e.g., lysine (B10760008) residues) on an antibody. This is typically achieved by first activating the carboxyl group of a TCO-PEG3-acid derivative with an N-hydroxysuccinimide (NHS) ester, which then reacts with the amine groups on the antibody. Alternatively, the amine group on (S)-TCO-PEG3-amine can be reacted with a pre-activated biomolecule.

Materials:

• Antibody (or other biomolecule) in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG3-NHS ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.5-9.0

• Desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

• Amicon ultrafiltration units (optional, for buffer exchange and concentration)

Procedure:

• Antibody Preparation:

  • If the antibody solution contains amine-containing stabilizers (e.g., glycine, tris), they must be removed. Perform a buffer exchange into PBS, pH 7.4, using a desalting column or by dialysis.

  • Adjust the antibody concentration to 2-5 mg/mL in PBS.

• pH Adjustment:

  • Adjust the pH of the antibody solution to 8.5-9.0 using the 0.1 M sodium bicarbonate buffer. This facilitates the reaction with primary amines.

• TCO-PEG3-NHS Ester Preparation:

  • Immediately before use, prepare a 10 mg/mL stock solution of TCO-PEG3-NHS ester in anhydrous DMSO.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG3-NHS ester solution to the pH-adjusted antibody solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Purification:

  • Remove excess, unreacted TCO-PEG3-NHS ester using a desalting column equilibrated with PBS, pH 7.4.

  • The purified TCO-conjugated antibody can be concentrated using an ultrafiltration unit if necessary.

• Characterization:

  • Determine the degree of labeling (DOL), i.e., the number of TCO molecules per antibody, using MALDI-TOF mass spectrometry or by reacting the conjugate with a tetrazine-fluorophore and measuring the absorbance.

Protocol 2: Radiolabeling of Tetrazine Probes

This section provides example protocols for radiolabeling tetrazine-chelator conjugates with common PET and SPECT radionuclides.

A. 68Ga-Labeling of a NOTA-Tetrazine Conjugate

Materials:

• 68Ge/68Ga generator

• NOTA-functionalized tetrazine

• 0.2 M Ammonium (B1175870) Acetate (B1210297) buffer, pH 5.5

• Metal-free water and vials

• Heating block

• Radio-TLC system for quality control

Procedure:

• Elute 68GaCl₃ from the 68Ge/68Ga generator according to the manufacturer's instructions.

• In a metal-free vial, add 5-10 µg of the NOTA-tetrazine conjugate dissolved in the ammonium acetate buffer.

• Add the 68Ga eluate to the vial containing the tetrazine conjugate.

• Incubate the reaction mixture at 85-95°C for 10-20 minutes.[6]

• Perform quality control using radio-TLC to determine the radiochemical yield and purity.

• The product, [68Ga]Ga-NOTA-tetrazine, can be used without further purification if the radiochemical purity is >95%.

B. 89Zr-Labeling of a DFO-Tetrazine Conjugate

Materials:

• 89Zr-oxalate

• Desferrioxamine (DFO)-functionalized tetrazine

• 0.5 M HEPES buffer, pH 7.0-7.5

• PD-10 desalting column

Procedure:

• To a solution of the DFO-tetrazine conjugate in HEPES buffer, add the 89Zr-oxalate solution.

• Incubate the reaction at room temperature for 60 minutes with gentle shaking.

• Purify the [89Zr]Zr-DFO-tetrazine using a PD-10 desalting column to remove unbound 89Zr.

• Assess the radiochemical purity using radio-TLC.

C. 111In-Labeling of a DOTA-Tetrazine Conjugate (for SPECT)

Materials:

• 111InCl₃

• DOTA-functionalized tetrazine

• 0.1 M Ammonium Acetate buffer, pH 5.5

• Heating block

Procedure:

• Dissolve the DOTA-tetrazine conjugate in the ammonium acetate buffer.

• Add the 111InCl₃ solution to the conjugate.

• Incubate the mixture at 37-40°C for 30 minutes.

• Check the radiochemical purity by radio-TLC.

Protocol 3: In Vitro Pretargeted Cell Binding Assay

Materials:

• Cancer cell line expressing the target antigen (e.g., SW1222 colorectal cancer cells)

• TCO-conjugated antibody targeting the antigen

• Radiolabeled tetrazine probe

• Cell culture medium and supplements

• PBS and blocking buffer (e.g., PBS with 1% BSA)

• Gamma counter

Procedure:

• Cell Seeding: Seed cells in 24-well plates and grow to 80-90% confluency.

• Pre-targeting Step:

  • Incubate the cells with the TCO-conjugated antibody (e.g., 10 µg/mL in blocking buffer) for 1 hour at 37°C.

  • Wash the cells three times with cold PBS to remove unbound antibody.

• Radiolabeled Tetrazine Incubation:

  • Add the radiolabeled tetrazine probe (e.g., 1 µCi/mL in blocking buffer) to the wells.

  • Incubate for 1 hour at 37°C.

• Washing and Lysis:

  • Wash the cells three times with cold PBS to remove the unbound radiotracer.

  • Lyse the cells using a suitable lysis buffer (e.g., 1N NaOH).

• Quantification:

  • Collect the cell lysates and measure the radioactivity using a gamma counter.

  • Determine the protein concentration in each lysate to normalize the radioactivity counts.

Protocol 4: In Vivo Pretargeted PET/SPECT Imaging in a Mouse Xenograft Model

Materials:

• Athymic nude mice bearing tumor xenografts (e.g., SW1222)

• TCO-conjugated antibody

• Radiolabeled tetrazine probe

• Sterile saline for injection

• Animal PET/SPECT/CT scanner

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Model: Inoculate mice with cancer cells to establish subcutaneous tumors. Allow tumors to grow to a suitable size (e.g., 100-150 mm³).[1]

• Pre-targeting Injection (Day 0):

  • Administer the TCO-conjugated antibody (e.g., 100 µg in 200 µL of sterile saline) via tail vein injection.[1]

• Accumulation and Clearance Period (Day 0-1):

  • Allow 24 to 72 hours for the antibody to accumulate in the tumor and clear from the bloodstream. The optimal time lag depends on the pharmacokinetics of the antibody conjugate.[1][2]

• Radiotracer Injection (Day 1):

  • Administer the radiolabeled tetrazine probe (e.g., 10-12 MBq for PET, 20-50 MBq for SPECT) via tail vein injection.[1][7]

• PET/SPECT Imaging:

  • Acquire dynamic or static images at various time points post-radiotracer injection (e.g., 1, 4, 12, 24, and 48 hours).[1]

  • Anesthetize the mice during imaging.

• Biodistribution Study (Optional):

  • At the final imaging time point, euthanize the mice.

  • Excise tumors and major organs, weigh them, and measure the radioactivity using a gamma counter.

  • Calculate the tracer uptake as the percentage of the injected dose per gram of tissue (%ID/g).

Figure 2: In Vivo Pretargeted Imaging Workflow.

Quantitative Data Summary

The following tables summarize representative quantitative data from preclinical pretargeted imaging studies using the TCO-tetrazine ligation.

Table 1: Biodistribution of Pretargeted Radiotracers in Tumor-Bearing Mice (%ID/g)

Organ	64Cu-Tz-Bn-NOTA[1]	[111In]1[7]	[68Ga]3[7]	[89Zr]Zr-3[2]
Time p.i.	12 h	3 h	1 h	72 h
Tumor	4.1 ± 0.3	4.2	3.9 ± 1.8	1.5 ± 0.2
Blood	0.1 ± 0.0	-	-	0.5 ± 0.1
Liver	1.0 ± 0.2	-	-	1.5 ± 0.2
Kidneys	0.6 ± 0.1	-	-	1.0 ± 0.1
Muscle	0.2 ± 0.0	-	-	0.1 ± 0.0

Data are presented as mean ± SD where available. p.i. = post-injection of radiolabeled tetrazine.

Table 2: Tumor-to-Background Ratios in Pretargeted Imaging Studies

Ratio	64Cu-Tz-Bn-NOTA[1]	[111In]1[7]	[68Ga]3[7]	[89Zr]Zr-3[2]
Time p.i.	12 h	3 h	1 h	72 h
Tumor-to-Blood	41.0 ± 3.0	-	-	3.0 ± 0.6
Tumor-to-Muscle	20.5 ± 1.5	13:1	3.9 ± 1.8	23.5 ± 6.2
Tumor-to-Liver	4.1 ± 0.3	-	2.64	1.0 ± 0.1

Data are presented as mean ± SD where available. p.i. = post-injection of radiolabeled tetrazine.

Conclusion

The pretargeting strategy utilizing (S)-TCO-PEG3-amine and radiolabeled tetrazines represents a powerful platform for high-contrast PET and SPECT imaging. The rapid and bioorthogonal nature of the TCO-tetrazine ligation allows for the effective in vivo labeling of target tissues, leading to improved image quality and a significant reduction in the radiation burden to healthy tissues. The protocols and data presented here provide a comprehensive guide for researchers and drug development professionals seeking to implement this innovative imaging modality. Further optimization of the pharmacokinetics of both the TCO-conjugated targeting vector and the radiolabeled tetrazine will continue to enhance the performance of this promising approach.[1][2][4]

References

• 1. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. DSpace [helda.helsinki.fi]
• 7. mdpi.com [mdpi.com]

Application Notes and Protocols for the Bioconjugation of Peptides with (S)-TCO-PEG3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The bioconjugation of peptides with (S)-TCO-PEG3-amine facilitates the site-specific labeling of peptides with a trans-cyclooctene (B1233481) (TCO) moiety. This modification is a cornerstone of modern bioorthogonal chemistry, enabling the rapid and specific ligation of the TCO-functionalized peptide to a tetrazine-labeled molecule through an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[1] This "click chemistry" reaction is characterized by its exceptional speed, high specificity, and biocompatibility, proceeding efficiently under physiological conditions without the need for a catalyst.[1][2]

The (S)-TCO-PEG3-amine reagent contains a primary amine for conjugation to a peptide's C-terminal carboxyl group or the side chains of acidic amino acids (aspartic acid, glutamic acid) via a stable amide bond. This is typically achieved using carbodiimide (B86325) chemistry with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).[3][4][5] The inclusion of a hydrophilic three-unit polyethylene (B3416737) glycol (PEG3) spacer enhances the solubility of the resulting conjugate and minimizes steric hindrance.[6]

These application notes provide detailed protocols for the conjugation of peptides with (S)-TCO-PEG3-amine, subsequent purification, and analysis of the conjugate.

Data Presentation

Table 1: Reagent and Buffer Composition

Reagent/Buffer	Composition	pH	Purpose
Activation Buffer	0.1 M MES (2-(N-morpholino)ethanesulfonic acid)	4.5 - 6.0	Optimal pH for EDC/NHS-mediated carboxyl activation.[5][7]
Coupling Buffer	1X Phosphate-Buffered Saline (PBS)	7.2 - 8.0	Optimal pH for the reaction of NHS-activated carboxyls with primary amines.[7]
Quenching Buffer	1 M Tris-HCl or 1 M Glycine	8.0	Quenches the reaction by consuming unreacted NHS esters.[8]
HPLC Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	-	Standard mobile phase for reverse-phase peptide chromatography.
HPLC Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (B52724)	-	Standard mobile phase for reverse-phase peptide chromatography.

Table 2: Typical Reaction Parameters and Expected Outcomes for Peptide-(S)-TCO-PEG3-amine Conjugation

Parameter	Recommended Range/Value	Notes
Molar Ratios
Peptide : EDC	1 : 1.2 - 2	A slight excess of EDC ensures efficient activation of the carboxyl groups.[3][6]
Peptide : NHS	1 : 1.2 - 5	NHS is used to stabilize the active intermediate, improving coupling efficiency.[3][6]
Peptide : (S)-TCO-PEG3-amine	1 : 10 - 50	A significant molar excess of the amine-containing TCO reagent drives the reaction to completion.
Reaction Conditions
Activation Time	15 - 60 minutes	The time required for the formation of the NHS-ester intermediate.[3][5]
Conjugation Time	2 - 12 hours	The reaction can be performed at room temperature or 4°C for sensitive peptides (may require longer incubation).[3][4]
Temperature	Room Temperature or 4°C	Lower temperatures can help maintain the stability of sensitive peptides.
Expected Outcomes
Conjugation Efficiency	>90%	Monitored by HPLC or LC-MS.[9]
Post-Purification Yield	40 - 70%	Highly dependent on the peptide sequence, scale, and purification method.
Post-Purification Purity	>95%	Determined by analytical reverse-phase HPLC.[9][10]

Experimental Protocols

Protocol 1: Conjugation of (S)-TCO-PEG3-amine to a Peptide via EDC/NHS Chemistry

This protocol details the two-step process of activating the peptide's carboxyl groups followed by conjugation with (S)-TCO-PEG3-amine.

Materials:

• Peptide containing at least one carboxyl group (C-terminus, Asp, or Glu)

• (S)-TCO-PEG3-amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS) for aqueous reactions

• Activation Buffer (0.1 M MES, pH 4.5-6.0)

• Coupling Buffer (1X PBS, pH 7.2-8.0)

• Quenching Buffer (1 M Tris-HCl or Glycine, pH 8.0)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting columns or HPLC system for purification

Procedure:

• Peptide Preparation:

  • Dissolve the peptide in Activation Buffer to a final concentration of 1-5 mg/mL. Ensure the peptide is fully dissolved.

• Activation of Peptide Carboxyl Groups:

  • Prepare fresh stock solutions of EDC and NHS (or Sulfo-NHS) in Activation Buffer or ultrapure water.

  • Add EDC and NHS to the peptide solution. A common starting molar ratio is 1:2:5 (Peptide:EDC:NHS).[7]

  • Incubate the reaction for 15-60 minutes at room temperature with gentle mixing.

• Conjugation with (S)-TCO-PEG3-amine:

  • Dissolve the (S)-TCO-PEG3-amine in Coupling Buffer or an organic solvent like DMF or DMSO.

  • Immediately following the activation step, add a 10- to 50-fold molar excess of the dissolved (S)-TCO-PEG3-amine to the activated peptide solution.

  • Adjust the pH of the reaction mixture to 7.2-8.0 using the Coupling Buffer if necessary.

  • Allow the reaction to proceed for 2-12 hours at room temperature with gentle stirring. For sensitive peptides, the reaction can be performed at 4°C, which may require a longer reaction time.

• Quenching the Reaction:

  • Add Quenching Buffer to the reaction mixture to a final concentration of 10-50 mM.

  • Incubate for 15-30 minutes at room temperature to hydrolyze any remaining active NHS esters.

• Purification of the Peptide-TCO Conjugate:

  • The crude reaction mixture can be purified using a desalting column to remove excess reagents for initial experiments.

  • For higher purity, reverse-phase high-performance liquid chromatography (RP-HPLC) is recommended (see Protocol 2).

Protocol 2: Purification of the Peptide-TCO Conjugate by RP-HPLC

Materials:

• Crude Peptide-TCO conjugate from Protocol 1

• HPLC system with a C18 column

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

Procedure:

• Sample Preparation:

  • Acidify the quenched reaction mixture with TFA to a pH of 2-3.

  • Centrifuge the sample to remove any precipitated material.

• HPLC Separation:

  • Equilibrate the C18 column with Mobile Phase A.

  • Inject the sample onto the column.

  • Elute the products using a linear gradient of Mobile Phase B (e.g., 5% to 95% over 30-60 minutes). The more hydrophobic, TCO-PEG3 conjugated peptide will typically elute later than the unconjugated peptide.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the major peaks.

  • Analyze the collected fractions using analytical HPLC and mass spectrometry to identify and confirm the desired conjugate.

• Lyophilization:

  • Pool the fractions containing the pure conjugate and lyophilize to obtain a dry powder.

Protocol 3: Analysis of the Peptide-TCO Conjugate by Mass Spectrometry

Procedure:

• Sample Preparation:

  • Reconstitute a small amount of the purified, lyophilized conjugate in an appropriate solvent (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Mass Spectrometry Analysis:

  • Analyze the sample using electrospray ionization mass spectrometry (ESI-MS) or matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry.

  • Confirm the successful conjugation by observing the expected mass increase corresponding to the addition of the (S)-TCO-PEG3 moiety.

Visualizations

Caption: Experimental workflow for the bioconjugation of a peptide with (S)-TCO-PEG3-amine.

Caption: "Click-to-Release" mechanism for activating a signaling peptide at a target cell.[11][12]

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. interchim.fr [interchim.fr]
• 3. broadpharm.com [broadpharm.com]
• 4. Amide coupling Protocol for Amino PEG | AxisPharm [axispharm.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. interchim.fr [interchim.fr]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Initial Steps towards Spatiotemporal Signaling through Biomaterials Using Click-to-Release Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Lysosome-Targeted Tetrazine for Organelle-Specific Click-to-Release Chemistry in Antigen Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-T-CO-PEG3-amine in Biomaterial Surface Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-TCO-PEG3-amine is a versatile heterobifunctional linker that plays a crucial role in the advanced surface modification of biomaterials. This molecule incorporates a trans-cyclooctene (B1233481) (TCO) group, a key component in the exceptionally fast and bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction with tetrazine (Tz) partners. The primary amine group allows for its covalent attachment to a wide array of biomaterial surfaces, while the hydrophilic three-unit polyethylene (B3416737) glycol (PEG3) spacer enhances solubility, reduces steric hindrance, and minimizes non-specific protein adsorption.[1][2] This powerful combination of features enables the precise and stable immobilization of biomolecules, such as peptides, proteins, and drugs, onto material surfaces under physiological conditions, making it an invaluable tool in tissue engineering, drug delivery, and diagnostics.[3][4]

Principle of TCO-Tetrazine Ligation

The surface modification strategy using (S)-TCO-PEG3-amine relies on the highly efficient and selective bioorthogonal reaction between the TCO group and a tetrazine-functionalized molecule of interest. This iEDDA reaction is characterized by its rapid kinetics and the formation of a stable covalent bond, releasing nitrogen gas as the sole byproduct.[5] The reaction proceeds swiftly without the need for a catalyst, making it ideal for use in sensitive biological systems.[6]

Quantitative Data

Comparison of TCO-Tetrazine Ligation with Other Click Chemistry Reactions

The TCO-tetrazine ligation exhibits significantly faster reaction kinetics compared to other commonly used click chemistry reactions, enabling rapid and efficient surface modification even at low concentrations of reactants.

Feature	Tetrazine-TCO Ligation	Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Up to 3.3 x 10⁶	10 - 100	0.1 - 1.0
Biocompatibility	Excellent (catalyst-free)	Limited in vivo due to copper cytotoxicity	Excellent (catalyst-free)
Reaction Conditions	Aqueous media, room temperature	Requires copper(I) catalyst	Aqueous media, room temperature
Primary Byproduct	Nitrogen gas (N₂)	None	None

Table 1: Comparison of key features of different click chemistry reactions. Data compiled from multiple sources.

Reaction Kinetics of TCO Derivatives with Tetrazines

The reaction rate of TCO-tetrazine ligation is influenced by the specific structures of both the TCO and tetrazine derivatives. More strained TCOs generally exhibit faster kinetics.

TCO Derivative	Tetrazine Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
s-TCO	3,6-di-(2-pyridyl)-s-tetrazine	3,300,000 ± 40,000	[7]
d-TCO (syn-diastereomer)	water-soluble 3,6-dipyridyl-s-tetrazine	366,000 ± 15,000	[7]
TCO-antibody conjugate	[¹¹¹In]In-labeled-Tz	13,000 ± 80	[7]

Table 2: Second-order rate constants for the reaction of various TCO derivatives with tetrazines. Note: (S)-TCO-PEG3-amine is expected to have reaction kinetics within the general range of TCO derivatives.

Stability of TCO-Modified Surfaces

The stability of the TCO group is crucial for the successful application of this chemistry. While generally stable, TCO can undergo isomerization to its less reactive cis-isomer under certain conditions.

Condition	Observation	Reference
Human Serum (room temperature, 4 days)	> 97% of d-TCO remained as the trans-isomer	[7]
Phosphate-buffered D₂O (14 days)	No degradation or isomerization of d-TCO observed	[7]
High thiol concentration (30 mM)	Rapid isomerization of s-TCO	[7]
TCO-modified IgG (4°C, 4 weeks, pH 7.5)	~10.5% loss of reactivity	[8]
TCO-modified IgG (-20°C, 4 weeks, pH 7.5)	~7% loss of reactivity	[8]

Table 3: Stability of TCO derivatives under various conditions.

Experimental Protocols

Protocol 1: Immobilization of (S)-TCO-PEG3-amine onto Carboxylated Biomaterial Surfaces

This protocol describes the covalent attachment of (S)-TCO-PEG3-amine to a biomaterial surface presenting carboxyl groups using EDC/NHS chemistry.

Materials:

• Carboxylated biomaterial (e.g., hydrogel, nanoparticle, polymer film)

• (S)-TCO-PEG3-amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M ethanolamine, pH 8.5

• Wash Buffer: PBS with 0.05% Tween-20 (optional)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Procedure:

• Preparation of Reagents:

  • Equilibrate EDC and NHS/Sulfo-NHS to room temperature before opening.

  • Prepare fresh stock solutions of EDC and NHS/Sulfo-NHS in anhydrous DMF or DMSO.

  • Dissolve (S)-TCO-PEG3-amine in Coupling Buffer.

• Activation of Carboxyl Groups:

  • Wash the carboxylated biomaterial with Activation Buffer.

  • Prepare a solution of EDC and NHS/Sulfo-NHS in Activation Buffer. A typical starting point is a 2-5 fold molar excess of EDC and NHS over the available carboxyl groups.

  • Immerse the biomaterial in the EDC/NHS solution and incubate for 15-30 minutes at room temperature with gentle agitation.

• Coupling of (S)-TCO-PEG3-amine:

  • Wash the activated biomaterial twice with ice-cold Coupling Buffer to remove excess EDC and NHS.

  • Immediately add the (S)-TCO-PEG3-amine solution to the activated biomaterial. The concentration of the amine solution should be optimized for the specific application.

  • Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.[9]

• Quenching and Washing:

  • Quench any unreacted NHS esters by incubating the biomaterial in Quenching Buffer for 15-30 minutes at room temperature.

  • Wash the TCO-functionalized biomaterial thoroughly with Wash Buffer and then with PBS to remove any non-covalently bound reagents.

• Storage:

  • Store the TCO-modified biomaterial in PBS at 4°C for short-term storage or at -20°C for long-term storage. Avoid buffers containing azides or thiols.[8]

Protocol 2: Conjugation of a Tetrazine-Modified Molecule to a TCO-Functionalized Biomaterial

This protocol outlines the final step of surface modification where a tetrazine-containing molecule (e.g., protein, peptide, drug) is immobilized onto the TCO-functionalized surface.

Materials:

• TCO-functionalized biomaterial (from Protocol 1)

• Tetrazine-modified molecule of interest

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Preparation of Reactants:

  • Dissolve the tetrazine-modified molecule in Reaction Buffer to the desired concentration.

  • Ensure the TCO-functionalized biomaterial is equilibrated in Reaction Buffer.

• Ligation Reaction:

  • Incubate the TCO-functionalized biomaterial with the solution of the tetrazine-modified molecule. A 1.1 to 5-fold molar excess of the tetrazine-labeled molecule over the TCO on the surface is recommended as a starting point.[8]

  • The reaction is typically complete within 30-60 minutes at room temperature.[8] Incubation can be extended to 2 hours to ensure maximum conjugation, especially if steric hindrance is a concern.[5]

• Washing:

  • After the incubation period, thoroughly wash the biomaterial with PBS to remove any unbound tetrazine-modified molecules.

• Characterization and Use:

  • The surface-modified biomaterial is now ready for characterization and downstream applications.

Characterization of Surface Modification

Successful surface modification can be confirmed using various surface-sensitive analytical techniques:

• X-ray Photoelectron Spectroscopy (XPS): To confirm the presence of nitrogen and changes in the carbon and oxygen signals corresponding to the immobilized (S)-TCO-PEG3-amine and subsequent biomolecule.[10][11]

• Contact Angle Measurement: To assess changes in surface wettability, which is expected to change upon successful modification.[10][11]

• Atomic Force Microscopy (AFM): To visualize changes in surface topography and roughness after modification.

• Fluorescence Microscopy: If a fluorescently tagged tetrazine molecule is used, successful conjugation can be visualized and quantified.

Signaling Pathways and Cellular Response

The surface properties of a biomaterial, including its chemical functionality, can significantly influence cellular behavior such as adhesion, proliferation, and differentiation. While specific signaling pathways directly triggered by the TCO-PEG3-amine linker are not extensively documented, the immobilization of bioactive ligands via this method can modulate key cellular signaling cascades.

For instance, immobilizing peptides containing the RGD (Arginine-Glycine-Aspartic acid) sequence can directly engage integrin receptors on the cell surface. This engagement can trigger downstream signaling pathways that influence cell adhesion, cytoskeletal organization, and gene expression.[6]

Integrin-mediated cell signaling initiated by an RGD-modified surface.

Experimental Workflows

The following diagrams illustrate the key experimental workflows described in the protocols.

Workflow for immobilizing (S)-TCO-PEG3-amine.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] The Role of Glycosylation in Receptor Signaling | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 5. Bioorthogonal Functionalization of Material Surfaces with Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid Bioorthogonal Chemistry Enables in Situ Modulation of Stem Cell Behavior in 3D without External Triggers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. interchim.fr [interchim.fr]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Surface characterization by XPS, contact angle measurements and ToF-SIMS of cellulose fibers partially esterified with fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fluorescent Labeling of Biomolecules Using (S)-TCO-PEG3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioorthogonal chemistry has revolutionized the study of biomolecules in their native environments. Among the most powerful bioorthogonal reactions is the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition between a tetrazine (Tz) and a strained trans-cyclooctene (B1233481) (TCO). This reaction is characterized by its exceptionally fast kinetics, high specificity, and biocompatibility, proceeding rapidly at physiological conditions without the need for a catalyst.[1][2]

(S)-TCO-PEG3-amine is a versatile heterobifunctional linker that incorporates the highly reactive (S)-TCO moiety for iEDDA reactions and a primary amine for conjugation to biomolecules or fluorescent probes. The hydrophilic PEG3 spacer enhances solubility and minimizes steric hindrance. These application notes provide detailed protocols for a two-step fluorescent labeling strategy: first, the reaction of (S)-TCO-PEG3-amine with an N-hydroxysuccinimide (NHS)-activated fluorescent dye, and second, the conjugation of the resulting TCO-fluorophore to a tetrazine-modified biomolecule. This methodology is particularly useful for applications in live-cell imaging, in vivo imaging, and flow cytometry.

Principle of the Two-Step Labeling Strategy

The core of this technique is a two-step process that allows for the pre-labeling of a fluorescent probe with the TCO moiety, which can then be specifically "clicked" onto a tetrazine-functionalized biomolecule of interest, such as an antibody or a protein.

Step 1: Activation of Fluorophore with (S)-TCO-PEG3-amine. The primary amine of (S)-TCO-PEG3-amine reacts with an NHS-ester of a fluorescent dye. NHS esters are highly reactive towards primary amines at a slightly basic pH (7-9), forming a stable amide bond.[3][4]

Step 2: Bioorthogonal Ligation. The TCO-activated fluorophore is then reacted with a biomolecule that has been pre-functionalized with a tetrazine moiety. The iEDDA reaction between the TCO and tetrazine is extremely fast and specific, forming a stable covalent bond and enabling the fluorescent labeling of the target biomolecule.[5][6]

Quantitative Data Summary

The efficiency of the labeling process can be quantified by determining the Degree of Labeling (DOL), which represents the average number of fluorophore molecules per biomolecule. The stability of the TCO-conjugate is also a critical parameter for experimental success.

Parameter	Description	Typical Values/Considerations	References
Degree of Labeling (DOL)	The molar ratio of dye to protein in the final conjugate.	Optimal DOL varies by application. For antibodies, a DOL of 2-4 is often desired to balance signal intensity and potential for quenching or loss of antibody function. The DOL can be controlled by adjusting the molar ratio of reactants.	[7][8]
TCO Stability	The stability of the TCO group is crucial for the success of the bioorthogonal ligation.	TCO-modified antibodies have shown good stability, with a TCO-PEG3-modified IgG losing about 10.5% of its reactivity towards tetrazines after 4 weeks at 4°C. Storage at -20°C further improves stability. Avoid buffers containing thiols.	[9]
Reaction Kinetics	The rate of the TCO-tetrazine ligation.	The reaction is extremely fast, with second-order rate constants reported to be greater than 800 M⁻¹s⁻¹. This allows for efficient labeling even at low concentrations.	[9][10]
Reaction Efficiency	The completeness of the labeling reaction.	Conjugation efficiency can be greater than 99% under optimal conditions.	[9]

Experimental Protocols

Protocol 1: Preparation of a TCO-Activated Fluorophore

This protocol describes the reaction of (S)-TCO-PEG3-amine with an NHS-activated fluorescent dye.

Materials:

• (S)-TCO-PEG3-amine

• NHS-ester of the desired fluorescent dye (e.g., NHS-Fluorescein)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Spin desalting columns

Procedure:

• Prepare Dye Stock Solution: Immediately before use, dissolve the NHS-ester of the fluorescent dye in anhydrous DMF or DMSO to a concentration of 10 mM.

• Prepare (S)-TCO-PEG3-amine Solution: Dissolve (S)-TCO-PEG3-amine in the Reaction Buffer to a concentration of 1-5 mg/mL.

• Labeling Reaction:

  • Add a 1.5 to 3-fold molar excess of the dissolved NHS-activated dye to the (S)-TCO-PEG3-amine solution.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Quench Reaction (Optional): Add Quenching Buffer to a final concentration of 50-100 mM and incubate for 15 minutes at room temperature to quench any unreacted NHS-ester.

• Purification: Remove excess, unreacted dye using a spin desalting column equilibrated with a suitable buffer (e.g., PBS, pH 7.4).

Protocol 2: Labeling of a Tetrazine-Modified Antibody with a TCO-Activated Fluorophore

This protocol details the bioorthogonal ligation of the TCO-activated fluorophore to a tetrazine-modified antibody.

Materials:

• Tetrazine-modified antibody (prepared separately using a Tetrazine-NHS ester)

• TCO-activated fluorophore (from Protocol 1)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4

• Spin desalting columns

Procedure:

• Prepare Tetrazine-Modified Antibody: Buffer exchange the tetrazine-modified antibody into the Reaction Buffer. Adjust the concentration to 1-5 mg/mL.

• Ligation Reaction:

  • Add a 1.1 to 5-fold molar excess of the TCO-activated fluorophore to the tetrazine-modified antibody solution. A slight molar excess of the TCO-fluorophore is recommended to ensure complete labeling.[5]

  • Incubate the reaction for 30-60 minutes at room temperature, protected from light.[9]

• Purification: Remove the unreacted TCO-activated fluorophore by purifying the antibody conjugate using a spin desalting column equilibrated with PBS.

• Characterization (Degree of Labeling):

  • Measure the absorbance of the purified fluorescently labeled antibody at 280 nm (A280) and at the maximum absorbance wavelength of the fluorophore (Amax).

  • Calculate the protein concentration and the dye concentration using the Beer-Lambert law.

  • The Degree of Labeling (DOL) is the molar ratio of the dye to the protein.

  DOL Calculation Formula:

  • Protein Concentration (M) = [A₂₈₀ - (Aₘₐₓ × CF)] / ε_protein

  • Dye Concentration (M) = Aₘₐₓ / ε_dye

  • DOL = Dye Concentration / Protein Concentration

  Where CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / Aₘₐₓ of dye), ε_protein is the molar extinction coefficient of the protein at 280 nm, and ε_dye is the molar extinction coefficient of the dye at its Amax.

Application Example: Pre-targeted Imaging of HER2-Positive Cancer Cells

This application illustrates the use of a TCO-modified antibody and a tetrazine-fluorophore for the targeted imaging of cancer cells overexpressing the HER2 receptor.

Background: The Human Epidermal Growth Factor Receptor 2 (HER2) is a receptor tyrosine kinase that is overexpressed in a significant portion of breast cancers and is a key therapeutic target.[11][12] Trastuzumab is a monoclonal antibody that targets the HER2 receptor.[12] By conjugating Trastuzumab to TCO and using a tetrazine-fluorophore, researchers can specifically visualize HER2-positive cancer cells.

Experimental Workflow:

• Prepare TCO-Trastuzumab: Modify Trastuzumab with a TCO-NHS ester to introduce TCO moieties onto the antibody surface. Purify the conjugate to remove excess reagents.

• Cell Incubation: Incubate HER2-positive breast cancer cells (e.g., SK-BR-3) with the TCO-Trastuzumab conjugate. The antibody will bind specifically to the HER2 receptors on the cell surface.

• Wash Step: Wash the cells to remove any unbound TCO-Trastuzumab.

• Addition of Tetrazine-Fluorophore: Add a cell-impermeable tetrazine-fluorophore to the cells.

• Bioorthogonal Ligation and Imaging: The tetrazine-fluorophore will rapidly react with the TCO-Trastuzumab bound to the cells. The cells can then be visualized using fluorescence microscopy, allowing for the specific detection of HER2-positive cells.

Visualizations

Caption: Experimental workflow for two-step fluorescent labeling.

Caption: Workflow for pre-targeted live cell imaging.

Caption: Simplified HER2 signaling pathway targeted by fluorescently labeled Trastuzumab.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. lumiprobe.com [lumiprobe.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 8. A method for parallel microscale protein labeling and precise control over the average degree of labeling (aDoL) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. interchim.fr [interchim.fr]
• 10. interchim.fr [interchim.fr]
• 11. HER2 signaling pathway activation and response of breast cancer cells to HER2-targeting agents is dependent strongly on the 3D microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. onclive.com [onclive.com]

Application Notes and Protocols for the Formation of Antibody-Drug Conjugates with TCO Linkers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted therapeutics that combine the specificity of a monoclonal antibody (mAb) with the potency of a cytotoxic drug. The linker connecting the antibody and the drug is a critical component influencing the ADC's stability, pharmacokinetics, and efficacy. This document details the protocol for forming ADCs using a TCO (trans-cyclooctene) linker, which participates in a bioorthogonal reaction with a tetrazine-modified antibody. This "click chemistry" approach, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction, offers exceptional speed, selectivity, and biocompatibility, allowing for precise control over the conjugation process.[1][2]

The use of a TCO-tetrazine ligation strategy enables the production of highly homogeneous ADCs with a defined drug-to-antibody ratio (DAR), which is a critical quality attribute for ensuring a consistent therapeutic window and minimizing off-target toxicity. This protocol will cover the three main stages of ADC development using this technology: preparation of the tetrazine-modified antibody, synthesis of the TCO-linker-payload construct, and the final conjugation and purification of the ADC.[1]

Signaling Pathways and Experimental Workflows

The overall workflow for generating a site-specific ADC with a TCO linker involves several key stages. This process begins with the modification of the antibody to introduce a tetrazine handle, followed by the attachment of a cytotoxic drug to the TCO linker. The final step is the bioorthogonal ligation of the two components to form the ADC, which is then purified and characterized.

Caption: Experimental workflow for ADC generation with a TCO linker.

The core of this protocol is the inverse-electron-demand Diels-Alder (IEDDA) "click" reaction between the tetrazine-modified antibody and the TCO-linker-payload. This reaction is highly efficient and specific, proceeding under mild, biocompatible conditions.

Caption: Bioorthogonal TCO-tetrazine ligation reaction.

Experimental Protocols

Protocol 1: Preparation of Tetrazine-Modified Antibody

This protocol describes the modification of a monoclonal antibody with a tetrazine moiety using an N-hydroxysuccinimide (NHS) ester derivative.

Materials:

• Monoclonal Antibody (mAb) in a primary amine-free buffer (e.g., PBS, pH 7.4)

• Tetrazine-NHS ester

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO)

• Reaction Buffer: Borate Buffer (50 mM, pH 8.5)

Procedure:

• Antibody Preparation: Exchange the antibody into the Reaction Buffer using a desalting column to remove any primary amine-containing buffer components. Adjust the antibody concentration to 2-5 mg/mL.[1]

• Tetrazine-NHS Stock Solution: Immediately before use, dissolve the Tetrazine-NHS ester in anhydrous DMSO to a concentration of 10 mM.[1]

• Modification Reaction: Add a 5-10 molar excess of the Tetrazine-NHS stock solution to the antibody solution. Incubate the reaction for 1-2 hours at room temperature with gentle mixing.[1]

• Purification: Remove excess, unreacted Tetrazine-NHS ester using a desalting column, exchanging the buffer to a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Determine the concentration of the purified tetrazine-modified antibody (mAb-Tz) using a spectrophotometer at 280 nm.[1]

  • The degree of labeling (DOL) can be determined using UV-Vis spectroscopy or mass spectrometry.[1]

  • Store the mAb-Tz at 4°C.[1]

Protocol 2: Conjugation of a Cytotoxic Payload to the TCO-Linker

This protocol outlines the attachment of a cytotoxic payload to a TCO-linker containing a hydroxyl group.

Materials:

• TCO-linker with a reactive hydroxyl group (e.g., TCO-PEG1-Val-Cit-PABC-OH)

• Cytotoxic payload with a carboxylic acid group

• Carbodiimide (B86325) activator (e.g., EDC)

• Activating agent (e.g., NHS or Sulfo-NHS)

• Anhydrous organic solvent (e.g., DMF or DMSO)

• Reverse-phase HPLC system for purification

Procedure:

• Activation of Payload: Activate the carboxylic acid group of the cytotoxic payload using a carbodiimide activator (e.g., EDC) and an activating agent (e.g., NHS or Sulfo-NHS) in an anhydrous organic solvent (e.g., DMF or DMSO).

• Conjugation: Add the TCO-linker to the activated payload solution. The reaction is typically carried out at room temperature for several hours to overnight.

• Purification: Purify the resulting TCO-linker-drug conjugate using reverse-phase HPLC to remove unreacted starting materials.

• Characterization: Confirm the structure and purity of the product by LC-MS and NMR.

Protocol 3: ADC Conjugation via IEDDA Click Chemistry

This protocol details the conjugation of the TCO-linker-payload to the tetrazine-modified antibody.

Materials:

• Tetrazine-modified antibody (mAb-Tz) from Protocol 1

• TCO-linker-payload from Protocol 2

• Conjugation Buffer: PBS, pH 7.4

• Purification system: Size Exclusion Chromatography (SEC) or Hydrophobic Interaction Chromatography (HIC)

Procedure:

• Stock Solution: Prepare a 10 mM stock solution of the TCO-linker-payload in DMSO.[1]

• Conjugation Reaction: Add a 1.5 to 3.0 molar excess of the TCO-linker-payload stock solution to the mAb-Tz solution. The final concentration of DMSO in the reaction should not exceed 10% (v/v).[1]

• Incubation: Incubate the reaction for 1-4 hours at room temperature with gentle mixing.

• Purification: Purify the ADC from unreacted linker-payload and solvent using SEC with PBS as the mobile phase.[1] HIC can also be used to separate ADC species with different DARs.[3]

• Characterization:

  • Drug-to-Antibody Ratio (DAR): Determine the average DAR using Hydrophobic Interaction Chromatography (HIC) or reverse-phase HPLC.[1] Mass spectrometry can also be employed for this purpose.

  • Aggregation: Assess the level of aggregation using Size Exclusion Chromatography (SEC).[1]

  • Purity: Analyze the final ADC product by SDS-PAGE under reducing and non-reducing conditions.[1]

Data Presentation

The following tables summarize typical quantitative data obtained during the characterization of ADCs formed with TCO linkers.

Table 1: Summary of Reagents and Reaction Conditions

Parameter	Antibody Modification	Linker-Payload Synthesis	ADC Conjugation
Key Reagents	mAb, Tetrazine-NHS ester	TCO-linker, Payload, EDC, NHS	mAb-Tz, TCO-linker-payload
Solvent	Borate Buffer (pH 8.5), DMSO	Anhydrous DMF or DMSO	PBS (pH 7.4), DMSO
Molar Excess	5-10x Tetrazine-NHS to mAb	-	1.5-3.0x TCO-payload to mAb-Tz
Reaction Time	1-2 hours	Several hours to overnight	1-4 hours
Temperature	Room Temperature	Room Temperature	Room Temperature

Table 2: ADC Characterization Data

Parameter	Method	Typical Result
Average DAR	HIC, RP-HPLC, Mass Spectrometry	2-4
Purity	SDS-PAGE	>95%
Monomer Content	SEC	>98%
Free Drug Level	RP-HPLC	<1%

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Degree of Labeling (DOL)	Inefficient antibody modification.	Ensure the use of a primary amine-free buffer for the antibody. Increase the molar excess of Tetrazine-NHS ester.
Low ADC Yield	Incomplete click reaction.	Increase the molar excess of the TCO-linker-payload. Ensure the final DMSO concentration is optimal (not exceeding 10% v/v).
High Aggregation	Hydrophobic nature of the linker-payload.	Optimize buffer conditions (pH, excipients). Refine the HIC purification method to minimize exposure to high salt concentrations.[3]
Broad DAR Distribution	Inconsistent antibody modification.	Optimize the antibody modification step to achieve a more uniform DOL. Utilize HIC for the purification of specific DAR species.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: (S)-TCO-PEG3-amine Reaction with NHS Esters

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the reaction of (S)-TCO-PEG3-amine with N-hydroxysuccinimide (NHS) esters, a cornerstone of modern bioconjugation strategies. This two-step approach, involving an initial acylation followed by a bioorthogonal click reaction, offers a powerful toolkit for the precise modification of biomolecules. This document outlines the reaction principles, provides detailed experimental protocols, presents key quantitative data for reaction optimization, and illustrates relevant workflows for applications in drug development and biological research.

Introduction to the Chemistry

The conjugation of (S)-TCO-PEG3-amine to a molecule of interest is achieved through its primary amine, which readily reacts with an NHS ester-functionalized molecule. This reaction forms a stable amide bond, effectively labeling the target molecule with a trans-cyclooctene (B1233481) (TCO) moiety. The incorporated TCO group can then undergo a highly efficient and specific inverse-electron-demand Diels-Alder (iEDDA) cycloaddition with a tetrazine-labeled molecule. This "click chemistry" step is bioorthogonal, meaning it proceeds rapidly and with high selectivity in complex biological environments without interfering with native biochemical processes.[1]

The polyethylene (B3416737) glycol (PEG) spacer (PEG3) enhances the solubility and reduces steric hindrance of the TCO moiety, which can improve the efficiency of subsequent conjugation reactions.[2]

Quantitative Data for Reaction Optimization

The efficiency of the initial amine-NHS ester reaction is critical for successful TCO labeling. Several factors, including pH, temperature, and stoichiometry, influence the reaction outcome.

Factors Influencing NHS Ester Acylation Efficiency

Parameter	Optimal Range/Condition	Rationale & Considerations
pH	7.2 - 8.5	The primary amine must be deprotonated to act as a nucleophile. At lower pH, the amine is protonated and less reactive. At higher pH (>8.6), hydrolysis of the NHS ester becomes a significant competing reaction, reducing labeling efficiency. The half-life of an NHS ester can decrease from hours at pH 7 to minutes at pH 8.6.[3][4]
Temperature	4°C to Room Temperature (20-25°C)	Reactions are typically performed at room temperature for 30-60 minutes or at 4°C for 2-4 hours or overnight. Lower temperatures can minimize hydrolysis of the NHS ester but may require longer reaction times.[2]
Molar Excess of NHS Ester	10- to 20-fold molar excess over the amine	A molar excess of the NHS ester is used to drive the reaction to completion and to compensate for any hydrolysis. The optimal ratio may need to be determined empirically for each specific molecule.[2]
Solvent	Amine-free buffers (e.g., PBS, HEPES, bicarbonate)	Buffers containing primary amines, such as Tris or glycine, will compete with the target molecule for reaction with the NHS ester and should be avoided.[5]
Concentration	Higher protein/molecule concentrations are preferred	Higher concentrations of the amine-containing molecule favor the bimolecular acylation reaction over the unimolecular hydrolysis of the NHS ester.

Reactivity of Primary Amines

Primary amines are significantly more reactive towards NHS esters than other nucleophilic groups present on biomolecules under physiological conditions. A study comparing the reactivity of a primary amine-derivatized DNA analogue to its non-derivatized counterpart found the primary amine to be approximately five times more reactive towards the NHS ester.[6][7]

Experimental Protocols

This section provides detailed protocols for the two key stages of the conjugation process: the reaction of (S)-TCO-PEG3-amine with an NHS ester and the subsequent TCO-tetrazine click reaction.

Protocol 1: Labeling a Protein with a TCO-NHS Ester

This protocol describes the modification of a protein with a TCO group by reacting its primary amines (e.g., lysine (B10760008) residues) with a TCO-NHS ester. The same principle applies when reacting (S)-TCO-PEG3-amine with a protein that has been functionalized with an NHS ester.

Materials:

• Protein solution (1-5 mg/mL in amine-free buffer, e.g., 1X PBS, pH 7.4)

• TCO-PEGn-NHS ester (e.g., TCO-PEG3-NHS ester)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5 (or similar amine-free buffer)

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine

• Desalting column

Procedure:

• Protein Preparation: Buffer exchange the protein into the Reaction Buffer to a final concentration of 1-5 mg/mL.

• Prepare TCO-NHS Ester Stock Solution: Immediately before use, dissolve the TCO-PEGn-NHS ester in anhydrous DMF or DMSO to a concentration of 10 mM.

• Labeling Reaction: Add a 20-fold molar excess of the TCO-NHS ester stock solution to the protein solution. Gently mix and incubate for 1 hour at room temperature or 2-4 hours at 4°C.

• Quench Reaction: Stop the reaction by adding the Quenching Buffer to a final concentration of 50-100 mM. Incubate for 5 minutes at room temperature.

• Purification: Remove excess, unreacted TCO-NHS ester and quenching reagent by passing the reaction mixture through a desalting column equilibrated with an appropriate buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) of the TCO-functionalized protein (see Section 4).

Protocol 2: TCO-Tetrazine Click Reaction

This protocol describes the bioorthogonal reaction between the TCO-labeled molecule and a tetrazine-functionalized partner.

Materials:

• TCO-labeled molecule (from Protocol 3.1) in a suitable buffer (e.g., PBS)

• Tetrazine-functionalized molecule (e.g., tetrazine-dye, tetrazine-drug)

• Reaction Buffer: PBS, pH 7.4

Procedure:

• Prepare Reactants: Ensure both the TCO-labeled and tetrazine-labeled molecules are in a compatible reaction buffer.

• Click Reaction: Add the tetrazine-functionalized molecule to the TCO-labeled molecule. A 1.1 to 5-fold molar excess of the tetrazine reagent is often recommended to ensure complete reaction of the TCO groups.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction is often complete within minutes due to the fast kinetics of the TCO-tetrazine ligation.[2]

• Purification (Optional): If necessary, purify the final conjugate from any excess unreacted tetrazine reagent using an appropriate method such as size exclusion chromatography or dialysis.

Characterization: Calculating the Degree of Labeling (DOL)

The Degree of Labeling (DOL) represents the average number of TCO molecules conjugated to each molecule of interest. For fluorescently tagged molecules, this can be determined spectrophotometrically.

Procedure:

• Measure Absorbance: After purification, measure the absorbance of the conjugated protein at 280 nm (A280) and at the maximum absorbance wavelength (λmax) of the dye.

• Calculate Protein Concentration: Protein Concentration (M) = [A280 - (A_max × CF)] / ε_protein where:

  • CF is the correction factor for the dye's absorbance at 280 nm (A280 of dye / A_max of dye).

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate Dye Concentration: Dye Concentration (M) = A_max / ε_dye where:

  • ε_dye is the molar extinction coefficient of the dye at its λmax.

• Calculate DOL: DOL = Dye Concentration (M) / Protein Concentration (M)

Applications and Workflows

The reaction of (S)-TCO-PEG3-amine with NHS esters is a versatile tool with broad applications in biomedical research and drug development.

Antibody-Drug Conjugate (ADC) Development

This chemistry is instrumental in the construction of ADCs, where a potent cytotoxic drug is linked to a monoclonal antibody that targets a specific cancer cell antigen.

Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis and action.

Proximity Labeling

Proximity labeling techniques are used to identify protein-protein interactions in living cells. A protein of interest can be tagged with an enzyme that generates reactive species to label nearby proteins. The TCO-tetrazine ligation can be used to attach biotin (B1667282) or other reporters to these labeled proteins for subsequent identification by mass spectrometry.

Caption: General workflow for proximity labeling to identify protein interactions.

Troubleshooting

Problem	Possible Cause	Solution
Low Labeling Efficiency	- Inactive NHS ester due to moisture.- Presence of primary amines in the buffer.- Suboptimal pH.- Insufficient molar excess of NHS ester.	- Use fresh, anhydrous DMF or DMSO.- Allow NHS ester to warm to room temperature before opening.- Buffer exchange into an amine-free buffer.- Ensure pH is between 7.2 and 8.5.- Increase the molar excess of the NHS ester.
Protein Precipitation	- High concentration of organic solvent (DMF/DMSO).- High degree of labeling leading to aggregation.	- Keep the volume of organic solvent to a minimum (<10% of the total reaction volume).- Reduce the molar excess of the NHS ester or shorten the reaction time.
No Click Reaction	- Incomplete initial labeling with TCO.- Degradation of TCO or tetrazine.	- Confirm TCO labeling by mass spectrometry.- Use fresh TCO and tetrazine reagents. Store them properly, protected from light and moisture.

These application notes provide a foundation for utilizing the (S)-TCO-PEG3-amine and NHS ester reaction chemistry. For specific applications, further optimization of the described protocols may be necessary.

References

• 1. TCO-PEG3-NHS ester, CAS 2141981-88-4, 2392039-22-2 | AxisPharm [axispharm.com]
• 2. interchim.fr [interchim.fr]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. escholarship.org [escholarship.org]
• 5. TCO-PEG3-NHS ester | Benchchem [benchchem.com]
• 6. A FEASIBLE APPROACH TO EVALUATE THE RELATIVE REACTIVITY OF NHS-ESTER ACTIVATED GROUP WITH PRIMARY AMINE-DERIVATIZED DNA ANALOGUE AND NON-DERIVATIZED IMPURITY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A feasible approach to evaluate the relative reactivity of NHS-ester activated group with primary amine-derivatized DNA analogue and non-derivatized impurity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve low yield in TCO-tetrazine conjugation.

Welcome to the technical support center for TCO-tetrazine conjugation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to help optimize your conjugation experiments and improve reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the TCO-tetrazine reaction?

A1: For efficient conjugation, it is generally recommended to use a slight molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule.[1] A common starting point is a 1.05 to 1.5-fold molar excess of the tetrazine reagent.[1][2] However, the optimal ratio may vary depending on the specific molecules being conjugated and should be empirically determined for your system.[1]

Q2: What are the recommended reaction buffers and pH range?

A2: The TCO-tetrazine ligation is robust and proceeds efficiently in a variety of aqueous, amine-free buffers.[2][3] Phosphate-buffered saline (PBS) is a common choice.[1][4] The reaction is typically performed in a pH range of 6 to 9.[5] For labeling proteins with NHS esters to introduce TCO or tetrazine moieties, a pH between 7.2 and 9.0 is recommended.[2][6]

Q3: What is the ideal reaction temperature and duration?

A3: The reaction is typically carried out at room temperature (around 25°C) or at 4°C.[5] Reaction times can range from 30 minutes to 2 hours, depending on the specific reactants and their concentrations.[2][5] For protein-protein conjugations, an incubation of 60 minutes at room temperature is often sufficient.[2][5] Reactions at 4°C may require longer incubation times.[3][5]

Q4: Is a catalyst required for the TCO-tetrazine click reaction?

A4: No, the TCO-tetrazine conjugation is a bioorthogonal reaction that does not require a catalyst, such as copper, which can be cytotoxic.[7] This makes it particularly well-suited for applications in living cells and other sensitive biological systems.[7]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the reaction can be monitored by observing the disappearance of the characteristic pink/red color of the tetrazine, which has a UV-Vis absorbance peak between 510 and 550 nm.[5] Alternatively, techniques like HPLC, mass spectrometry, or SDS-PAGE can be used to analyze the reaction mixture and quantify the formation of the conjugate.[8]

Troubleshooting Guide

This guide addresses common issues that can lead to low yields in TCO-tetrazine conjugation.

Issue	Potential Cause	Recommended Solution
Low or No Conjugation	Degradation of TCO or Tetrazine Reagents	- TCO Instability: Some TCO derivatives can be unstable, particularly in the presence of thiols.[9] Use freshly prepared or properly stored reagents. Consider using more stable TCO derivatives if working in a thiol-containing environment. - Tetrazine Instability: Tetrazines, especially those with electron-withdrawing groups, can be susceptible to degradation in aqueous solutions or in the presence of nucleophiles.[10][11] Prepare tetrazine stock solutions in anhydrous DMSO or DMF and use them immediately.[6] For applications requiring long-term stability, consider using more stable tetrazine derivatives like methyl-substituted tetrazines.[4]
Suboptimal Stoichiometry	An incorrect molar ratio of TCO to tetrazine can lead to an incomplete reaction.[1] Empirically optimize the molar ratio of your reactants. A slight excess (1.05-1.5 fold) of the tetrazine is often beneficial.[1][2]
Incorrect pH	The reaction rate can be pH-dependent.[12] Ensure the reaction buffer is within the optimal pH range of 6-9.[5] For NHS ester labeling steps, maintain a pH of 7.2-9.0.[6]
Steric Hindrance	Bulky substituents on either the TCO or tetrazine can hinder the reaction.[13] If possible, choose reagents with linkers (e.g., PEG spacers) to reduce steric hindrance.[2][13]
Hydrophobic Interactions	Hydrophobic TCO molecules conjugated to proteins like antibodies can become "masked" or buried within the protein, rendering them inaccessible for reaction.[13] Introducing TCO via hydrophilic linkers, such as PEG, can prevent this issue and improve reactivity.[13]
Side Reactions	Isomerization of TCO	trans-Cyclooctene (TCO) can isomerize to the less reactive cis-isomer.[9] This can be catalyzed by thiols or transition metals.[13] Minimize exposure to these substances.
Reaction with Other Functional Groups	While highly selective, ensure that your biomolecules do not contain functional groups that could potentially react under the experimental conditions, though this is rare for TCO-tetrazine chemistry.[14]
Difficulty in Purification	Similar Properties of Reactants and Product	If the starting materials and the conjugate have similar sizes or properties, purification by size-exclusion chromatography (SEC) can be challenging.
Presence of Aggregates	Protein conjugates can sometimes aggregate. Using PEGylated linkers can improve the solubility of the final conjugate.[2]

Quantitative Data Summary

Table 1: Second-Order Rate Constants for TCO-Tetrazine Reactions

Tetrazine Derivative	TCO Derivative	Rate Constant (k₂) M⁻¹s⁻¹	Conditions
General Range	TCO	> 800	Not specified
3,6-di-(2-pyridyl)-s-tetrazine	TCO	2000	Not specified
Hydrogen-substituted tetrazines	TCO	up to 30,000	PBS, 37°C
Methyl-substituted tetrazines	TCO	~1000	Not specified
2-pyridyl-substituted tetrazine	TCO-PEG₄	69,400	DPBS, 37°C
Highly reactive tetrazines	TCO	>50,000	Not specified

Table 2: Recommended Reaction Parameters

Parameter	Recommended Range/Value	Notes
Stoichiometry (Tetrazine:TCO)	1.05:1 to 1.5:1	A slight excess of tetrazine is generally recommended.[1][2]
pH	6.0 - 9.0	For the TCO-tetrazine ligation.[5]
7.2 - 9.0	For NHS ester labeling of amines.[6]
Temperature	Room Temperature (~25°C) or 4°C	Reactions at 4°C may require longer incubation.[5]
Duration	30 minutes - 2 hours	Dependent on reactant concentration and temperature.[2][5]

Experimental Protocols

Protocol 1: General Protein-Protein Conjugation using TCO-Tetrazine Ligation

This protocol outlines the steps for labeling two proteins with TCO and tetrazine moieties, respectively, followed by their conjugation.

1. Preparation of TCO- and Tetrazine-Functionalized Proteins:

• a. Reagent Preparation: Allow TCO-NHS ester and Tetrazine-NHS ester vials to equilibrate to room temperature before opening to prevent condensation.[6] Prepare stock solutions (e.g., 10 mM) in anhydrous DMSO or DMF immediately before use.[2][6]

• b. Protein Preparation: Dissolve or buffer exchange your proteins into an amine-free buffer (e.g., PBS) at a concentration of 1-5 mg/mL.[2]

• c. Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the NHS ester (TCO or Tetrazine) to the protein solution.[2][3]

  • Incubate for 30-60 minutes at room temperature or 2 hours on ice.[2][3]

• d. Quenching: Stop the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for 5-15 minutes.[2][3]

• e. Purification: Remove excess, unreacted TCO-NHS or Tetrazine-NHS ester using a desalting column or dialysis.[1][2]

2. TCO-Tetrazine Conjugation:

• a. Reactant Calculation: Determine the volumes of the TCO-labeled protein and tetrazine-labeled protein solutions required to achieve the desired molar ratio (typically a slight excess of the tetrazine-labeled protein, e.g., 1.1 to 1.5 equivalents).[1][2]

• b. Conjugation Reaction: Mix the calculated volumes of the two protein solutions.

• c. Incubation: Allow the reaction to proceed for 60 minutes at room temperature.[2][5]

• d. Purification (Optional): If necessary, purify the final conjugate from any unreacted starting material using size-exclusion chromatography.[1]

• e. Storage: Store the final conjugate at 4°C.[1]

Visual Guides

Caption: Experimental workflow for protein-protein conjugation.

Caption: Troubleshooting logic for low conjugation yield.

References

• 1. benchchem.com [benchchem.com]
• 2. interchim.fr [interchim.fr]
• 3. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 4. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Light-activated tetrazines enable precision live-cell bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Uncovering the Key Role of Distortion in Bioorthogonal Tetrazine Tools That Defy the Reactivity/Stability Trade-Off - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]

(S)-TCO-PEG3-amine stability and long-term storage issues.

Welcome to the technical support center for (S)-TCO-PEG3-amine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and troubleshooting of experiments involving this reagent.

Frequently Asked Questions (FAQs)

Q1: What is (S)-TCO-PEG3-amine and what is it used for?

A1: (S)-TCO-PEG3-amine is a chemical tool used in bioconjugation, a process of linking molecules together to create new complexes. It contains a trans-cyclooctene (B1233481) (TCO) group, which is highly reactive towards tetrazine-modified molecules in a bioorthogonal "click chemistry" reaction. The PEG3 linker is a three-unit polyethylene (B3416737) glycol spacer that enhances solubility and provides flexibility, while the amine group allows for its conjugation to various molecules, such as proteins, peptides, or surfaces. This reagent is commonly used in drug delivery, medical imaging, and diagnostics.[1][2][3]

Q2: What is the primary stability concern with (S)-TCO-PEG3-amine?

A2: The main stability issue is the isomerization of the reactive trans-cyclooctene (TCO) to its unreactive cis-cyclooctene (CCO) isomer.[4] This process can occur over time and is accelerated by exposure to certain conditions, leading to a loss of reactivity with tetrazine partners. Several suppliers note that TCO compounds have a limited shelf life and are not recommended for long-term storage.[4][5]

Q3: How should I store (S)-TCO-PEG3-amine to ensure its stability?

A3: Proper storage is critical to maintaining the reactivity of (S)-TCO-PEG3-amine. The recommended storage conditions are at -20°C in a desiccated environment, protected from light.[2][4][6][7] It is advisable to aliquot the reagent upon receipt to avoid multiple freeze-thaw cycles.

Q4: What is the expected shelf life of (S)-TCO-PEG3-amine?

A4: While a specific shelf life for (S)-TCO-PEG3-amine is not consistently provided by all manufacturers, it is generally understood to be limited. Some suppliers may prepare fresh batches upon order due to the limited shelf life.[5] For a TCO-PEG3-modified antibody, a study showed a reactivity loss of about 7% when stored at -20°C for 4 weeks in a buffered solution.[8] It is best to consult the certificate of analysis from your supplier for any specific stability data.

Q5: Are there any substances that can accelerate the degradation of (S)-TCO-PEG3-amine?

A5: Yes, the presence of thiols can promote the isomerization of TCO to its inactive CCO form, likely through a radical-mediated process.[9] Therefore, it is important to avoid buffers containing thiol-containing reagents like dithiothreitol (B142953) (DTT) during long-term storage of TCO-labeled molecules.[8]

Troubleshooting Guide

Issue 1: Low or No Conjugation Product Formation

If you are observing poor or no yield in your TCO-tetrazine ligation reaction, consider the following potential causes and solutions.

Possible Cause	Troubleshooting Steps
Degraded (S)-TCO-PEG3-amine	- Ensure the reagent has been stored correctly at -20°C, desiccated, and protected from light. - Use a fresh aliquot of the reagent for your experiment. - If possible, test the reactivity of your (S)-TCO-PEG3-amine with a fresh, reliable tetrazine-labeled molecule.
Inactive Tetrazine-Modified Molecule	- Verify the successful labeling of your other molecule with tetrazine using an appropriate analytical method (e.g., mass spectrometry). - Ensure the tetrazine-labeled molecule has been stored under recommended conditions.
Suboptimal Reaction Conditions	- Check the pH of your reaction buffer; TCO-tetrazine reactions are typically efficient at neutral pH (6.5-7.5). - While the reaction is generally fast, consider increasing the incubation time or the concentration of the reactants.
Presence of Interfering Substances	- Avoid buffers containing thiols (e.g., DTT) as they can promote TCO isomerization.[8][9]

Issue 2: Inconsistent Results Between Experiments

Variability in results can often be traced back to reagent handling and stability.

Possible Cause	Troubleshooting Steps
Inconsistent Reagent Quality	- Aliquot your (S)-TCO-PEG3-amine upon receipt to minimize freeze-thaw cycles and exposure to moisture for the bulk stock. - Allow the reagent to equilibrate to room temperature before opening the vial to prevent condensation.
Lot-to-Lot Variability	- If you suspect a new batch of reagent is performing differently, consider running a side-by-side comparison with a previous lot if available. - Always refer to the certificate of analysis for the specific lot you are using.

Quantitative Data Summary

The following table summarizes the available quantitative data on the stability of TCO-PEG3 modified molecules.

Molecule	Storage Condition	Duration	Reactivity Loss
TCO-PEG3-modified goat IgG	4°C in buffer (pH 7.5)	4 weeks	~10.5%
TCO-PEG3-modified goat IgG	-20°C in buffer (pH 7.5)	4 weeks	~7%

Data adapted from Interchim technical documentation.[8]

Experimental Protocols

Protocol 1: Assessment of (S)-TCO-PEG3-amine Reactivity

This protocol allows for a qualitative or quantitative assessment of the reactivity of your (S)-TCO-PEG3-amine stock.

Materials:

• (S)-TCO-PEG3-amine

• A tetrazine-labeled fluorescent probe (e.g., Tetrazine-AF488)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

• Analytical instrument (e.g., HPLC-MS, fluorometer)

Procedure:

• Prepare a stock solution of (S)-TCO-PEG3-amine in an appropriate solvent (e.g., DMSO).

• Prepare a stock solution of the tetrazine-labeled fluorescent probe in an appropriate solvent.

• In a microcentrifuge tube, combine a known concentration of (S)-TCO-PEG3-amine and the tetrazine-labeled probe in the reaction buffer. A typical starting point is a 1:1.5 molar ratio.

• Incubate the reaction at room temperature for 30-60 minutes.

• Analyze the reaction mixture to determine the extent of product formation. This can be done by monitoring the disappearance of the fluorescent probe's signal (as it is quenched upon reaction) using a fluorometer or by separating and quantifying the product using HPLC-MS.

• Compare the results to a control reaction using a fresh, trusted batch of (S)-TCO-PEG3-amine if available.

Visualizations

Caption: Degradation pathway of (S)-TCO-PEG3-amine.

Caption: Troubleshooting workflow for TCO-tetrazine ligation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 5. precisepeg.com [precisepeg.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. chemscene.com [chemscene.com]
• 8. interchim.fr [interchim.fr]
• 9. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing TCO Ligation Reactions

Welcome to the technical support center for TCO (trans-cyclooctene) ligation. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring the successful execution of your bioorthogonal conjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal stoichiometry for the TCO-tetrazine reaction?

A1: For efficient conjugation, it is generally recommended to use a slight molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule.[1] A common starting point is a 1.05 to 1.5-fold molar excess of the tetrazine reagent.[1] However, the optimal ratio may vary depending on the specific molecules being conjugated and should be determined empirically for your system. For protein-protein conjugations, a 1:1 molar ratio is also commonly used.[2]

Q2: What are the recommended reaction buffers and pH range for TCO ligation?

A2: TCO-tetrazine ligation is robust and proceeds efficiently in a variety of aqueous buffers.[1] Phosphate-buffered saline (PBS) is a common choice.[1][2] The reaction is typically performed in a pH range of 6 to 9.[1][2] When labeling proteins with NHS esters to introduce TCO or tetrazine moieties, it is crucial to use an amine-free buffer, such as 100 mM sodium phosphate, 150 mM sodium chloride, pH 7.5, to prevent unwanted side reactions with buffer components.[1][3]

Q3: What is the ideal reaction temperature and duration?

A3: The TCO-tetrazine reaction is exceptionally fast and can often be completed at room temperature within 30 to 60 minutes.[1] For certain applications or less reactive partners, the incubation time can be extended up to 2 hours or even overnight at 4°C.[1] In some instances, incubating at 37°C or 40°C can be used to further accelerate the reaction.[1]

Q4: Is a catalyst required for the TCO-tetrazine click reaction?

A4: No, the TCO-tetrazine ligation is a bioorthogonal reaction that proceeds rapidly without the need for a catalyst, such as copper, which can be cytotoxic.[4] This catalyst-free nature makes it particularly well-suited for applications in biological systems and live-cell imaging.[4]

Q5: How can I monitor the progress of the reaction?

A5: The progress of the TCO-tetrazine reaction can be conveniently monitored spectrophotometrically by following the disappearance of the characteristic tetrazine absorbance around 520-550 nm.[2][5]

Troubleshooting Guide

This guide addresses common issues encountered during TCO ligation experiments.

Issue	Potential Cause	Recommended Solution
Low or No Conjugation Yield	Hydrolysis of NHS ester: The N-hydroxysuccinimide (NHS) ester used for labeling is moisture-sensitive.[6]	- Equilibrate the NHS ester vial to room temperature before opening to prevent condensation.[6] - Prepare stock solutions in anhydrous solvents (e.g., DMSO or DMF) immediately before use.[6]
Suboptimal pH: The reaction of NHS esters with primary amines is pH-dependent.[6]	- Perform the labeling reaction in a buffer with a pH between 7.2 and 9.0.[6]
Incorrect Stoichiometry: An incorrect molar ratio of TCO to tetrazine can lead to an incomplete reaction.[1]	- Empirically optimize the molar ratio of your reactants. A slight excess of one component (typically tetrazine) is often beneficial.[1]
Protein Aggregation: The addition of hydrophobic click chemistry handles can sometimes cause protein aggregation.[1]	- Use reagents with hydrophilic PEG spacers to improve the solubility of the labeled protein.[1]
Non-Specific Binding	Hydrophobic Interactions: Some TCO or tetrazine reagents can be hydrophobic, leading to non-specific binding.	- The use of reagents incorporating hydrophilic PEG linkers can improve water solubility and reduce non-specific binding.[1]
Precipitation of Protein During Labeling	High Protein Concentration: High protein concentrations can sometimes lead to aggregation during labeling.	- Perform the labeling reaction at a protein concentration of 1-5 mg/mL.[1]

Data Presentation

Table 1: Reaction Kinetics of TCO-Tetrazine Ligation

The second-order rate constants for TCO-tetrazine ligations are exceptionally high, making this one of the fastest bioorthogonal reactions available.[1] The reaction kinetics are influenced by the specific structures of the TCO and tetrazine, as well as the reaction solvent.[1]

Reactants	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Reference
3,6-di-(2-pyridyl)-s-tetrazine and trans-cyclooctene	Methanol/Water (9:1)	25	~2000	[1]
TCO derivatives and Methyl-substituted tetrazines	Aqueous Media	N/A	~1000	[1]
TCO derivatives and Hydrogen-substituted tetrazines	Aqueous Media	N/A	up to 30,000	[1]
TCO and various tetrazine scaffolds	1,4-dioxane	25	1.4 - 230	[1]
TCO-PEG₄ and various tetrazine scaffolds	DPBS	37	1100 - 73,000	[1]
General TCO-Tetrazine	N/A	N/A	up to 1 x 10⁶	[1]

Table 2: Recommended Reaction Conditions

Parameter	Recommended Range/Value	Notes	Reference
pH	6 - 9	For TCO-tetrazine ligation. For NHS ester labeling, pH 7.2-9.0 is recommended.	[1][6]
Temperature	Room Temperature (20-25°C)	Can be performed at 4°C (slower) or 37°C/40°C (faster).	[1]
Duration	30 - 60 minutes	Can be extended up to 2 hours or overnight at 4°C for less reactive partners.	[1]
Stoichiometry (Tetrazine:TCO)	1.05:1 to 1.5:1	Optimal ratio should be determined empirically.	[1]
Common Buffer	Phosphate-Buffered Saline (PBS)	For NHS ester labeling, use an amine-free buffer.	[1]

Experimental Protocols

Protocol 1: General Protein Labeling with TCO-NHS Ester

This protocol describes the labeling of a protein with a TCO moiety using an NHS ester.

• Protein Preparation: Dissolve the protein to be labeled in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM sodium chloride, pH 7.5) at a concentration of 1-5 mg/mL.[1]

• Reagent Preparation: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO or DMF to a stock concentration of 10 mM.[3]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester stock solution to the protein solution.[3][7]

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.[3][7]

• Quenching: Stop the reaction by adding a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM and incubate for 5-15 minutes.[3][7]

• Purification: Remove excess, unreacted TCO-NHS ester by using a desalting column or through dialysis.[1] The TCO-labeled protein is now ready for conjugation.

Protocol 2: TCO-Tetrazine Protein-Protein Conjugation

This protocol outlines the conjugation of a TCO-labeled protein to a tetrazine-labeled protein.

• Preparation: Prepare the TCO-labeled protein and the tetrazine-labeled protein in a suitable reaction buffer (e.g., PBS, pH 7.4).[1]

• Reactant Calculation: Determine the volumes of each protein solution required to achieve the desired molar ratio (typically a 1:1 or a slight excess of tetrazine).[1]

• Conjugation: Mix the TCO-labeled protein with the tetrazine-labeled protein.

• Incubation: Allow the reaction to proceed for 60 minutes at room temperature.[1]

• Purification (Optional): If necessary, purify the final conjugate from any unreacted starting material using size-exclusion chromatography.[1]

• Storage: Store the final conjugate at 4°C until further use.[1]

Visualizations

Caption: General workflow for TCO-tetrazine protein conjugation.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. interchim.fr [interchim.fr]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Technical Support Center: Trans-Cyclooctene (TCO) Stability and Isomerization

This technical support guide provides researchers, scientists, and drug development professionals with detailed information, troubleshooting advice, and frequently asked questions regarding the stability of trans-cyclooctene (B1233481) (TCO) and the prevention of its isomerization to the unreactive cis-cyclooctene (CCO) isomer.

Frequently Asked Questions (FAQs)

Q1: What is TCO isomerization and why is it a concern?

A1: TCO isomerization is the conversion of the highly reactive trans-isomer of cyclooctene (B146475) into its more stable, but unreactive, cis-isomer. This is the primary mechanism for the deactivation of TCO reagents.[1][2] For bioorthogonal labeling experiments, this isomerization leads to a decrease in labeling efficiency as the TCO is no longer able to participate in the desired reaction with tetrazine.[1][3] However, a benefit of this deactivation pathway is that it does not typically result in non-selective, off-target labeling.[1][2]

Q2: What are the main causes of TCO isomerization during experiments?

A2: Several factors can induce or accelerate TCO isomerization:

• Thiols: High concentrations of thiols, such as mercaptoethanol or glutathione (B108866) present in cellular environments, can promote isomerization. This is thought to occur via a radical-mediated pathway.[1][4]

• Copper-Containing Proteins: Proteins that contain copper are known to engage in one-electron redox chemistry and can promote TCO isomerization.[1][5]

• Cell Culture Media: Certain components in cell culture media, specifically degradation products of thiamine (B1217682) (Vitamin B1), have been identified as potent catalysts for isomerization.[6]

• Light: Photochemical isomerization can occur, which is the basis for the synthesis of TCO from its cis-isomer, but unwanted exposure to UV light should be avoided during storage and handling.[7][8]

• Improper Storage: Long-term storage of TCO, especially non-crystalline and highly strained derivatives (e.g., s-TCO), as neat materials or at room temperature can lead to isomerization and polymerization.[4][9]

Q3: How should I store my TCO derivatives to ensure maximum stability?

A3: Proper storage is critical to prevent degradation. The ideal storage conditions depend on the specific TCO derivative:

• Crystalline Derivatives (e.g., d-TCO): These are generally more stable and should be stored as solids in a freezer at -20°C.[4] Under these conditions, they can be stable for over a year.[4]

• Non-Crystalline/Oily Derivatives (e.g., s-TCO): These are more prone to deactivation. They should be stored as dilute solutions in an appropriate solvent (e.g., DMSO, DMF) at freezer temperatures (-20°C or -80°C) and should ideally be used within several weeks of preparation.[1][4]

• Silver (Ag(I)) Complexes: For highly reactive, strained TCOs, complexation with silver nitrate (B79036) (AgNO₃) can dramatically extend shelf-life.[1][2][5] The TCO can be liberated from the silver complex just before use by the addition of a sodium chloride (NaCl) solution.[1][10]

Q4: My TCO-labeled molecule is showing lower than expected reactivity. How can I troubleshoot this?

A4: Lower than expected reactivity is often due to isomerization. Here are steps to troubleshoot the issue:

• Verify TCO Integrity: Before conjugation, check the purity of your TCO reagent using ¹H NMR to ensure it has not isomerized during storage.

• Review Experimental Conditions: Are you using fresh cell culture media? Aged media can contain higher concentrations of thiamine degradation products that catalyze isomerization.[6] Are there high concentrations of reducing agents like DTT or TCEP in your buffers?

• Use a Radical Inhibitor: If high thiol concentrations are unavoidable, consider adding a radical inhibitor like Trolox to your reaction mixture to suppress isomerization.[1]

• Optimize Conjugation: Ensure your protein labeling protocol (e.g., with TCO-NHS ester) is optimized. Incomplete labeling can be mistaken for TCO instability. Hydrophobic interactions between the TCO moiety and the antibody can also "mask" the TCO, rendering it inactive. Using hydrophilic PEG linkers can mitigate this issue.[11]

• Consider a More Stable Derivative: If your application requires long-term stability (e.g., multi-day cell culture experiments), consider using a more robust TCO derivative, such as d-TCO or a parent (less strained) TCO, which are less prone to isomerization compared to highly strained analogs like s-TCO.[1][3][4]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving TCO.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Labeling Efficiency in Cell Culture	TCO isomerization catalyzed by components in the cell culture medium (e.g., thiamine degradation products).[6]	- Use fresh media for experiments.- Consider using a custom media formulation without thiamine if possible.- Minimize incubation time in media.- Add an antioxidant like ascorbic acid to the media (note: this may lead to other TCO degradation pathways).[6]
TCO Reagent Fails Quality Control (e.g., NMR)	Improper storage leading to isomerization or polymerization.[4][9]	- Store crystalline TCOs as solids at -20°C.[4]- Store non-crystalline TCOs as dilute solutions at -20°C or below and use within a few weeks.[1]- For long-term storage of reactive TCOs, consider converting them to a silver (I) complex.[1][5]
Inconsistent Results in Serum/Plasma	Isomerization catalyzed by serum components (e.g., Cu-containing proteins) or due to storage of "aged" plasma.[5][6]	- Perform experiments with fresh plasma/serum whenever possible.- Minimize the time samples are stored prior to analysis.[6]- Use a more stable TCO derivative like d-TCO, which shows greater stability in serum.[4][12]
Reaction Fails in Presence of Reducing Agents	High concentrations of thiols (e.g., DTT, mercaptoethanol) are promoting isomerization.[1]	- If possible, remove or reduce the concentration of thiols prior to adding the TCO reagent.- Add a radical inhibitor such as Trolox or BHT to the reaction buffer.[1]- Use a TCO derivative with enhanced stability in the presence of thiols.[12]

Quantitative Data on TCO Stability

The stability of TCO is highly dependent on its specific structure and the experimental conditions. More strained derivatives react faster but are often less stable.

TCO Derivative	Condition	Observation	Half-Life / % Isomerization
s-TCO	30 mM mercaptoethanol in PBS, pD 7.4	Isomerization over time	55% isomerization after 4.5 hours; 100% after 18.5 hours[1]
d-TCO	0.5 M in CD₃OD, RT	Slow isomerization	5% isomerization after 3 days[4]
d-TCO	Human serum, RT	High stability	>97% trans-isomer remaining after 4 days[4]
d-TCO	30 mM mercaptoethanol, pH 7.4	Moderate isomerization	43% isomerization after 5 hours[4]
s-TCO•AgNO₃	Stored neat at 30°C	High stability	≥95% purity after 3 days[1]
TCO (general)	0.12 µM 3-mercapto-2-pentanone (B1362483) (thiamine degradation product) in buffer	Rapid isomerization	~0.6 hours[5][6]

Experimental Protocols

Protocol 1: General Handling and Storage of TCO Reagents

This protocol provides best practices for handling TCO reagents to minimize degradation.

• Receiving and Aliquoting: Upon receiving a TCO reagent, if it is not in a ready-to-use format, aliquot it into smaller, single-use amounts under an inert atmosphere (e.g., argon or nitrogen) if possible. This prevents repeated freeze-thaw cycles and exposure to air and moisture.

• Solvent Choice: If preparing a stock solution, use anhydrous DMSO or DMF.[13][14]

• Storage:

  • Store solid, crystalline TCO derivatives in a desiccator inside a -20°C freezer.[4]

  • Store stock solutions in tightly sealed vials with desiccant at -20°C or -80°C, protected from light.[1][4]

• Usage: When ready to use, allow the vial to warm to room temperature completely before opening to prevent condensation of moisture inside. Use the reagent immediately after preparation in the reaction buffer.

Protocol 2: Stabilization of TCO via Silver (I) Complexation

This protocol describes how to prepare a stable TCO-AgNO₃ complex for long-term storage.[1]

• Materials: TCO derivative, silver nitrate (AgNO₃), acetonitrile (B52724) or methanol.

• Complexation: a. Dissolve the TCO derivative in a minimal amount of acetonitrile or methanol. b. In a separate vial, dissolve 1.0-1.1 molar equivalents of AgNO₃ in the same solvent. c. Add the AgNO₃ solution to the TCO solution and stir at room temperature for 15-30 minutes.

• Isolation: Concentrate the mixture under reduced pressure to obtain the TCO•AgNO₃ complex as a solid.

• Storage: Store the solid complex at -20°C, protected from light.

• Liberation of Free TCO: To use the TCO, dissolve the complex in your reaction buffer. The high concentration of NaCl typically present in biological buffers (like PBS) will immediately dissociate the complex, liberating the free, reactive TCO for your experiment.[1][5]

Protocol 3: TCO-Labeling of a Protein via NHS Ester Chemistry

This protocol outlines the conjugation of a TCO-NHS ester to a protein targeting primary amines (e.g., lysine (B10760008) residues).[13][15][16]

• Materials: Protein of interest, TCO-PEG-NHS ester, Reaction Buffer (e.g., PBS, pH 7.4-8.0), Anhydrous DMSO or DMF, Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0), Spin desalting columns.

• Protein Preparation: a. If the protein buffer contains primary amines (e.g., Tris), exchange the protein into the Reaction Buffer using a spin desalting column. b. Adjust the protein concentration to 1-5 mg/mL.[13]

• TCO-NHS Ester Preparation: Immediately before use, prepare a 10 mM stock solution of the TCO-PEG-NHS ester in anhydrous DMSO or DMF.[13]

• Labeling Reaction: a. Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the protein solution.[3] b. Incubate the reaction for 60 minutes at room temperature, with gentle mixing.[13][15]

• Quenching: Stop the reaction by adding Quenching Buffer to a final concentration of 50-100 mM. Incubate for 5-15 minutes at room temperature to hydrolyze any unreacted NHS ester.[3][13]

• Purification: Remove excess, unreacted TCO reagent and quenching buffer salts using a spin desalting column, exchanging the labeled protein into the desired buffer for storage or downstream use.[13][15]

• Storage: Store the purified TCO-labeled protein at 4°C for short-term use or at -80°C for long-term storage.

Visualizations

Caption: Proposed radical-mediated pathway for TCO isomerization.

Caption: Troubleshooting workflow for low TCO reactivity.

Caption: Workflow for protein labeling with TCO-NHS ester.

References

• 1. Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flow Photochemical Syntheses of trans-Cyclooctenes and trans-Cycloheptenes Driven by Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. Efficient low-cost preparation of trans-cyclooctenes using a simplified flow setup for photoisomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Studies on the Stability and Stabilization of trans- Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Conformationally strained trans-cyclooctene with improved stability and excellent reactivity in tetrazine ligation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 13. interchim.fr [interchim.fr]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. broadpharm.com [broadpharm.com]

Troubleshooting guide for poor (S)-TCO-PEG3-amine reactivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for troubleshooting poor reactivity of (S)-TCO-PEG3-amine. Here, you will find troubleshooting advice in a question-and-answer format, detailed experimental protocols, and key data to help you optimize your conjugation strategy and achieve successful outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This guide addresses common issues encountered during the two-step conjugation process: (1) labeling a target molecule (e.g., via an activated ester) with (S)-TCO-PEG3-amine and (2) the subsequent inverse-electron-demand Diels-Alder (iEDDA) click reaction with a tetrazine-modified molecule.

Part 1: Issues with Initial Labeling using (S)-TCO-PEG3-amine

Question 1: I am seeing low or no labeling of my carboxyl or NHS-ester-containing molecule with TCO-PEG3-amine. What could be the cause?

There are several potential reasons for poor labeling efficiency at this initial stage. The primary amine of TCO-PEG3-amine is intended to react with an activated carboxyl group (like an N-hydroxysuccinimide, NHS, ester) on your molecule of interest to form a stable amide bond.[1][2] Failure at this step is often due to reagent integrity or suboptimal reaction conditions.

Potential Cause	Recommended Solution
Hydrolysis of Activated Ester	The NHS ester on your target molecule is highly sensitive to moisture and can hydrolyze, rendering it inactive.[3] Solutions: • Allow your NHS-ester vial to equilibrate to room temperature before opening to prevent condensation.[3] • Prepare stock solutions in anhydrous, water-miscible organic solvents (e.g., DMSO or DMF) immediately before use.[4]
Suboptimal pH	The reaction of an amine with an NHS ester is pH-dependent. The ideal pH range for this reaction is between 7 and 9.[5] Solutions: • Perform the labeling reaction in a suitable buffer such as PBS, HEPES, or borate (B1201080) buffer within a pH range of 7.2-9.0.[3]
Competing Amines in Buffer	Buffers containing primary amines, such as Tris or glycine, will compete with the TCO-PEG3-amine for reaction with the NHS ester, significantly reducing labeling efficiency.[3] Solution: • Ensure your reaction buffer is free of primary amines. If necessary, perform a buffer exchange on your protein or molecule of interest before starting the conjugation.[6]
Degraded TCO-PEG3-amine	While the amine group is generally stable, improper storage can affect reagent quality. Solution: • Store TCO-PEG3-amine at -20°C, protected from moisture and light.[1][7] For long-term storage, ensure it is desiccated.[8]

Part 2: Issues with the TCO-Tetrazine Click Reaction

Question 2: My TCO-labeled molecule is prepared, but it shows poor reactivity with its tetrazine partner. Why is the click reaction failing?

The reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine is a bioorthogonal inverse-electron-demand Diels-Alder cycloaddition, known for its exceptionally fast kinetics.[9][10] When this reaction is inefficient, the stability and accessibility of the TCO group are the most common culprits.

Potential Cause	Recommended Solution
Isomerization of TCO to CCO	The strained trans-cyclooctene (TCO) can isomerize to its unreactive cis-cyclooctene (CCO) form, especially during storage or under certain buffer conditions.[7][11] This is a critical point of failure. Solutions: • Use freshly prepared or recently purchased TCO-labeled molecules. TCO compounds are not recommended for long-term storage.[7] • Avoid buffers containing thiols (e.g., DTT) or azides.[9] • Store TCO-labeled biomolecules at 4°C for short-term use or -20°C for longer periods, noting that some reactivity may still be lost over weeks.[9]
Hydrophobic Masking of TCO	The hydrophobic TCO group can fold back and bury itself within the hydrophobic pockets of a larger biomolecule, such as an antibody, making it inaccessible to the tetrazine.[12][13] The PEG3 spacer helps minimize this, but it can still occur.[5] Solutions: • Consider using a linker with a longer, more hydrophilic PEG chain (e.g., PEG12) to increase the distance and solubility of the TCO group, preventing it from being masked.[12][13]
Degraded Tetrazine Reagent	The tetrazine ligation partner may have degraded. Highly reactive, electron-poor tetrazines can be less stable in aqueous solutions.[14] Solution: • Use a fresh aliquot of your tetrazine reagent and ensure it has been stored correctly, protected from light and moisture.
Steric Hindrance	The bulky nature of the two molecules being conjugated can sterically hinder the reaction.[12][15] Solutions: • Increase the reaction time from the typical 30-60 minutes to 2 hours or more.[4][16] • A slight increase in temperature (e.g., to 37°C) can sometimes improve efficiency for hindered systems.[4]
Insufficient Reagent Concentration	Although the kinetics are fast, the reaction still depends on the concentration of the reactants. Solution: • Increase the concentration of one of the reactants. It is common to use a 1.1 to 5-fold molar excess of the tetrazine-containing molecule relative to the TCO-labeled molecule.[9][16]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving poor reactivity issues with (S)-TCO-PEG3-amine.

Caption: A flowchart for troubleshooting poor (S)-TCO-PEG3-amine reactivity.

Experimental Protocols

Protocol 1: General Labeling of an NHS-Ester Modified Protein

This protocol provides a starting point for labeling a protein containing an activated NHS ester with (S)-TCO-PEG3-amine.

Materials:

• Protein-NHS Ester in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.0).

• (S)-TCO-PEG3-amine.

• Anhydrous DMSO or DMF.

• Quenching Buffer (1 M Tris-HCl, pH 8.0).

• Desalting column for purification.

Procedure:

• Buffer Exchange: Ensure your protein (at 1-5 mg/mL) is in an amine-free buffer. If not, perform a buffer exchange using a desalting column.[5]

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of (S)-TCO-PEG3-amine in anhydrous DMSO or DMF.

• Labeling Reaction: Add a 20 to 50-fold molar excess of the TCO-PEG3-amine stock solution to the protein solution. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction for 1-2 hours at room temperature with gentle mixing.

• Quenching: Stop the reaction by adding Quenching Buffer to a final concentration of 50-100 mM and incubate for 15 minutes to consume any unreacted NHS esters.[5]

• Purification: Remove excess, unreacted TCO-PEG3-amine and quenching buffer using a desalting column or dialysis.[5] The TCO-labeled protein is now ready for the subsequent click reaction.

Protocol 2: General TCO-Tetrazine Protein-Protein Ligation

This protocol describes the click reaction between a TCO-labeled protein and a tetrazine-labeled protein.

Materials:

• TCO-labeled protein in a suitable buffer (e.g., PBS, pH 7.4).

• Tetrazine-labeled protein in a suitable buffer.

Procedure:

• Preparation: Prepare the TCO-labeled and tetrazine-labeled proteins in the reaction buffer at concentrations typically between 1-10 µM.[9]

• Reactant Calculation: Determine the volumes of each protein solution required. It is common to use a slight molar excess (e.g., 1.1 to 1.5-fold) of the tetrazine-labeled protein.[16]

• Conjugation: Mix the TCO-labeled protein with the tetrazine-labeled protein in a single tube.

• Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.[16] For potentially hindered reactions, this time can be extended to 2 hours or performed at 37°C.[4]

• Analysis: The reaction is now complete. The resulting conjugate can be analyzed via SDS-PAGE (a band shift will indicate successful conjugation) and purified by size-exclusion chromatography if necessary.[4]

• Storage: Store the final conjugate at 4°C.[16]

References

• 1. medkoo.com [medkoo.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. benchchem.com [benchchem.com]
• 7. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 8. chemimpex.com [chemimpex.com]
• 9. interchim.fr [interchim.fr]
• 10. precisepeg.com [precisepeg.com]
• 11. researchgate.net [researchgate.net]
• 12. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. escholarship.org [escholarship.org]
• 14. Discovery of new tetrazines for bioorthogonal reactions with strained alkenes via computational chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08712C [pubs.rsc.org]
• 15. moodle2.units.it [moodle2.units.it]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Purification of (S)-TCO-PEG3-amine Conjugates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of (S)-TCO-PEG3-amine conjugates.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a reaction mixture containing (S)-TCO-PEG3-amine conjugates?

Following a conjugation reaction with (S)-TCO-PEG3-amine, the mixture typically contains the desired conjugate alongside several impurities:

• Unreacted (S)-TCO-PEG3-amine: Excess linker that did not react with the target molecule.

• Unreacted target molecule: The molecule intended for conjugation that remains unmodified.

• Hydrolyzed reagents: Degradation products of activating agents (e.g., EDC, NHS esters) if used.

• Byproducts of the conjugation reaction: For example, N-acylurea byproduct from EDC-mediated couplings.

• Aggregates: The conjugate or unreacted molecules may aggregate, especially at high concentrations.

Q2: Which chromatographic techniques are most suitable for purifying (S)-TCO-PEG3-amine conjugates?

The most common and effective techniques for purifying PEGylated small molecule conjugates are:

• Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a high-resolution technique that separates molecules based on their hydrophobicity.[] It is particularly effective for purifying small molecule-PEG conjugates and can often resolve the desired product from unreacted starting materials and other impurities.[][2]

• Size-Exclusion Chromatography (SEC): SEC separates molecules based on their size.[2] While very effective for separating large PEGylated proteins from smaller unreacted linkers, its utility for small molecule conjugates depends on a significant size difference between the conjugate and the impurities.[2]

• Flash Column Chromatography: This is a lower-pressure chromatography technique that can be used for initial, large-scale purification to remove major impurities before a final polishing step with HPLC.

Q3: How can I monitor the purity of my (S)-TCO-PEG3-amine conjugate during and after purification?

Several analytical techniques can be employed to assess the purity of your conjugate:

• Analytical RP-HPLC: Provides a quantitative measure of purity by separating the conjugate from impurities. The peak area of the desired product relative to the total peak area gives the percentage of purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique combines the separation capabilities of HPLC with the mass detection of mass spectrometry. It confirms the identity of the desired conjugate by its molecular weight and provides information on the nature of any impurities.[2]

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to monitor the progress of a reaction and to identify suitable solvent systems for flash chromatography. Due to the polarity of the PEG chain, a polar mobile phase is often required.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of (S)-TCO-PEG3-amine conjugates.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery of the Conjugate	The conjugate is irreversibly binding to the chromatography column (e.g., silica (B1680970) gel in flash chromatography or the stationary phase in RP-HPLC).	For flash chromatography, consider pre-treating the silica gel with a base like triethylamine (B128534) to neutralize acidic silanol (B1196071) groups. In your mobile phase, include a small amount of a basic modifier (e.g., 0.1-1% triethylamine). For RP-HPLC, adjust the mobile phase modifier (e.g., switch from TFA to formic acid or ammonium (B1175870) acetate) or use a different stationary phase (e.g., C8 instead of C18).
The conjugate is precipitating on the column.	Decrease the concentration of the sample loaded onto the column. Modify the buffer to improve the solubility of your conjugate.
Poor Separation of Conjugate and Unreacted Starting Material	The hydrophobicity or size difference between the conjugate and the unreacted molecule is too small for the chosen method.	For RP-HPLC, optimize the gradient by making it shallower to improve resolution. Experiment with different organic solvents (e.g., acetonitrile (B52724) vs. methanol) or different stationary phases (e.g., C4, C8, C18, or phenyl-hexyl). For SEC, if the size difference is minimal, this method may not be suitable. Consider a longer column or a resin with a smaller particle size for higher resolution.[2]
Product Peak Tailing in HPLC	Interaction of the amine group in the conjugate with residual silanol groups on the silica-based stationary phase.	Add a competing base, such as triethylamine (0.1%), to the mobile phase. Use a base-deactivated column. Operate at a lower pH to protonate the amine, which can sometimes reduce tailing.
Presence of Multiple Peaks for the Product in LC-MS	Isomerization of the trans-cyclooctene (B1233481) (TCO) group to the cis-cyclooctene (CCO) form, which is not reactive in click chemistry.[3]	TCO compounds have a limited shelf life and can isomerize over time, especially when not stored properly.[3] It is crucial to use fresh reagents and store them at -20°C.[3] The presence of the CCO isomer may be difficult to separate chromatographically.
Degradation of the conjugate during purification.	If using an acidic modifier like TFA, the azide (B81097) group (if present in the target molecule) can be sensitive.[4] Consider using a less harsh modifier like formic acid or ammonium acetate. Avoid prolonged exposure to harsh pH conditions.

Experimental Protocols

Protocol 1: Purification of a Small Molecule-(S)-TCO-PEG3-amine Conjugate using Reverse-Phase HPLC (RP-HPLC)

This protocol provides a general guideline for the purification of a small molecule conjugate. Optimization will be required based on the specific properties of the conjugate.

Materials:

• Crude reaction mixture containing the (S)-TCO-PEG3-amine conjugate

• Preparative RP-HPLC system with a UV detector

• C18 preparative HPLC column

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: Acetonitrile with 0.1% TFA

• 0.45 µm syringe filter

Procedure:

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of the initial mobile phase composition (e.g., 95:5 Mobile Phase A:Mobile Phase B). Filter the sample through a 0.45 µm syringe filter before injection.

• System Equilibration: Equilibrate the C18 column with the initial mobile phase composition until a stable baseline is achieved.

• Sample Injection: Inject the filtered sample onto the column.

• Elution Gradient: Apply a linear gradient of increasing Mobile Phase B. A typical gradient might be from 5% to 95% B over 30-60 minutes.

• Fraction Collection: Collect fractions based on the peaks observed on the chromatogram. The more hydrophobic PEGylated conjugate will typically elute later than the unreacted, more polar starting materials.

• Analysis of Fractions: Analyze the collected fractions by analytical RP-HPLC or LC-MS to identify those containing the pure conjugate.

• Pooling and Solvent Removal: Pool the pure fractions and remove the solvent, typically by lyophilization (freeze-drying).

Protocol 2: Purity Assessment by Analytical RP-HPLC

Materials:

• Purified (S)-TCO-PEG3-amine conjugate

• Analytical HPLC system with a UV detector

• C18 analytical HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% TFA

• Mobile Phase B: Acetonitrile with 0.1% TFA

Procedure:

• Sample Preparation: Dissolve a small amount of the purified conjugate in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

• System Equilibration: Equilibrate the analytical column with the initial mobile phase composition.

• Injection: Inject 10 µL of the sample.

• Gradient: Run a linear gradient, for example, from 5% to 95% Mobile Phase B over 30 minutes.

• Detection: Monitor the elution profile at an appropriate wavelength (e.g., 220 nm for amide bonds or a wavelength where the conjugated molecule absorbs).

• Data Analysis: Integrate the peak areas to determine the purity of the conjugate.

Quantitative Data Summary

The following table provides representative data from the purification of PEGylated small molecules. Note that these values are illustrative and will vary depending on the specific conjugate and purification system.

Purification Method	Parameter	Typical Value	Reference
Preparative RP-HPLC	Post-Purification Yield	40-70%	[5]
Post-Purification Purity	>95%	[5]
Analytical RP-HPLC	Retention Time of Unconjugated Peptide	~15 min	[5]
Retention Time of PEGylated Peptide	~20 min	[5]

Visualizations

Caption: A general workflow for the purification and analysis of (S)-TCO-PEG3-amine conjugates.

Caption: A decision tree for troubleshooting common issues in the purification of conjugates.

References

• 2. benchchem.com [benchchem.com]
• 3. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: The TCO-Tetrazine Reaction

Welcome to the technical support center for the TCO-tetrazine ligation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the impact of steric hindrance on this powerful bioorthogonal reaction.

Frequently Asked Questions (FAQs)

Q1: How does steric hindrance generally affect the TCO-tetrazine reaction rate?

A1: Steric hindrance around the reactive moieties of the trans-cyclooctene (B1233481) (TCO) or the tetrazine can significantly slow down the reaction rate.[1] Bulky substituents near the double bond of the TCO or at the 3 and 6 positions of the tetrazine ring can impede the approach of the two molecules, increasing the activation energy of the reaction. For instance, hydrogen-substituted tetrazines often exhibit faster kinetics compared to those with bulkier aryl substituents, suggesting that less steric interference can be advantageous.[2]

Q2: I am observing a slower than expected reaction rate. Could steric hindrance be the cause?

A2: Yes, a slower than expected reaction rate is a common consequence of steric hindrance. If your TCO or tetrazine derivatives are conjugated to large biomolecules or possess bulky functional groups, steric accessibility may be limited.[3] Consider the immediate chemical environment of the reactive groups. For example, unfavorable steric repulsion between a TCO and a tetrazine substituted with a bulky tert-butyl group has been shown to slow the reaction.[4]

Q3: Can steric hindrance lead to incomplete reactions or low yields?

A3: Absolutely. Significant steric hindrance can not only slow down the reaction but also lead to incomplete conjugation and lower yields. If the steric clash is severe, the reactants may not be able to achieve the necessary transition state geometry for the cycloaddition to occur efficiently. This can result in a significant portion of the starting materials remaining unreacted.[1]

Q4: Are there any strategies to mitigate the negative impact of steric hindrance?

A4: Yes, several strategies can be employed. One common approach is to introduce a hydrophilic polyethylene (B3416737) glycol (PEG) linker between the reactive moiety (TCO or tetrazine) and the molecule of interest.[3] This can increase the distance and flexibility, reducing steric hindrance and improving reactivity. Additionally, carefully selecting less sterically hindered isomers of your reactants, such as using mono-substituted instead of di-substituted tetrazines, can also enhance reaction rates.[5]

Q5: How do I know if my specific TCO and tetrazine derivatives are prone to steric hindrance?

A5: Evaluating the three-dimensional structure of your reactants is key. Consider the size and proximity of any substituents to the reactive double bond of the TCO or the diene system of the tetrazine. Molecular modeling can be a useful tool to predict potential steric clashes. Experimentally, you can compare the reaction rate of your system to that of less hindered control reactants to quantify the impact of the structural modifications.

Troubleshooting Guides

Issue: Low or No Conjugation Yield

Potential Cause	Recommended Solution
Significant Steric Hindrance	If you suspect steric hindrance is the primary issue, consider redesigning your constructs. Introducing a flexible linker, such as a PEG spacer, between your molecule and the TCO or tetrazine can provide the necessary distance for the reaction to proceed.[3] Alternatively, if possible, switch to less sterically demanding TCO or tetrazine derivatives.
Suboptimal Stoichiometry	An incorrect molar ratio of TCO to tetrazine can result in an incomplete reaction. It is often recommended to use a slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule.[1]
Incorrect Reaction Buffer or pH	The TCO-tetrazine ligation is generally robust across a range of pH (typically 6-9), with phosphate-buffered saline (PBS) being a common choice.[6] However, ensure your buffer does not contain primary amines (e.g., Tris) if you are using NHS esters for labeling, as this will lead to unwanted side reactions.

Issue: Slower Than Expected Reaction Rate

Potential Cause	Recommended Solution
Steric Crowding	As with low yield, steric crowding is a likely cause of slow reaction kinetics. The use of linkers can help to overcome this by moving the reactive groups away from bulky parent molecules.[3]
Electronic Effects	The electronic properties of the substituents on both the TCO and tetrazine play a crucial role. Electron-withdrawing groups on the tetrazine and electron-donating groups on the TCO generally increase the reaction rate.[7] If your reactants have unfavorable electronic properties, this could contribute to a slower reaction.
Low Reaction Temperature	While the TCO-tetrazine reaction is typically fast at room temperature, lower temperatures will slow down the kinetics. If your experiment requires a lower temperature, you may need to increase the reaction time accordingly.[8]

Quantitative Data on the Impact of Steric Hindrance

The following table provides a summary of second-order rate constants for various TCO and tetrazine derivatives, illustrating the impact of steric and electronic factors on the reaction kinetics.

Tetrazine Derivative	TCO Derivative	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Observation
3,6-di-(2-pyridyl)-s-tetrazine	axial-TCO-OH	(80 ± 0.2) x 10³	The axial isomer is approximately fourfold more reactive than the equatorial isomer, which is attributed to increased ring strain.
3,6-di-(2-pyridyl)-s-tetrazine	equatorial-TCO-OH	(22 ± 0.04) x 10³	The equatorial isomer is less reactive due to lower ring strain compared to the axial isomer.[7]
Hydrogen-substituted tetrazine	TCO	~30,000	Hydrogen-substituted tetrazines demonstrate a good balance of stability and fast reaction kinetics, partly due to reduced steric hindrance.
Di-substituted tetrazines with electron-donating groups	TCO	200 - 2,000	Electron-donating groups and bulkier di-substitutions can lead to slower kinetics.[9]
3,6-diphenyl-1,2,4,5-tetrazine	BCN	3.6	A baseline reaction rate with a common TCO alternative.[10]
3,6-di(pyridin-2-yl)-1,2,4,5-tetrazine	BCN	118	The electron-withdrawing nature of the pyridyl group significantly accelerates the reaction compared to the phenyl-substituted tetrazine.[10]
Di-substituted Tzs	TCO	Slower	Di-substituted tetrazines are generally less reactive than mono-substituted (H-Tzs) ones, with H-Tzs showing up to a 70-fold increased reactivity, highlighting the impact of steric bulk.[5][7]
Tetrazine with tert-butyl group	TCO	Slower	Bulky substituents like tert-butyl groups can cause unfavorable steric repulsions, leading to a decrease in the reaction rate.[7]

Experimental Protocols

Protocol: General Procedure for TCO-Tetrazine Protein-Protein Conjugation

This protocol outlines the steps for labeling two proteins with TCO and tetrazine moieties, respectively, followed by their conjugation.

Materials:

• TCO-PEG-NHS ester

• Methyl-tetrazine-PEG-NHS ester

• Protein A and Protein B

• Phosphate Buffered Saline (PBS), pH 7.4

• 1 M Sodium Bicarbonate (NaHCO₃)

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Spin desalting columns

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Procedure:

• Protein Preparation:

  • Dissolve Protein A and Protein B in PBS at a concentration of 1-5 mg/mL.[11]

  • If the protein storage buffer contains primary amines (e.g., Tris), perform a buffer exchange into PBS using a spin desalting column.[8]

• NHS Ester Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the TCO-PEG-NHS ester and the methyl-tetrazine-PEG-NHS ester in anhydrous DMSO or DMF.[6][11]

• Protein Activation with TCO and Tetrazine:

  • To 100 µg of Protein A in PBS, add 5 µL of 1 M NaHCO₃.[6]

  • Add a 20-fold molar excess of the TCO-PEG-NHS ester stock solution to the Protein A solution.[6]

  • Incubate the reaction for 60 minutes at room temperature.[6]

  • Repeat the process for Protein B using the methyl-tetrazine-PEG-NHS ester.

• Quenching and Purification:

  • Stop the labeling reactions by adding the quenching buffer to a final concentration of 50-100 mM and incubate for 5 minutes.[8]

  • Remove excess, unreacted NHS ester reagent from both protein solutions using spin desalting columns, exchanging the buffer back to PBS.[8]

• TCO-Tetrazine Ligation:

  • Mix the TCO-labeled Protein A and the tetrazine-labeled Protein B in a 1:1 molar ratio. For potentially challenging conjugations, a slight excess of the tetrazine-labeled protein (1.05-1.5 molar equivalents) may be beneficial.[8]

  • Incubate the mixture for 30-60 minutes at room temperature.[11] Longer incubation times may be necessary for reactions at 4°C or with sterically hindered components.[8]

  • The reaction progress can be monitored by the disappearance of the tetrazine's characteristic absorbance at approximately 520 nm.[6]

• Final Purification and Storage:

  • The final protein-protein conjugate can be purified from any unreacted starting material using size-exclusion chromatography.[8]

  • Store the purified conjugate at 4°C.[8]

Visualizations

Mechanism of the TCO-Tetrazine Ligation.

Impact of Steric Hindrance on Reaction Rate.

Troubleshooting Workflow for Low Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Managing Hydrophobicity of TCO Linkers in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you effectively manage the hydrophobicity of trans-cyclooctene (B1233481) (TCO) linkers in your aqueous-based experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my TCO linker insoluble in aqueous buffers like PBS?

A1: Standard TCO linkers are inherently hydrophobic due to their carbocyclic structure. Direct dissolution in aqueous buffers is often challenging because the nonpolar TCO moiety has poor affinity for water molecules, leading to precipitation or aggregation.[1] To achieve solubility, strategies that increase the overall hydrophilicity of the molecule are necessary.

Q2: What is the most common strategy to improve the aqueous solubility of TCO linkers?

A2: The most effective and widely used strategy is PEGylation, which involves incorporating polyethylene (B3416737) glycol (PEG) spacers into the linker structure.[2][3][4][5] PEG chains are hydrophilic and create a hydration shell around the TCO linker, significantly increasing its solubility and reducing aggregation in aqueous solutions.[1][6]

Q3: How does the length of the PEG chain affect the properties of the TCO linker?

A3: The length of the PEG chain has a significant impact on the physicochemical properties of the TCO linker:

• Solubility: Longer PEG chains generally lead to higher aqueous solubility.[7][8]

• Steric Hindrance: Longer, flexible PEG spacers can minimize steric hindrance, which is particularly important when conjugating large biomolecules.[1][9]

• Pharmacokinetics: In in vivo applications, longer PEG chains can extend the circulation half-life of the conjugate.[6][10]

• Reactivity: While PEGylation improves solubility, excessively long chains could potentially decrease reaction kinetics by creating a larger hydrodynamic radius. However, for many applications, the benefit of increased solubility and reduced aggregation outweighs this potential drawback.

Q4: Are there alternatives to PEGylation for improving solubility?

A4: While PEGylation is the most common method, other strategies to improve solubility or manage hydrophobicity include the incorporation of other hydrophilic moieties or the use of specific formulation techniques with co-solvents. However, for most bioconjugation applications, PEGylated TCO linkers offer the best balance of solubility, biocompatibility, and reactivity.

Q5: How does hydrophobicity affect the reactivity of TCO linkers?

A5: The hydrophobicity of TCO linkers can indirectly affect their reactivity in aqueous environments. Poorly soluble linkers may aggregate, reducing the effective concentration of reactive TCO moieties available for conjugation. Furthermore, hydrophobic interactions can cause the TCO group to become "masked" or buried within the structure of a biomolecule after conjugation, rendering it inaccessible to its tetrazine reaction partner.[3] Using hydrophilic linkers, such as those containing PEG, can prevent this masking effect and maintain the reactivity of the TCO group.[3]

Troubleshooting Guides

Issue 1: TCO Linker Precipitation Upon Addition to Aqueous Buffer

• Possible Cause: The inherent hydrophobicity of the TCO linker is causing it to crash out of the solution when introduced to the aqueous environment. The concentration of the organic co-solvent in the final reaction mixture may be too high, causing the protein to precipitate as well.[1]

• Solution:

  • Prepare a Concentrated Stock Solution: First, dissolve the hydrophobic TCO linker in a minimal amount of a water-miscible organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[1]

  • Slow Addition to Aqueous Buffer: Add the concentrated stock solution dropwise to the vigorously stirred aqueous buffer. This gradual addition helps to prevent localized high concentrations of the linker that can lead to precipitation.

  • Control Final Co-solvent Concentration: Ensure the final concentration of the organic co-solvent in the reaction mixture is low, typically below 10% (v/v), to maintain the stability of proteins and other biomolecules.[1]

  • Consider a More Hydrophilic Linker: If solubility issues persist, switch to a TCO linker with a longer PEG chain (e.g., TCO-PEG12 or TCO-PEG24).[11][12]

Issue 2: Low or No Conjugation Efficiency in Aqueous Solution

• Possible Cause 1: Aggregation of the TCO Linker. The TCO linker may be forming aggregates in the aqueous buffer, reducing the concentration of available reactive groups.

  • Solution: Use a TCO linker with a hydrophilic PEG spacer to improve solubility and prevent aggregation.[1][4] You can also try gentle warming or sonication to help break up aggregates when preparing the stock solution.[1]

• Possible Cause 2: "Masking" of the TCO Moiety. After conjugation to a biomolecule, the hydrophobic TCO group may be buried within the biomolecule's structure, making it inaccessible.

  • Solution: Employ a TCO linker with a PEG spacer. The hydrophilic PEG chain acts as a flexible arm, extending the TCO group away from the surface of the biomolecule and preventing it from being masked.[3]

• Possible Cause 3: Isomerization of TCO. Over time, the reactive trans-cyclooctene can isomerize to the less reactive cis-cyclooctene (CCO), especially under certain storage conditions.

  • Solution: Use fresh TCO reagents and avoid long-term storage of reconstituted linkers.[11][12] Store TCO linkers at -20°C and protected from light.

Data Presentation

Table 1: Impact of Linker Modification on TCO Reactivity

This table summarizes the functional yield of active TCO groups on an antibody after modification with different linkers, demonstrating the positive impact of a hydrophilic PEG spacer.

Linker	Linker Type	Functional TCO Yield (%)
NHS-TCO	Hydrophobic	10.95
NHS-PEG4-TCO	Hydrophilic	46.65
NHS-VA-TCO	Hydrophobic (with alkyl chain)	~66

Data adapted from a study on modifying anti-HER2 antibodies. The functional yield was calculated by dividing the functional modification by the total modification.[3]

Table 2: Representative Second-Order Rate Constants for TCO-Tetrazine Reactions

The reaction between TCO and tetrazine is exceptionally fast. The inclusion of a PEG spacer generally does not negatively impact the reaction kinetics and is crucial for overcoming solubility and aggregation issues.

TCO Derivative	Tetrazine Derivative	Solvent System	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)
TCO	3,6-di-(2-pyridyl)-s-tetrazine	9:1 Methanol/Water	~2000
TCO	3,6-diphenyl-s-tetrazine	Acetonitrile	~3.3 x 10⁴
TCO-PEG4	3-(p-benzylamino)-1,2,4,5-tetrazine	DPBS, 37°C	>39,000

These are representative values; actual rates can vary based on substituents and reaction conditions.[13][14]

Experimental Protocols

Protocol 1: Solubilization of a Hydrophobic TCO Linker

This protocol describes the preparation of a working solution of a hydrophobic TCO linker for use in aqueous conjugation reactions.

Materials:

• Hydrophobic TCO linker

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• Vortex mixer

• Pipettes

Procedure:

• Equilibrate Reagents: Allow the vial of the hydrophobic TCO linker and the anhydrous DMSO or DMF to come to room temperature before opening to prevent moisture condensation.

• Prepare a Concentrated Stock Solution:

  • Add a small, precise volume of anhydrous DMSO or DMF to the vial of the TCO linker to create a concentrated stock solution (e.g., 10 mM).

  • Vortex thoroughly to ensure the linker is completely dissolved. Gentle warming (30-40°C) or brief sonication (5-10 minutes) can be used to aid dissolution if necessary.[1]

• Prepare the Working Solution:

  • To your reaction vessel containing the aqueous reaction buffer, slowly add the required volume of the concentrated TCO linker stock solution while vortexing or stirring.

  • Ensure that the final concentration of the organic co-solvent (DMSO or DMF) in the reaction mixture remains low (ideally <5% v/v) to avoid denaturation of proteins or other biomolecules.[1]

Protocol 2: General Protocol for Antibody Conjugation with a TCO-PEG-NHS Ester

This protocol outlines the steps for labeling an antibody with a TCO-PEG-NHS ester linker.

Materials:

• Antibody in an amine-free buffer (e.g., PBS, pH 7.4)

• TCO-PEG-NHS ester linker

• Anhydrous DMSO or DMF

• Desalting column

• Reaction buffer (e.g., PBS, pH 7.4-8.5)

Procedure:

• Antibody Preparation:

  • If necessary, perform a buffer exchange to transfer the antibody into an amine-free reaction buffer at a concentration of 1-5 mg/mL.

• TCO-Linker Stock Solution Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the TCO-PEG-NHS ester in anhydrous DMSO or DMF as described in Protocol 1.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the TCO-PEG-NHS ester stock solution to the antibody solution.

  • Incubate the reaction at room temperature for 30-60 minutes with gentle mixing.

• Purification:

  • Remove the excess, unreacted TCO-PEG-NHS ester using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

• Characterization and Storage:

  • Determine the degree of labeling using appropriate analytical techniques (e.g., mass spectrometry).

  • The TCO-labeled antibody is now ready for reaction with a tetrazine-modified molecule. Store at 4°C for short-term use or at -80°C for long-term storage.

Mandatory Visualization

Caption: Workflow for solubilizing a hydrophobic TCO linker.

Caption: Effect of PEGylation on TCO linker solubility.

References

• 1. interchim.fr [interchim.fr]
• 2. benchchem.com [benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. TCO PEG,TCO Linker - Click Chemistry Tools | AxisPharm [axispharm.com]
• 5. precisepeg.com [precisepeg.com]
• 6. purepeg.com [purepeg.com]
• 7. Unraveling the Effect of PEG Chain Length on the Physical Properties and Toxicant Removal Capacities of Cross-Linked Network Synthesized by Thiol–Norbornene Photoclick Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. precisepeg.com [precisepeg.com]
• 9. TCO-PEG11-TCO - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 10. PEG Length and Chemical Linkage Controls Polyacridine Peptide DNA Polyplex Pharmacokinetics, Biodistribution, Metabolic Stability and In Vivo Gene Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. TCO-PEG24-acid | BroadPharm [broadpharm.com]
• 12. TCO-PEG12-acid | BroadPharm [broadpharm.com]
• 13. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]

Technical Support Center: TCO-Tetrazine Ligation

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals utilizing the TCO-tetrazine bioorthogonal reaction. Here, you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key data to optimize your conjugation experiments, with a specific focus on the effect of pH on reaction speed.

Troubleshooting Guide

Directly addressing common issues encountered during TCO-tetrazine ligation experiments.

Issue	Potential Cause	Recommended Solution
Low or No Conjugation	Suboptimal pH: The reaction efficiency can be influenced by the pH of the reaction buffer. While generally robust, extreme pH values can affect the stability of the reactants or the reaction rate.	Ensure the reaction buffer is within the optimal pH range of 6.0 to 9.0. Phosphate-buffered saline (PBS) at pH 7.4 is a commonly used and effective buffer.[1][2]
Incorrect Stoichiometry: An inappropriate molar ratio of TCO to tetrazine can result in an incomplete reaction.	A slight molar excess (1.05 to 1.5-fold) of the tetrazine-functionalized molecule is often recommended to drive the reaction to completion.[1] However, the optimal ratio may need to be determined empirically for your specific system.
Hydrolysis of NHS ester (if applicable): If using an NHS ester to introduce TCO or tetrazine, moisture can hydrolyze the ester, rendering it inactive for labeling primary amines.	Allow reagent vials to equilibrate to room temperature before opening to prevent condensation. Prepare stock solutions in anhydrous solvents like DMSO or DMF immediately before use.[3][4]
Competing Amines in Buffer (if using NHS ester): Buffers containing primary amines (e.g., Tris, glycine) will compete with the target molecule for reaction with the NHS ester.	Use an amine-free buffer, such as 100 mM sodium phosphate, 150 mM sodium chloride at pH 7.5, for labeling reactions involving NHS esters.[1][3]
Slow Reaction Speed	Suboptimal Temperature: While the reaction is typically fast at room temperature, lower temperatures will decrease the reaction rate.	For most applications, incubation at room temperature for 30 to 60 minutes is sufficient.[1] If a faster reaction is desired, the temperature can be increased to 37°C or 40°C.[1]
Reactant Concentration: Very low concentrations of reactants can lead to a slower reaction rate.	If possible, increase the concentration of the reactants. The high second-order rate constants of this reaction allow for efficient conjugation even at low concentrations, but higher concentrations will accelerate the process.
"Click-to-Release" Failure	pH-Dependent Release: In "click-to-release" applications, the elimination of the leaving group after the initial cycloaddition can be highly pH-dependent.	For some systems, a lower pH (e.g., pH 4.5-6.0) can significantly accelerate the release of the payload.[5][6][7] The optimal pH for release should be determined for your specific TCO-tetrazine pair and linker.
Formation of a Stable Isomer: Under certain conditions, a stable "dead-end" isomer can form that does not lead to the release of the payload.	The reaction environment, including pH, can influence the formation of this isomer. Characterization of the reaction products is recommended if release is not observed.[5][6]

Frequently Asked Questions (FAQs)

Quick answers to common questions about the TCO-tetrazine reaction.

Q1: What is the optimal pH for the TCO-tetrazine ligation reaction?

A1: The TCO-tetrazine ligation is robust and proceeds efficiently over a pH range of 6 to 9.[1][2] For general conjugation, a pH of 7.4 (e.g., in PBS) is widely used and provides excellent results. For specific "click-to-release" applications, a more acidic pH may be required to facilitate the elimination step.[5][6][7]

Q2: Does the TCO-tetrazine reaction require a catalyst?

A2: No, the TCO-tetrazine ligation is a bioorthogonal reaction that proceeds rapidly without the need for a catalyst, such as copper, which can be cytotoxic.[1] This catalyst-free nature makes it ideal for applications in biological systems and live-cell imaging.[1]

Q3: How can I monitor the progress of the TCO-tetrazine reaction?

A3: The progress of the reaction can be conveniently monitored spectrophotometrically by following the disappearance of the characteristic absorbance of the tetrazine at approximately 510-550 nm.[2] Alternatively, fluorogenic tetrazine derivatives that show a significant increase in fluorescence upon reaction can be used for real-time monitoring.[8]

Q4: What is the ideal reaction temperature and duration?

A4: The reaction is exceptionally fast and is often complete within 30 to 60 minutes at room temperature.[1] For less reactive partners or more dilute solutions, the incubation time can be extended up to 2 hours or even overnight at 4°C.[1] Incubating at 37°C or 40°C can further accelerate the reaction.[1]

Q5: What is the optimal stoichiometry for the TCO-tetrazine reaction?

A5: For efficient conjugation, a slight molar excess of the tetrazine-functionalized molecule (e.g., 1.05 to 1.5-fold) relative to the TCO-functionalized molecule is generally recommended.[1] However, the optimal ratio may vary depending on the specific molecules being conjugated and should be determined empirically.

Data on pH and Reaction Speed

The effect of pH on the TCO-tetrazine reaction speed can vary depending on the specific structures of the TCO and tetrazine molecules. While the ligation is generally fast across a broad pH range, certain specialized applications show a more pronounced pH dependence.

TCO-Tetrazine System	pH Range	Observation	Reference
General Ligation	6.0 - 9.0	Reaction is robust and efficient.	[1][2]
Representative Tetrazines (compounds 1 and 3)	5.0 vs. 7.4	No significant change in the second-order rate constant was observed.	[9]
"Click-to-Release" (DMT + AF350-rTCO)	4.2 - 8.0	Release is markedly enhanced by acid-functionalized tetrazines across the entire pH range, with full release observed for some from pH 4.2-8.0.	[5][6]
"Click-to-Release" (Lysosome-targeted tetrazine)	4.5 vs. 7.2	A significant increase in the observed reaction rate and elimination yield was seen at the lower pH.	[7][10]

Experimental Protocols

Protocol 1: General Protein-Protein Conjugation using TCO-Tetrazine Ligation

This protocol describes a general method for conjugating a TCO-labeled protein to a tetrazine-labeled protein.

1. Preparation of Reactants:

• Dissolve the TCO-labeled protein and the tetrazine-labeled protein in a suitable reaction buffer (e.g., PBS, pH 7.4).

2. Reactant Calculation:

• Determine the volumes of each protein solution required to achieve the desired molar ratio. A 1:1.1 molar ratio of TCO-protein to tetrazine-protein is a good starting point.

3. Conjugation Reaction:

• Mix the calculated volumes of the TCO-labeled and tetrazine-labeled protein solutions in a microcentrifuge tube.

• Incubate the reaction mixture for 60 minutes at room temperature.[11] For less concentrated samples, the incubation time can be extended.

4. Purification (Optional):

• If necessary, remove any unreacted starting material or byproducts using size-exclusion chromatography.[1]

5. Storage:

• Store the final conjugate at 4°C until further use.[1]

Protocol 2: Monitoring Reaction Kinetics by UV-Vis Spectrophotometry

This protocol outlines a method to determine the second-order rate constant of a TCO-tetrazine reaction.

1. Preparation of Stock Solutions:

• Prepare stock solutions of the TCO and tetrazine reactants in a suitable solvent (e.g., DMSO).

• Dilute the stock solutions in the desired reaction buffer (e.g., PBS, pH 7.4) to the final working concentrations.

2. Spectrophotometer Setup:

• Use a stopped-flow spectrophotometer for fast reactions or a standard UV-Vis spectrophotometer for slower reactions.

• Set the spectrophotometer to monitor the decrease in absorbance of the tetrazine at its λmax (typically around 515-535 nm).[8][9]

3. Kinetic Measurement:

• For pseudo-first-order conditions, use a significant excess (e.g., 10-fold or greater) of the TCO reactant.

• Mix equal volumes of the TCO and tetrazine solutions and immediately begin recording the absorbance over time until the reaction is complete.

• The measurements should be performed in triplicate.[8]

4. Data Analysis:

• Determine the observed rate constant (k_obs) by fitting the absorbance decay to a single exponential function.

• Calculate the second-order rate constant (k2) by dividing k_obs by the concentration of the TCO reactant (in excess).[8]

Visualizations

Caption: Logical flow of pH effect on TCO-tetrazine reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. benchchem.com [benchchem.com]
• 4. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Unraveling Tetrazine-Triggered Bioorthogonal Elimination Enables Chemical Tools for Ultrafast Release and Universal Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Lysosome-Targeted Tetrazine for Organelle-Specific Click-to-Release Chemistry in Antigen Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 9. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. interchim.fr [interchim.fr]

Reference Data & Comparative Studies

A Head-to-Head Comparison of (S)-TCO-PEG3-amine and DBCO-PEG3-amine for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern bioconjugation, the precise and efficient coupling of molecules is paramount. Among the leading catalyst-free "click chemistry" tools, the inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a trans-cyclooctene (B1233481) (TCO), and the strain-promoted alkyne-azide cycloaddition (SPAAC) between a dibenzocyclooctyne (DBCO) and an azide (B81097) have emerged as powerful strategies. This guide provides an objective, data-driven comparison of two popular reagents embodying these chemistries: (S)-TCO-PEG3-amine and DBCO-PEG3-amine.

At a Glance: Key Performance Metrics

Feature	(S)-TCO-PEG3-amine (with Tetrazine)	DBCO-PEG3-amine (with Azide)
Reaction Type	Inverse-Electron-Demand Diels-Alder (iEDDA)	Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Second-Order Rate Constant (k₂)	Extremely Fast (up to 10⁶ M⁻¹s⁻¹)[1]	Fast (typically 10⁻¹ to 1 M⁻¹s⁻¹)[2]
Reaction Time	Minutes	Hours to Overnight[3][4]
Reactant Stability	TCO can isomerize; Tetrazine stability varies	DBCO and azides are generally stable but DBCO can react with thiols[5]
Conjugate Stability	Stable dihydropyridazine (B8628806) linkage	Highly stable triazole linkage[6][7]
Byproducts	Nitrogen gas (N₂)[1]	None
Common Applications	Live-cell imaging, in vivo pre-targeting, rapid conjugation at low concentrations	General bioconjugation, surface modification, synthesis of antibody-drug conjugates

Reaction Kinetics: A Need for Speed

The most significant difference between the TCO-tetrazine and DBCO-azide ligation chemistries is the reaction speed. The iEDDA reaction involving TCO is exceptionally fast, with second-order rate constants reported to be up to 10⁶ M⁻¹s⁻¹, making it one of the fastest bioorthogonal reactions known[1]. This rapid kinetics allows for efficient conjugation at very low concentrations, which is a significant advantage for in vivo applications and the labeling of low-abundance biomolecules.

In contrast, the SPAAC reaction between DBCO and an azide is considerably slower, with rate constants typically in the range of 10⁻¹ to 1 M⁻¹s⁻¹[2]. While still highly effective for many bioconjugation applications, this slower rate necessitates longer reaction times, often hours to overnight, and may require higher concentrations of reactants to achieve high yields[3][4].

Stability Considerations: Reactants and Products

Reactant Stability:

• (S)-TCO-PEG3-amine: The trans-cyclooctene moiety is susceptible to isomerization to its less reactive cis-isomer, which can be promoted by light, thiols, and certain metals. However, derivatives like the one in (S)-TCO-PEG3-amine have been engineered for improved stability[8]. Tetrazine reaction partners can also exhibit varying stability depending on their substituents and the reaction conditions[5].

• DBCO-PEG3-amine: The dibenzocyclooctyne group is generally considered stable under a wide range of physiological conditions[6]. However, it has been reported to react with thiols, such as glutathione, which is abundant in the cellular environment[5]. Azides are highly stable functional groups.

Conjugate Stability:

• TCO-Tetrazine Conjugate: The reaction forms a stable dihydropyridazine linkage[1]. The release of nitrogen gas during the reaction makes it irreversible. The resulting conjugate is generally stable under physiological conditions.

• DBCO-Azide Conjugate: The SPAAC reaction forms a highly stable triazole ring[6][7]. This linkage is resistant to hydrolysis and enzymatic degradation, making it a very robust connection for long-term studies.

Experimental Protocols

General Protocol for Amine-Reactive Bioconjugation

Both (S)-TCO-PEG3-amine and DBCO-PEG3-amine possess a primary amine that can be conjugated to a biomolecule (e.g., protein, peptide, or oligonucleotide) containing an activated carboxyl group (e.g., NHS ester).

Materials:

• Biomolecule with an activated carboxyl group (e.g., NHS ester)

• (S)-TCO-PEG3-amine or DBCO-PEG3-amine

• Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES, bicarbonate), pH 7.2-8.5

• Quenching Reagent: 1 M Tris-HCl or glycine, pH 8.0

• Desalting column or dialysis cassette for purification

Procedure:

• Dissolve Reagents: Dissolve the amine-PEG reagent ((S)-TCO-PEG3-amine or DBCO-PEG3-amine) in an organic solvent like DMSO before adding to the aqueous reaction buffer. Dissolve the biomolecule in the reaction buffer.

• Conjugation Reaction: Add a 10-20 fold molar excess of the amine-PEG reagent to the biomolecule solution. The final concentration of the organic solvent should be kept low (typically <10%) to avoid denaturation of the biomolecule.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching: Quench the reaction by adding the quenching reagent to a final concentration of 50-100 mM and incubate for 30 minutes at room temperature.

• Purification: Purify the conjugate using a desalting column or dialysis to remove unreacted reagents.

Specific Protocol: Antibody-Oligonucleotide Conjugation using DBCO-PEG3-amine

This protocol describes the conjugation of an azide-modified oligonucleotide to an antibody functionalized with DBCO-PEG3-amine.

Part 1: Antibody Modification with DBCO-PEG3-amine

• Activate DBCO-PEG3-amine: React DBCO-PEG3-amine with an excess of a homobifunctional NHS ester crosslinker (e.g., disuccinimidyl suberate) to form DBCO-PEG3-NHS ester. Purify the activated linker.

• Antibody Reaction: Add a 20-30 fold molar excess of the DBCO-PEG3-NHS ester (dissolved in DMSO) to the antibody solution (1-10 mg/mL in PBS, pH 7.4).

• Incubation: Incubate for 60 minutes at room temperature.

• Purification: Remove excess DBCO reagent using a desalting column.

Part 2: Click Reaction

• Mix Reactants: Mix the DBCO-modified antibody with a 2-4 fold molar excess of the azide-modified oligonucleotide.

• Incubation: Incubate for 4-12 hours at room temperature or overnight at 4°C[3].

• Purification: Purify the antibody-oligonucleotide conjugate using an appropriate chromatography method (e.g., size-exclusion or ion-exchange chromatography).

Visualizing the Chemistries and Workflows

To better understand the underlying processes, the following diagrams illustrate the reaction mechanisms and a typical experimental workflow.

A comparison of the TCO-tetrazine and DBCO-azide reaction mechanisms.

A typical workflow for bioconjugation using amine-reactive linkers.

Conclusion: Choosing the Right Tool for the Job

Both (S)-TCO-PEG3-amine and DBCO-PEG3-amine are powerful reagents for bioconjugation, each with distinct advantages.

• (S)-TCO-PEG3-amine is the clear choice for applications requiring rapid reaction kinetics , such as in vivo imaging, pre-targeting strategies, and reactions with low concentrations of biomolecules. Its exceptional speed allows for efficient labeling in complex biological environments.

• DBCO-PEG3-amine offers a robust and reliable method for a broad range of bioconjugation applications where reaction speed is not the primary concern. The high stability of the resulting triazole linkage makes it ideal for creating long-lasting conjugates for various in vitro and in vivo studies.

The choice between these two reagents will ultimately depend on the specific requirements of the experiment, including the desired reaction time, the concentration of the reactants, and the required long-term stability of the final conjugate. The inclusion of the PEG3 spacer in both molecules enhances their hydrophilicity, which can improve the solubility of the resulting conjugates and reduce potential steric hindrance during the reaction.

References

• 1. broadpharm.com [broadpharm.com]
• 2. Bioorthogonal Click Chemistry-Based Synthetic Cell Glue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. lifetein.com [lifetein.com]
• 5. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. medium.com [medium.com]
• 8. Conformationally strained trans-cyclooctene with improved stability and excellent reactivity in tetrazine ligation - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Battle of Bioorthogonal Titans: iEDDA vs. SPAAC Reaction Rates

In the realm of bioorthogonal chemistry, the ability to rapidly and selectively form covalent bonds in complex biological environments is paramount. Among the most powerful tools in the chemist's arsenal (B13267) are the inverse-electron-demand Diels-Alder (iEDDA) reaction and the strain-promoted alkyne-azide cycloaddition (SPAAC). This guide provides a comprehensive comparison of the reaction rates of these two click chemistry powerhouses, offering researchers, scientists, and drug development professionals the data-driven insights needed to select the optimal ligation strategy for their specific applications.

The inverse-electron-demand Diels-Alder (iEDDA) reaction is a [4+2] cycloaddition between an electron-deficient diene, typically a tetrazine, and an electron-rich dienophile, such as a strained alkene or alkyne.[1] Conversely, the strain-promoted alkyne-azide cycloaddition (SPAAC) is a [3+2] dipolar cycloaddition between a cyclooctyne (B158145) and an azide, driven by the release of ring strain in the cyclooctyne.[2] While both reactions are prized for their bioorthogonality, their reaction kinetics differ significantly, a critical factor in experimental design.

Quantitative Comparison of Reaction Rates

The second-order rate constant (k₂) is the key metric for quantifying the speed of these reactions. The tables below summarize the k₂ values for a range of iEDDA and SPAAC reaction partners, providing a clear comparison of their relative reactivities.

Table 1: Second-Order Rate Constants (k₂) for iEDDA Reactions

Tetrazine	Dienophile	k₂ (M⁻¹s⁻¹)	Solvent	Reference
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene (TCO)	~2000 - 22,600	MeOH/Water, Water	[3]
3,6-di-(2-pyridyl)-s-tetrazine	Norbornene	~1.9 - 2.3	Aqueous Buffer, 50% Aqueous Solution	[3][4]
Tetrazine-modified Dye	Norbornene derivative	1.05	H₂O/DMSO (99:1)	[5]
3,6-di-(2-pyridyl)-s-tetrazine	exo,exo-5-norbornene-2,3-dimethanol	~0.155	Not Specified	[6][7]
Tetrazine-modified Dye	Cyclopropenyl derivative	7.7 x 10⁻²	H₂O/DMSO (99:1)	[5]

Table 2: Second-Order Rate Constants (k₂) for SPAAC Reactions

Cyclooctyne	Azide	k₂ (M⁻¹s⁻¹)	Solvent	Reference
DIBAC	Alexa488-DIBO	62	Not Specified	[8]
DBCO	Benzyl Azide	~0.6 - 1.0	Not Specified	[9]
DIBO	Benzyl Azide	~0.3 - 0.7	Not Specified	[9]
BCN	Benzyl Azide	~0.06 - 0.1	Not Specified	[9]
DIBAC	PhOCF₂CF₂N₃	2.5 x 10⁻¹	THF/Water (9:1)	[10]
BCN	PhOCF₂CF₂N₃	1.6 x 10⁻²	THF/Water (9:1)	[10]
[9+1]CPP	Benzyl Azide	2.2 x 10⁻³	Deuterated DMSO	[11]
[11+1]CPP	Benzyl Azide	4.5 x 10⁻⁴	Deuterated DMSO	[11]

Generally, iEDDA reactions exhibit significantly faster kinetics than SPAAC reactions, with rate constants that can be several orders of magnitude higher.[12][13] The reaction between tetrazines and trans-cyclooctenes (TCO) is one of the fastest bioorthogonal reactions known to date.[3]

Experimental Protocols

Accurate determination of reaction rates is crucial for comparing different click chemistry reagents. The following are detailed methodologies for key experiments to determine the second-order rate constants for iEDDA and SPAAC reactions.

Determining iEDDA Reaction Rates via UV-Vis Spectrophotometry

This method is based on monitoring the disappearance of the characteristic visible absorbance of the tetrazine reactant over time.

Materials:

• Tetrazine derivative

• Dienophile of interest

• Appropriate solvent (e.g., Methanol/Water mixture)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Determine the λ_max of the tetrazine: Dissolve the tetrazine derivative in the chosen solvent and measure its UV-Vis spectrum to identify the wavelength of maximum absorbance (λ_max), which is typically around 520-540 nm.

• Set up pseudo-first-order conditions: Prepare a solution of the tetrazine at a known concentration. Prepare a solution of the dienophile at a concentration that is at least 10-fold higher than the tetrazine concentration.

• Initiate the reaction: Mix the tetrazine and dienophile solutions in a quartz cuvette and immediately begin monitoring the absorbance at the λ_max of the tetrazine using the time-course measurement mode of the spectrophotometer.

• Data analysis:

  • Plot the natural logarithm of the absorbance (ln(A)) versus time.

  • The slope of the resulting linear plot is the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the second-order rate constant (k₂) by dividing the pseudo-first-order rate constant by the initial concentration of the dienophile in excess: k₂ = k_obs / [Dienophile]₀ .

Determining SPAAC Reaction Rates via ¹H NMR Spectroscopy

This method involves monitoring the change in concentration of reactants or the appearance of products over time by integrating characteristic peaks in the ¹H NMR spectrum.

Materials:

• Cyclooctyne derivative

• Azide of interest

• Deuterated solvent (e.g., DMSO-d₆)

• Internal standard of known concentration (e.g., dimethyl sulfone)

• NMR spectrometer

Procedure:

• Prepare the reaction mixture: In an NMR tube, dissolve the cyclooctyne, the azide, and the internal standard in the deuterated solvent at known concentrations. It is common to use an excess of one reactant to ensure pseudo-first-order kinetics.

• Acquire time-course NMR spectra: Immediately after mixing, acquire a series of ¹H NMR spectra at regular time intervals.

• Data analysis:

  • For each spectrum, integrate a characteristic peak of one of the reactants (e.g., a proton signal unique to the cyclooctyne) and the peak of the internal standard.

  • Calculate the concentration of the reactant at each time point by comparing its integral to the integral of the internal standard.

  • Plot the natural logarithm of the reactant concentration (ln([Reactant])) versus time.

  • The slope of the linear plot is the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the second-order rate constant (k₂) by dividing the pseudo-first-order rate constant by the initial concentration of the reactant in excess: k₂ = k_obs / [Reactant in excess]₀ .[11]

Visualizing the Workflow

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining the reaction rates of iEDDA and SPAAC.

Caption: Workflow for iEDDA rate determination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Efficiency of Metabolic Labeling of DNA by Diels–Alder Reactions with Inverse Electron Demand: Correlation with the Size of Modified 2′-Deoxyuridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic studies of inverse electron demand Diels–Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetic studies of inverse electron demand Diels-Alder reactions (iEDDA) of norbornenes and 3,6-dipyridin-2-yl-1,2,4,5-tetrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]

A Comparative Guide to Alternatives for (S)-TCO-PEG3-amine in Protein Labeling

For researchers, scientists, and drug development professionals engaged in protein labeling, the choice of conjugation chemistry is critical for achieving high efficiency, specificity, and biocompatibility. (S)-TCO-PEG3-amine, which participates in the inverse-electron-demand Diels-Alder (iEDDA) reaction with tetrazines, is a widely used reagent known for its rapid kinetics. However, a range of powerful alternatives exist, each with distinct characteristics that may be better suited for specific applications. This guide provides an objective comparison of prominent alternatives to (S)-TCO-PEG3-amine, supported by experimental data and detailed protocols to inform your selection.

The primary alternatives fall into two main categories of bioorthogonal "click chemistry":

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) : This reaction involves the cycloaddition of an azide (B81097) with a strained cyclooctyne (B158145). It is a copper-free alternative to the classical copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it highly suitable for live-cell and in vivo applications.

• Alternative Inverse-Electron-Demand Diels-Alder (iEDDA) Reactions : While TCO is a highly reactive dienophile, other strained alkenes and alkynes can also react rapidly with tetrazines. These alternatives can offer different stability profiles and reaction kinetics.

Quantitative Performance Comparison

The efficacy of a bioorthogonal labeling strategy is largely determined by its reaction kinetics, typically represented by the second-order rate constant (k₂). A higher k₂ value indicates a faster reaction, allowing for efficient labeling at lower concentrations and shorter incubation times. The following table summarizes the approximate second-order rate constants for various bioorthogonal reactions relevant to protein labeling.

Reaction Chemistry	Dienophile/Electrophile	Diene/Nucleophile	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Characteristics
iEDDA	trans-Cyclooctene (TCO)	Tetrazine (Tz)	~800 - 30,000 [1]	Extremely fast, highly specific, bioorthogonal, and catalyst-free.[1]
Norbornene	Tetrazine (Tz)	~1 - 10	Slower than TCO but offers good stability; reaction rate can be tuned.
SPAAC	Dibenzocyclooctyne (DBCO/DIBAC)	Azide	~1 [1]	Catalyst-free, bioorthogonal, but significantly slower than iEDDA.[1]
Bicyclo[6.1.0]nonyne (BCN)	Azide	~0.1 - 1	Good reactivity and stability.[2]
Difluorinated Cyclooctyne (DIFO)	Azide	~0.1	Faster than early cyclooctynes due to electron-withdrawing fluorine atoms.
Biarylazacyclooctynone (BARAC)	Azide	~10	One of the fastest SPAAC reagents.[3]

Signaling Pathways and Experimental Workflows

To visualize the process of protein labeling using these bioorthogonal chemistries, the following diagrams illustrate the general workflow and the specific reaction pairs.

General workflow for bioorthogonal protein labeling.

Comparison of common bioorthogonal reaction pairs.

Experimental Protocols

The following are generalized protocols for labeling proteins using the two major alternative chemistries. Specific concentrations, incubation times, and purification methods may require optimization for your particular protein and label.

Protocol 1: Protein Labeling via iEDDA (TCO-Tetrazine Ligation)

This protocol assumes the protein of interest has been functionalized with a TCO group and will be labeled with a tetrazine-containing probe.

Materials:

• TCO-functionalized protein in an amine-free buffer (e.g., PBS, pH 7.4)

• Tetrazine-labeled probe (e.g., tetrazine-fluorophore) dissolved in DMSO or DMF

• Reaction buffer (e.g., PBS, pH 7.4)

• Size-exclusion chromatography (SEC) column or dialysis cassette for purification

Procedure:

• Protein Preparation: Prepare the TCO-labeled protein in the reaction buffer at a concentration of 1-5 mg/mL.

• Probe Preparation: Prepare a stock solution of the tetrazine-labeled probe (e.g., 10 mM in DMSO).

• Ligation Reaction: Add the tetrazine probe to the TCO-protein solution. A 1.1 to 5-fold molar excess of the tetrazine probe is a common starting point.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.[4] The extremely fast kinetics of this reaction often allows for short incubation times.[4]

• Purification: Remove the excess, unreacted tetrazine probe by SEC or dialysis.

• Analysis: Confirm labeling by methods such as SDS-PAGE (visualizing fluorescence if a fluorescent probe was used) or mass spectrometry.

Protocol 2: Protein Labeling via SPAAC (Cyclooctyne-Azide Ligation)

This protocol describes the labeling of an azide-functionalized protein with a cyclooctyne-containing probe (e.g., DBCO-fluorophore).

Materials:

• Azide-functionalized protein in a suitable buffer (e.g., PBS, pH 7.0-7.4)

• Cyclooctyne-labeled probe (e.g., DBCO-fluorophore) dissolved in an organic solvent like DMSO

• Reaction buffer (e.g., PBS, pH 7.0)

• Purification materials (SEC column or dialysis cassette)

Procedure:

• Protein Preparation: Prepare the azide-modified protein in the reaction buffer.

• Probe Preparation: Prepare a stock solution of the cyclooctyne probe in DMSO.

• Ligation Reaction: Add the cyclooctyne probe to the azide-protein solution. A higher molar excess (e.g., 10-20 fold) of the probe may be necessary compared to iEDDA reactions due to the slower kinetics.

• Incubation: Incubate the reaction for 1 to 12 hours at room temperature or 37°C.[5] Reaction times are generally longer than for iEDDA.

• Purification: Purify the labeled protein from the excess probe using SEC or dialysis.

• Analysis: Analyze the final conjugate by SDS-PAGE, mass spectrometry, or other relevant methods to confirm successful labeling.

Objective Comparison and Recommendations

Inverse-Electron-Demand Diels-Alder (iEDDA) - TCO & Tetrazines:

• Advantages: The primary advantage of the TCO-tetrazine ligation is its exceptional speed, with second-order rate constants that are among the highest of all bioorthogonal reactions.[4][6] This allows for rapid and efficient labeling at low protein and probe concentrations, minimizing potential off-target effects and reducing the amount of expensive reagents required. The reaction is highly specific and biocompatible.[6][7]

• Disadvantages: TCO reagents can be susceptible to isomerization to their unreactive cis-isomer, especially in the presence of thiols or over long incubation times.[8] More reactive TCO derivatives can have reduced stability.[9]

• Best For: Applications requiring very fast labeling, such as in vivo imaging with short-lived isotopes, or when working with low concentrations of target proteins.[10]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) - Cyclooctynes & Azides:

• Advantages: The azide group is small, metabolically stable, and easy to introduce into proteins. The SPAAC reaction is completely catalyst-free, making it highly biocompatible for live-cell and in vivo studies.[5][] A variety of cyclooctyne derivatives with tuned reactivity and solubility are available.

• Disadvantages: The reaction kinetics of SPAAC are significantly slower than iEDDA.[1] This may necessitate longer incubation times or higher reagent concentrations, which could be a limitation in certain time-sensitive experiments or with delicate biological samples. Some cyclooctynes can be lipophilic, potentially leading to non-specific binding.[12]

• Best For: General protein labeling in live cells where the absolute reaction speed is less critical than the ease of introducing the bioorthogonal handle (azide) and ensuring high biocompatibility.[5][]

Other iEDDA Dienophiles (e.g., Norbornenes):

• Advantages: Norbornenes are generally more stable than TCOs.[13] They can be genetically encoded into proteins, allowing for site-specific labeling.[14][15]

• Disadvantages: The reaction rates of norbornenes with tetrazines are considerably slower than those of TCOs.

• Best For: Applications where reagent stability is a primary concern and the faster kinetics of TCO are not strictly necessary. They are particularly useful when combined with genetic code expansion for precise, site-specific labeling.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. synaffix.com [synaffix.com]
• 3. Raising the Efficacy of Bioorthogonal Click Reactions for Bioconjugation: A Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. interchim.fr [interchim.fr]
• 5. Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. Studies on the Stability and Stabilization of trans-Cyclooctenes through Radical Inhibition and Silver (I) Metal Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. research.ed.ac.uk [research.ed.ac.uk]
• 15. Genetically encoded norbornene directs site-specific cellular protein labelling via a rapid bioorthogonal reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to (S)-TCO-PEG3-amine and Other PEGylated TCO Linkers (PEG4, PEG6) for Researchers and Drug Development Professionals

In the landscape of bioconjugation, the selection of an appropriate linker is a critical determinant of the efficacy, stability, and pharmacokinetic profile of the resulting conjugate. Among the diverse array of bioorthogonal chemistries, the inverse-electron-demand Diels-Alder (iEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine stands out for its exceptionally fast kinetics and biocompatibility. This guide provides a detailed comparison of (S)-TCO-PEG3-amine with its longer-chain counterparts, TCO-PEG4-amine and TCO-PEG6-amine, to assist researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

Physicochemical Properties of TCO-PEG-amine Linkers

The length of the polyethylene (B3416737) glycol (PEG) spacer in TCO-amine linkers directly influences their physicochemical properties, which in turn affects the characteristics of the final bioconjugate. The primary role of the PEG chain is to enhance hydrophilicity, which can improve the solubility of hydrophobic drugs and reduce aggregation of antibody-drug conjugates (ADCs).[1]

Property	(S)-TCO-PEG3-amine	TCO-PEG4-amine	TCO-PEG6-amine
Molecular Formula	C₁₇H₃₂N₂O₅	C₁₉H₃₆N₂O₆	C₂₃H₄₄N₂O₈
Molecular Weight	344.5 g/mol [2]	388.5 g/mol	476.6 g/mol [3]
Solubility	Soluble in DMSO, DCM, DMF[2]	Soluble in DMSO, DCM, DMF	Soluble in Water, DMF[3]
Hydrophilicity	Good	Better	Best
Steric Hindrance	Low	Moderate	Higher

Performance in Bioconjugation Reactions

The performance of TCO-PEG-amine linkers is primarily assessed by the kinetics of the TCO-tetrazine ligation and the stability of the resulting conjugate.

Reaction Kinetics

Stability

The stability of the TCO group is a critical consideration, as it can isomerize to the unreactive cis-cyclooctene (CCO) form.[2] This isomerization can be influenced by factors such as the presence of thiols or metal ions.[6] The hydrophilic PEG linker can create a protective hydration shell around the TCO moiety, which may enhance its stability in aqueous environments. While direct comparative stability studies are lacking, it is generally understood that the PEG chain can contribute positively to the overall stability of the linker and the resulting conjugate.[1]

Impact of PEG Chain Length on Bioconjugate Properties

The length of the PEG linker plays a crucial role in defining the therapeutic window and overall efficacy of bioconjugates like ADCs and PROTACs (Proteolysis Targeting Chimeras).

• Hydrophilicity and Solubility: Increasing the PEG chain length from PEG3 to PEG6 enhances the hydrophilicity of the linker. This is particularly advantageous when conjugating hydrophobic payloads, as it can prevent aggregation and improve the overall solubility of the bioconjugate.[1]

• Pharmacokinetics: A longer PEG chain increases the hydrodynamic radius of the conjugate, which can lead to reduced renal clearance and a longer plasma half-life.[1] This extended circulation time can result in greater accumulation of the therapeutic at the target site.

• In Vitro vs. In Vivo Efficacy: Interestingly, a trade-off is often observed between in vitro cytotoxicity and in vivo efficacy. Longer PEG chains may sometimes lead to a decrease in in vitro potency, potentially due to steric hindrance affecting cell uptake or target binding. However, the improved pharmacokinetics often translates to enhanced in vivo efficacy.[4]

• Cellular Uptake and Targeting: The optimal PEG length for cellular uptake and targeting can be context-dependent. Shorter PEG linkers may facilitate stronger interactions with cell surface receptors in some systems, while longer linkers might be necessary to overcome steric barriers and achieve effective targeting in others.[7][8]

Experimental Protocols

General Protocol for TCO-Tetrazine Ligation

This protocol outlines a general procedure for the conjugation of a TCO-functionalized molecule (e.g., a protein modified with a TCO-PEG-amine linker) to a tetrazine-labeled molecule.

Materials:

• TCO-functionalized protein

• Tetrazine-functionalized molecule

• Phosphate Buffered Saline (PBS), pH 7.4

• Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Spin desalting columns

Procedure:

• Reagent Preparation:

  • Dissolve the TCO-functionalized protein in PBS at a concentration of 1-5 mg/mL.

  • Prepare a stock solution of the tetrazine-functionalized molecule in DMSO or DMF.

• Conjugation Reaction:

  • Add the tetrazine solution to the TCO-functionalized protein solution. A slight molar excess (1.1 to 1.5 equivalents) of the tetrazine is often recommended.

  • Incubate the reaction mixture at room temperature for 30-60 minutes. The reaction can also be performed at 4°C for a longer duration (e.g., 2-4 hours).

• Purification:

  • Remove unreacted small molecules and byproducts using a spin desalting column or size-exclusion chromatography.

Experimental Workflow for Comparing Linker Performance

To objectively compare the performance of TCO-PEG3-amine, TCO-PEG4-amine, and TCO-PEG6-amine, a systematic experimental workflow is essential.

Caption: Workflow for comparing PEGylated TCO linkers.

Signaling Pathways and Applications

TCO-PEG-amine linkers are instrumental in the development of targeted therapies like ADCs and PROTACs, which modulate specific signaling pathways implicated in diseases such as cancer.

Antibody-Drug Conjugate (ADC) Workflow

ADCs are designed to selectively deliver a potent cytotoxic payload to cancer cells that overexpress a specific surface antigen, thereby minimizing off-target toxicity.

Caption: General workflow of an Antibody-Drug Conjugate.

PROTAC-Mediated Protein Degradation

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome.

Caption: PROTAC-mediated protein degradation pathway.

Conclusion

The choice between (S)-TCO-PEG3-amine, TCO-PEG4-amine, and TCO-PEG6-amine depends on the specific requirements of the bioconjugation application.

• (S)-TCO-PEG3-amine: Offers a good balance of hydrophilicity and a shorter linker length, which may be advantageous in applications where minimal steric hindrance is crucial.

• TCO-PEG4-amine: Provides a moderate increase in hydrophilicity and linker length, making it a versatile option for a range of applications.

• TCO-PEG6-amine: Is the most hydrophilic of the three, making it ideal for conjugating highly hydrophobic payloads and for applications where a longer plasma half-life is desired.

While direct comparative data is limited, the principles outlined in this guide, supported by the provided experimental protocols and conceptual workflows, offer a solid foundation for selecting the optimal PEGylated TCO-amine linker for your research and drug development needs. A systematic evaluation of different linker lengths remains the most effective strategy for optimizing the performance of a specific bioconjugate.

References

• 1. benchchem.com [benchchem.com]
• 2. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 3. TCO-PEG6-amine, 2353409-94-4 | BroadPharm [broadpharm.com]
• 4. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. interchim.fr [interchim.fr]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. PEG Spacer Length Substantially Affects Antibody-Based Nanocarrier Targeting of Dendritic Cell Subsets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantum Yield of TCO-Linked Fluorophores

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of bioconjugation, the choice of labeling chemistry is critical to the success of fluorescence-based assays. Among the most prominent bioorthogonal ligation strategies, the reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine stands out for its exceptional speed and specificity. However, the impact of the TCO linker on the photophysical properties of the conjugated fluorophore, particularly its quantum yield, is a key consideration for researchers aiming for high sensitivity and bright signals. This guide provides an objective comparison of the quantum yields of TCO-linked fluorophores with other common click chemistry alternatives, supported by experimental data.

Performance Comparison of Fluorophore Conjugates

The fluorescence quantum yield (Φ), defined as the ratio of photons emitted to photons absorbed, is a direct measure of a fluorophore's brightness. An ideal bioconjugation strategy should preserve the high quantum yield of the parent fluorophore. The following table summarizes the quantum yields of several common fluorophores when conjugated to TCO, as well as to alternative click chemistry handles like dibenzocyclooctyne (DBCO) and azide (B81097), and in their unconjugated, or NHS-ester activated, forms.

Fluorophore	Linker Chemistry	Quantum Yield (Φ)	Reference(s)
Alexa Fluor 488	TCO	0.91	[1]
NHS Ester (Parent)	0.92	[2][3][4][5][6]
Fluorescein (B123965) (FAM)	DBCO	0.93	[7]
(Parent)	0.925	[8]
Cy3	DBCO	0.31	[1][9]
(Parent)	~0.3	[10]
Tetramethylrhodamine (TMR/TAMRA)	DBCO	0.1	[11][12]
Azide	0.1	[13][14]
Cy5	TCO	0.27-0.4	[9]
Azide	0.27-0.4	[15]
(Parent)	0.27-0.28	[15][16]
Cy5.5	Azide	0.2	[17]

Analysis:

The data indicates that for fluorophores with intrinsically high quantum yields, such as Alexa Fluor 488 and Fluorescein, the conjugation to a TCO or DBCO linker has a minimal impact on their fluorescence efficiency. Alexa Fluor 488-TCO exhibits a quantum yield of 0.91, which is nearly identical to its parent NHS ester form (0.92)[1][2][3][4][5][6]. Similarly, FAM-DBCO maintains a high quantum yield of 0.93, comparable to the parent fluorescein's 0.925[7][8].

For fluorophores with moderate quantum yields like Cy3 and Cy5, the effect of the linker appears to be similarly negligible. The quantum yield of Cy3-DBCO is reported to be 0.31, which is in line with the parent dye[1][9][10]. The quantum yield of Cy5 remains consistent at approximately 0.27-0.4 across its TCO-linked, azide-linked, and parent forms[9][15][16].

In the case of TAMRA, both DBCO and azide conjugation result in a quantum yield of 0.1[11][12][13][14]. This suggests that for this particular dye, the click chemistry modification does not significantly alter its inherent photophysical properties.

Overall, the available data suggests that TCO-linking, as well as other common click chemistry modifications, is a robust method for fluorophore conjugation that generally preserves the intrinsic quantum yield of the dye. This makes it an excellent choice for applications demanding bright and sensitive detection.

Experimental Protocols

The determination of fluorescence quantum yield is a critical experiment for characterizing and comparing fluorophores. The most common method is the relative quantum yield measurement, which compares the fluorescence of the sample to a well-characterized standard with a known quantum yield.

Relative Quantum Yield Determination Protocol:

1. Materials and Instrumentation:

• Spectrofluorometer
• UV-Vis Spectrophotometer
• Quartz cuvettes (1 cm path length)
• Spectroscopic grade solvents
• Quantum yield standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Rhodamine 6G in ethanol)
• TCO-linked fluorophore sample

2. Sample Preparation:

• Prepare a series of dilute solutions of both the standard and the TCO-linked fluorophore in the same solvent.
• The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

3. Measurement:

• Using the UV-Vis spectrophotometer, measure the absorbance of each solution at the chosen excitation wavelength.
• Using the spectrofluorometer, record the fluorescence emission spectrum for each solution, ensuring the excitation wavelength is the same for both the standard and the sample.
• Measure the emission spectrum of a solvent blank and subtract it from the sample and standard spectra.

4. Data Analysis:

• Integrate the area under the corrected emission spectrum for each solution to obtain the integrated fluorescence intensity.
• Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.
• The slope of the resulting linear fit is proportional to the quantum yield.
• The quantum yield of the TCO-linked fluorophore (Φ_sample) can be calculated using the following equation:

Visualizations

To further illustrate the concepts and workflows discussed, the following diagrams are provided.

Caption: Experimental workflow for relative quantum yield determination.

Caption: TCO-tetrazine ligation signaling pathway.

References

• 1. Cy3 DBCO, 2692677-79-3 | BroadPharm [broadpharm.com]
• 2. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Quantum Yield [Alexa Fluor 488] | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. What is the quantum yield of Alexa Fluor 488? | AAT Bioquest [aatbio.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lumiprobe.com [lumiprobe.com]
• 10. Cyanine 3 Dye | AxisPharm [axispharm.com]
• 11. lunanano.ca [lunanano.ca]
• 12. TAMRA DBCO, 5-isomer, 1911598-65-6 | BroadPharm [broadpharm.com]
• 13. lumiprobe.com [lumiprobe.com]
• 14. lumiprobe.com [lumiprobe.com]
• 15. Cyanine 5 azide [equivalent to Cy5® azide] | AAT Bioquest [aatbio.com]
• 16. Cyanine5 Dye, Cy5 Fluorophore, Cy5 Dye | AxisPharm [axispharm.com]
• 17. cenmed.com [cenmed.com]

Stability comparison of TCO and DBCO linkers in biological media

An Objective Comparison of TCO and DBCO Linker Stability for Bioconjugation

For researchers, scientists, and professionals in drug development, the choice of a linker for bioconjugation is critical. The stability of this linker in biological environments directly impacts the efficacy, safety, and reliability of antibody-drug conjugates (ADCs), imaging agents, and other targeted therapeutics. This guide provides a detailed comparison of two leading bioorthogonal ligation chemistries: the tetrazine-trans-cyclooctene (TCO) ligation and the azide-dibenzocyclooctyne (DBCO) ligation, with a focus on their stability in biological media.

Introduction to TCO and DBCO Chemistries

Bioorthogonal chemistry refers to reactions that can occur inside living systems without interfering with native biochemical processes. Both TCO and DBCO linkers are central to two of the most prominent bioorthogonal reactions used today.

• TCO and SPIEDAC: Trans-cyclooctene (B1233481) (TCO) linkers react with tetrazine partners via an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition, also known as Strain-Promoted Inverse Electron-Demand Diels-Alder Cycloaddition (SPIEDAC). This reaction is prized for its exceptionally fast kinetics.[1][2]

• DBCO and SPAAC: Dibenzocyclooctyne (DBCO) linkers react with azide-functionalized molecules through Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This copper-free click chemistry is widely used due to its high specificity and the stability of the resulting triazole linkage.[][4]

Both reactions are catalyst-free, proceeding efficiently under physiological conditions, which is a major advantage for in vivo applications.[1][5]

Reaction Mechanisms and Kinetics

The fundamental difference in reactivity between TCO and DBCO linkers dictates their applications. The TCO-tetrazine ligation is the fastest bioorthogonal reaction reported to date, with second-order rate constants several orders of magnitude higher than the DBCO-azide reaction.[1][2][6] This rapid conjugation allows for efficient labeling at very low concentrations, minimizing reagent requirements and potential cytotoxicity.[1]

While slower, the DBCO-azide reaction is a robust and highly specific alternative, forming an extremely stable triazole bond.[2][7]

Caption: Reaction schemes for TCO-Tetrazine and DBCO-Azide ligations.

Quantitative Comparison of Reaction Kinetics

Parameter	TCO-based ADC (iEDDA)	DBCO-based ADC (SPAAC)	Reference
**Second-Order Rate Constant (k₂) **	~10³ - 10⁶ M⁻¹s⁻¹	~10⁻¹ - 10¹ M⁻¹s⁻¹	[2]
Typical Reactant Concentration	Micromolar range	Micromolar to millimolar range	[2]
Typical Reaction Time	Minutes to a few hours	Several hours to overnight	[2]

Stability in Biological Media: A Head-to-Head Comparison

The stability of the unconjugated linker is a critical parameter, as premature degradation or isomerization can prevent the desired reaction from occurring in vivo.

TCO Linker Stability

The primary stability concern for TCO is its susceptibility to isomerization into its less reactive cis-cyclooctene (CCO) form.[2][8] This process can be catalyzed by several factors present in biological environments:

• Thiols: High concentrations of thiols, such as glutathione (B108866) (GSH), can promote isomerization.[9][10]

• Copper: Copper-containing proteins in serum have been shown to deactivate TCO by promoting isomerization.[8]

• Cell Culture Media: Thiamine and its degradation products, present in many standard cell culture media (e.g., DMEM), can rapidly isomerize TCOs, which may not be representative of their in vivo stability.[11]

While some early TCO derivatives showed rapid degradation in serum[12], significant research has led to the development of more stable variants (e.g., d-TCO, s-TCO) with improved steric hindrance that impedes isomerization and enhances in vivo half-life.[8][9][10] For example, certain TCO linkers have demonstrated in vivo half-lives of over 5 days.[9]

DBCO Linker Stability

DBCO is generally regarded as having excellent stability under a wide range of physiological conditions.[7][13] The DBCO moiety and the resulting triazole bond are stable for extended periods, making them suitable for applications requiring long-term stability.[4][14]

However, there are conditions to be aware of:

• Reducing Agents: DBCO can exhibit instability in the presence of strong reducing agents like dithiothreitol (B142953) (DTT), which are sometimes used in antibody processing.[2]

• Thiols: In the presence of glutathione (GSH), DBCO has a reported half-life of approximately 71 minutes, which is significantly shorter than some other linkers like BCN.[15][16]

• Hydrophobicity: The hydrophobic nature of the DBCO group can sometimes lead to aggregation and faster clearance of the bioconjugate.[15]

Quantitative Stability Data Summary

Linker Chemistry	Condition	Half-life / Stability Note	Reference
DBCO-Azide	Presence of Glutathione (GSH)	~71 minutes	[15][16]
TCO (s-TCO)	In vivo (conjugated to mAb)	~0.67 days (deactivation to cis-isomer)	[9]
TCO (cTCO)	In vivo	~5.6 days	[9]
TCO	50% Mouse Serum (37 °C)	Complete hydrolysis after 5 hours (for some derivatives)	[12]
TCO (d-TCO)	Human Serum	Stable as trans-isomer for 4 days (>97%)	[9]
Maleimide-Thiol	Presence of Glutathione (GSH)	~4 minutes (Susceptible to retro-Michael reaction)	[15]

Experimental Protocols

Protocol: Assessing Linker Stability in Serum via HPLC

This protocol provides a general method to determine the stability of a bioconjugate in serum.

Caption: General workflow for a serum stability assay.

Methodology:

• Preparation: Prepare a stock solution of the TCO- or DBCO-containing bioconjugate in a suitable buffer (e.g., PBS, pH 7.4).

• Incubation: Dilute the bioconjugate stock solution into fresh serum (e.g., human or mouse serum) to a final concentration of approximately 1 mg/mL. Prepare an identical control sample by diluting the bioconjugate in PBS.

• Time Points: Incubate both the serum and PBS samples at 37°C. At designated time points (e.g., 0, 1, 4, 8, 24, 48, and 72 hours), withdraw an aliquot from each sample.[15]

• Protein Precipitation: To quench any reaction and prepare the sample for analysis, precipitate the serum proteins by adding three volumes of cold acetonitrile (B52724) to the collected aliquots.[15]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.[15]

• Analysis: Carefully collect the supernatant and analyze it by reverse-phase HPLC or LC-MS.

• Quantification: Monitor the peak corresponding to the intact bioconjugate. The percentage of intact conjugate at each time point is calculated relative to the area of the peak at the T=0 time point. This allows for the determination of the conjugate's half-life in serum.[15]

Protocol: General Antibody-Oligonucleotide Conjugation

This protocol outlines a typical two-step process for conjugating an oligonucleotide to an antibody using either DBCO-azide or TCO-tetrazine chemistry.

Step 1: Antibody and Oligonucleotide Activation

• Antibody-Linker Activation: React the antibody with an NHS-ester functionalized linker (e.g., DBCO-PEG-NHS or TCO-PEG-NHS) in a suitable buffer (e.g., PBS pH 8.0) for 30-60 minutes at room temperature. The NHS ester will react with lysine (B10760008) residues on the antibody.[5][14]

• Oligonucleotide-Partner Activation: Synthesize or procure an oligonucleotide with the corresponding partner molecule (e.g., an azide for reaction with DBCO, or a tetrazine for reaction with TCO) at a specific position (e.g., 5' or 3' end).

• Purification: Remove excess, unreacted linker from the antibody solution using a desalting column (e.g., Zeba Spin Desalting Column, 7k MWCO).[14]

Step 2: Bioorthogonal Ligation

• Mixing: Mix the activated antibody-linker conjugate with the activated oligonucleotide in a 1:1.5 or 1:3 molar ratio (antibody:oligo).[13]

• Incubation:

  • For TCO-tetrazine reactions, incubation for 1 hour at room temperature is often sufficient due to the fast kinetics.[6]

  • For DBCO-azide reactions, a longer incubation is typically required, such as 4 hours at room temperature or 12-18 hours at 4°C, to ensure high conjugation efficiency.[5][13]

• Analysis/Purification (Optional): The final conjugate can be analyzed by SDS-PAGE to confirm the shift in molecular weight. If necessary, the final conjugate can be purified from excess oligonucleotide using chromatography methods.

Conclusion and Recommendations

The choice between TCO and DBCO linkers depends heavily on the specific requirements of the application.

• Choose TCO-Tetrazine for:

  • Applications requiring extremely fast reaction kinetics.

  • In vivo experiments where rapid target engagement at low concentrations is critical.

  • Situations where the short reaction time can preserve the integrity of sensitive biomolecules.[2]

• Choose DBCO-Azide for:

  • Applications demanding high stability of the final conjugate over long periods.

  • Experiments where the slower, more controlled reaction rate is acceptable or even preferred.

  • Protocols involving reagents (e.g., certain cell culture media) that are known to be incompatible with TCO.

Researchers must carefully consider the potential stability liabilities of each linker. For TCO, using newer, sterically hindered derivatives is highly recommended to mitigate isomerization.[8] For DBCO, avoiding strong reducing agents and considering the use of hydrophilic PEG spacers to reduce aggregation can improve performance.[2][15] Ultimately, empirical testing of linker stability and conjugation efficiency within the specific biological context is essential for success.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. benchchem.com [benchchem.com]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. lifetein.com [lifetein.com]
• 6. broadpharm.com [broadpharm.com]
• 7. medium.com [medium.com]
• 8. Highly reactive trans-cyclooctene tags with improved stability for Diels-Alder chemistry in living systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Trans-Cyclooctene Isomerization Catalyzed by Thiamine Degradation Products in Cell Culture Media - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. interchim.fr [interchim.fr]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Comparative Study of Click Handle Stability in Common Ligation Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Validating the Efficiency of (S)-TCO-PEG3-amine Conjugation for Biopharmaceutical Research

For researchers, scientists, and drug development professionals, the precise and efficient conjugation of biomolecules is paramount. The choice of linker and conjugation chemistry can significantly impact the efficacy, stability, and homogeneity of the final product, be it an antibody-drug conjugate (ADC), a diagnostic imaging agent, or a novel therapeutic. This guide provides an in-depth, objective comparison of (S)-TCO-PEG3-amine, a popular linker utilizing the rapid tetrazine ligation, with a common alternative, DBCO-PEG4-amine, which employs strain-promoted azide-alkyne cycloaddition (SPAAC). This comparison is supported by experimental data to facilitate informed decisions in your research and development endeavors.

The inverse-electron-demand Diels-Alder (iEDDA) reaction between a trans-cyclooctene (B1233481) (TCO) and a tetrazine is renowned for its exceptionally fast reaction kinetics, setting it apart from other bioorthogonal "click" chemistries.[1][2] (S)-TCO-PEG3-amine leverages this reactivity, offering a hydrophilic polyethylene (B3416737) glycol (PEG) spacer to enhance solubility and minimize steric hindrance.[3] However, the stability of the TCO moiety is a critical consideration, as it can isomerize to its less reactive cis-cyclooctene form.[4]

This guide will delve into a quantitative comparison of these two leading bioorthogonal conjugation strategies, providing detailed experimental protocols and visual workflows to elucidate their respective strengths and weaknesses.

Quantitative Performance Comparison

To provide a clear and concise overview, the following tables summarize the key performance metrics of (S)-TCO-PEG3-amine versus DBCO-PEG4-amine. The data presented is a synthesis of values reported in the literature for these reaction types under typical bioconjugation conditions.

Parameter	(S)-TCO-PEG3-amine (Tetrazine Ligation)	DBCO-PEG4-amine (SPAAC)	Reference(s)
Second-Order Rate Constant (k₂)	Up to 10⁶ M⁻¹s⁻¹	~1 M⁻¹s⁻¹	[3][5]
Typical Reaction Time for >90% Conversion	5 - 30 minutes	1 - 4 hours	[6]
Typical Molar Ratio (Linker:Substrate)	1.5 - 5 fold excess of tetrazine	2 - 4 fold excess of azide	[7][8]
Reaction Temperature	4 - 37 °C	Room Temperature (20-25 °C)	[7][8]
Catalyst Required	No	No	[2][9]

Table 1: Reaction Efficiency Comparison. This table highlights the significant kinetic advantage of the TCO-tetrazine ligation facilitated by (S)-TCO-PEG3-amine over the SPAAC reaction of DBCO-PEG4-amine.

Parameter	(S)-TCO-PEG3-amine	DBCO-PEG4-amine	Reference(s)
Stability in Aqueous Buffer (pH 7.4, 4°C)	Stable for weeks, but susceptible to isomerization over long term or with certain metals.	Generally stable.	[4][10]
Stability in Serum (37°C)	Can isomerize to the unreactive cis-isomer.	Generally considered stable.	[4][11]
Key Stability Considerations	Potential for isomerization to less reactive cis-cyclooctene (CCO).	The hydrophobicity of the DBCO group can sometimes lead to aggregation.	[4][11]

Table 2: Linker Stability Comparison. This table outlines the stability profiles of the reactive moieties, a crucial factor for in vivo applications and long-term storage.

Experimental Protocols

Detailed methodologies are provided below for key experiments to evaluate and compare the conjugation efficiency of (S)-TCO-PEG3-amine and its alternatives.

Protocol 1: General Protein Conjugation Workflow

This protocol outlines the steps for conjugating an amine-containing protein with (S)-TCO-PEG3-amine (via an NHS ester intermediate) and subsequent ligation with a tetrazine-modified molecule. A parallel workflow would be followed for DBCO-PEG4-amine and an azide-modified molecule.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

• (S)-TCO-PEG3-NHS ester or DBCO-PEG4-NHS ester (dissolved in DMSO)

• Tetrazine- or Azide-functionalized payload

• Spin desalting columns (e.g., 7K MWCO)

• Reaction buffer (e.g., 1x PBS, pH 7.4)

Procedure:

• Protein Preparation: Ensure the protein solution is at a concentration of 1-5 mg/mL in an amine-free buffer.[10]

• Linker Activation: Add a 10-20 fold molar excess of the TCO- or DBCO-NHS ester to the protein solution.[8]

• Incubation: Incubate the reaction for 30-60 minutes at room temperature.

• Purification: Remove excess, unreacted linker using a spin desalting column.

• Bioorthogonal Ligation: Mix the TCO- or DBCO-labeled protein with a 1.5-3 fold molar excess of the tetrazine- or azide-functionalized payload, respectively.[9]

• Incubation:

  • For TCO-tetrazine ligation, incubate for 30-60 minutes at room temperature.[10]

  • For DBCO-azide ligation, incubate for 4-12 hours at room temperature or overnight at 4°C.[8][9]

• Analysis: Characterize the final conjugate using HPLC, SDS-PAGE, and MALDI-TOF mass spectrometry.

Protocol 2: Monitoring Conjugation Efficiency by HPLC

Reverse-phase high-performance liquid chromatography (RP-HPLC) can be used to monitor the progress of the conjugation reaction and quantify the yield.

Instrumentation:

• HPLC system with a C18 column

• UV-Vis detector

Procedure:

• Sample Preparation: At various time points during the ligation reaction, withdraw aliquots and quench any further reaction by dilution in the mobile phase.

• Chromatography: Inject the samples onto the C18 column. Elute with a gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid.

• Analysis: Monitor the chromatogram at a wavelength appropriate for the protein and/or payload (e.g., 280 nm for protein). The appearance of a new peak with a different retention time from the starting materials indicates the formation of the conjugate. The percentage of conversion can be calculated by integrating the peak areas.[12]

Protocol 3: Characterization by MALDI-TOF Mass Spectrometry

Matrix-assisted laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry is used to confirm the identity and purity of the final conjugate by measuring its molecular weight.

Procedure:

• Sample Preparation: Mix the purified conjugate solution with a suitable MALDI matrix (e.g., sinapinic acid).[13]

• Analysis: Spot the mixture onto a MALDI plate and allow it to dry. Acquire the mass spectrum.

• Data Interpretation: The mass of the conjugate should correspond to the sum of the molecular weights of the protein, the linker, and the payload. The presence of unconjugated protein or other impurities can also be assessed.[13]

Protocol 4: Serum Stability Assay

This assay evaluates the stability of the conjugated linker in a biologically relevant matrix.

Procedure:

• Incubation: Incubate the purified conjugate at a concentration of 1 mg/mL in fresh human or mouse serum at 37°C.[4]

• Time Points: Collect aliquots at various time points (e.g., 0, 6, 24, 48 hours).[4]

• Sample Preparation: Precipitate serum proteins by adding acetonitrile. Centrifuge and collect the supernatant.

• Analysis: Analyze the supernatant by LC-MS to identify and quantify the intact conjugate and any degradation products.[11]

Visualizing the Workflow and Chemistry

To further clarify the processes and relationships discussed, the following diagrams are provided.

Caption: Experimental workflow for protein conjugation using (S)-TCO-PEG3-amine.

Caption: Comparison of TCO-Tetrazine and DBCO-Azide reaction mechanisms.

Conclusion

The choice between (S)-TCO-PEG3-amine and alternative linkers like DBCO-PEG4-amine is highly dependent on the specific application. For applications requiring extremely rapid and efficient conjugation at low concentrations, the TCO-tetrazine ligation offered by (S)-TCO-PEG3-amine is unparalleled.[2] Its catalyst-free nature makes it highly biocompatible and suitable for in vivo studies.[2] However, researchers must consider the potential for isomerization of the TCO moiety and take appropriate precautions during storage and handling.

Conversely, while the SPAAC reaction with DBCO-PEG4-amine is significantly slower, the DBCO group generally offers greater stability, which may be advantageous for applications requiring long incubation times or harsh conditions.

Ultimately, the optimal choice will be guided by a thorough evaluation of the reaction kinetics, stability, and overall performance of the resulting conjugate in the context of the specific biological system and experimental goals. The protocols and comparative data presented in this guide provide a solid foundation for making this critical decision.

References

• 1. benchchem.com [benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 4. benchchem.com [benchchem.com]
• 5. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioorthogonal Click Chemistry-Based Synthetic Cell Glue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. researchgate.net [researchgate.net]
• 9. interchim.fr [interchim.fr]
• 10. interchim.fr [interchim.fr]
• 11. benchchem.com [benchchem.com]
• 12. Tetrazine‐Triggered Bioorthogonal Cleavage of trans‐Cyclooctene‐Caged Phenols Using a Minimal Self‐Immolative Linker Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. escholarship.org [escholarship.org]

(S)-TCO-PEG3-amine: A Comparative Guide for Bioconjugation Applications

For Researchers, Scientists, and Drug Development Professionals

(S)-TCO-PEG3-amine is a heterobifunctional linker that has gained significant traction in the field of bioconjugation due to its role in highly efficient click chemistry reactions. This guide provides a comprehensive overview of its applications, limitations, and a comparative analysis with other bioconjugation techniques, supported by experimental data and detailed protocols.

Overview of (S)-TCO-PEG3-amine

(S)-TCO-PEG3-amine contains a trans-cyclooctene (B1233481) (TCO) moiety and a primary amine, connected by a three-unit polyethylene (B3416737) glycol (PEG) spacer. The TCO group is a key component in the inverse electron-demand Diels-Alder (iEDDA) reaction with a tetrazine (Tz) partner, a cornerstone of bioorthogonal chemistry.[1][2] This reaction is prized for its exceptionally fast kinetics and the ability to proceed under mild, physiological conditions without the need for a catalyst.[1][3][4] The primary amine allows for the conjugation of (S)-TCO-PEG3-amine to biomolecules containing carboxylic acids or activated esters.[5] The hydrophilic PEG3 spacer enhances solubility, reduces aggregation, and minimizes steric hindrance.[1][5]

Applications in Research and Drug Development

The unique properties of (S)-TCO-PEG3-amine make it a versatile tool for a range of applications:

• Bioconjugation: It serves as a versatile linker to attach biomolecules like proteins and antibodies to various surfaces or other molecules, which is particularly useful in drug delivery systems.[6]

• Antibody-Drug Conjugates (ADCs): In the development of ADCs, (S)-TCO-PEG3-amine can be used to link a cytotoxic drug to an antibody, creating a targeted therapeutic.[7]

• PROTACs: This linker is employed in the synthesis of Proteolysis Targeting Chimeras (PROTACs), which are designed to selectively degrade target proteins.[8][9][10]

• Diagnostics and Imaging: (S)-TCO-PEG3-amine facilitates the attachment of imaging agents to biomolecules, enhancing visualization in medical imaging techniques.[6] It is a key component in pre-targeted imaging strategies, where a TCO-modified antibody is administered first, followed by a radiolabeled tetrazine.[11][12]

• Polymer Chemistry: The compound is used to synthesize functionalized polymers for applications in materials science.[6]

Performance Comparison with Other Linkers

The primary advantage of the TCO-tetrazine ligation facilitated by (S)-TCO-PEG3-amine is its superior reaction kinetics compared to other bioorthogonal reactions.

Reaction Chemistry	Dienophile/Electrophile	Diene/Nucleophile	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Key Characteristics
Inverse-electron-demand Diels-Alder (iEDDA)	trans-Cyclooctene (TCO)	Tetrazine (Tz)	~800 - 30,000 [13]	Extremely fast, highly specific, bioorthogonal, catalyst-free. [13]
Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)	Cyclooctyne (e.g., DBCO)	Azide	~1[13]	Catalyst-free, bioorthogonal, but significantly slower than iEDDA.[13]
NHS Ester-Amine Coupling	NHS Ester	Primary Amine (e.g., Lysine)	Variable, generally slower[13]	Widely used, but not bioorthogonal; can react with any accessible primary amine.[13]
Maleimide-Thiol Coupling	Maleimide	Thiol (e.g., Cysteine)	~1000[13]	Specific for thiols, but can undergo hydrolysis and exchange reactions.[13]

Limitations and Considerations

Despite its advantages, there are limitations to consider when using (S)-TCO-PEG3-amine:

• Isomerization: The reactive TCO group can isomerize to the unreactive cis-cyclooctene (CCO) isomer, especially in the presence of thiols or certain metal ions.[14] This can lead to a loss of reactivity over time.

• Stability and Storage: TCO compounds have a limited shelf life and are not recommended for long-term storage.[14] They should be stored at -20°C and protected from light.[1] Some suppliers may ship on dry ice to maintain stability.[15]

• Hydrophobicity: The TCO group is hydrophobic, which can sometimes lead to aggregation or burying of the linker within the biomolecule, reducing its reactivity. The inclusion of a PEG spacer helps to mitigate this.[16]

• Modification Levels: High levels of modification on a biomolecule, such as an antibody, can potentially impact its binding affinity.[17][18] It is crucial to optimize the degree of labeling for each specific application.

Experimental Protocols

Below are detailed methodologies for key experiments involving TCO-PEG3-amine.

Protocol 1: Labeling of Proteins with (S)-TCO-PEG3-amine

This protocol describes the conjugation of (S)-TCO-PEG3-amine to a protein via its primary amine reacting with an activated NHS ester on the protein. A more common approach is to use a TCO-PEG-NHS ester to directly label the amine groups on a protein.

Materials:

• Protein to be labeled

• (S)-TCO-PEG3-amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

• Conjugation Buffer (e.g., PBS, pH 7.4)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Spin desalting columns

Procedure:

• Protein Preparation: Dissolve the protein in Activation Buffer to a concentration of 1-5 mg/mL.

• Activation of Carboxyl Groups: Add a 10-fold molar excess of EDC and a 25-fold molar excess of Sulfo-NHS to the protein solution. Incubate for 15 minutes at room temperature.

• Buffer Exchange: Immediately remove excess activating reagents using a spin desalting column equilibrated with Conjugation Buffer.

• Conjugation Reaction: Add a 20-fold molar excess of (S)-TCO-PEG3-amine (dissolved in DMSO or DMF) to the activated protein solution. Incubate for 2 hours at room temperature.

• Quenching: Add Quenching Buffer to a final concentration of 50-100 mM and incubate for 15 minutes to quench any unreacted NHS-esters.

• Purification: Remove excess (S)-TCO-PEG3-amine using a spin desalting column equilibrated with the desired storage buffer.

Protocol 2: Protein-Protein Crosslinking using TCO-Tetrazine Ligation

This protocol outlines the crosslinking of a TCO-labeled protein with a tetrazine-labeled protein.

Materials:

• TCO-labeled Protein A (from Protocol 1 or using a TCO-NHS ester)

• Tetrazine-labeled Protein B (prepared using a Tetrazine-NHS ester)

• Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

• Reaction Setup: Mix the TCO-functionalized Protein A and the tetrazine-functionalized Protein B in a 1:1 molar ratio in the Reaction Buffer.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature.[13]

• Analysis: The crosslinked protein conjugate can be analyzed by SDS-PAGE, mass spectrometry, or other relevant methods.

Visualizing Workflows and Pathways

The following diagrams illustrate common experimental workflows where (S)-TCO-PEG3-amine is utilized.

Caption: Workflow for Antibody-Drug Conjugate (ADC) development.

Caption: General workflow for in vivo pre-targeted imaging.

References

• 1. TCO-PEG3-amine - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. benchchem.com [benchchem.com]
• 3. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TCO PEG, TCO linker, Tetrazine reactive | BroadPharm [broadpharm.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. chemimpex.com [chemimpex.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. (S)-TCO-PEG3-amine - Immunomart [immunomart.com]
• 9. TCO-PEG3-amine | TargetMol [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 15. precisepeg.com [precisepeg.com]
• 16. escholarship.org [escholarship.org]
• 17. mdpi.com [mdpi.com]
• 18. Development of Trans­-Cyclooctene Modified Antibodies for Pretargeted Imaging within the Central Nervous System | Journal of Nuclear Medicine [jnm.snmjournals.org]

A Comparative Guide to Click Chemistry Generations for Researchers and Drug Development Professionals

Introduction

Click chemistry has revolutionized the fields of chemical biology, drug discovery, and materials science by offering a suite of reactions that are rapid, efficient, and highly specific. The core principle of click chemistry, as conceptualized by K.B. Sharpless, is to utilize reactions that are modular, high-yielding, and produce minimal and inoffensive byproducts.[1] Over the years, this concept has evolved into distinct "generations" of reactions, each with its own set of advantages and ideal applications. This guide provides a comparative analysis of three prominent generations of click chemistry: the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), and the Sulfur (VI) Fluoride (B91410) Exchange (SuFEx) reaction. This comparison aims to equip researchers, scientists, and drug development professionals with the knowledge to select the most appropriate click chemistry tool for their specific needs.

Comparative Analysis of Click Chemistry Generations

The choice of a click chemistry reaction is dictated by the specific requirements of the experiment, including the biological environment, desired reaction speed, and tolerance for catalysts. The following table summarizes the key performance metrics of CuAAC, SPAAC, and SuFEx.

Feature	Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Sulfur (VI) Fluoride Exchange (SuFEx)
Reaction Speed	Very Fast (Second-order rate constants ~10² - 10⁴ M⁻¹s⁻¹)[2]	Moderate to Fast (Second-order rate constants ~10⁻³ - 1 M⁻¹s⁻¹)[3]	Tunable, can be very fast
Biocompatibility	Low to Moderate (Copper catalyst can be toxic to living cells)[4][5]	High (No metal catalyst required)[4]	High (Generally biocompatible)
Reaction Conditions	Mild, aqueous conditions, room temperature[6]	Physiological conditions (aqueous buffers, ambient temperature)[7]	Mild conditions, can be performed in the presence of various functional groups[8]
Catalyst	Copper(I)[9]	None (driven by ring strain)[]	Base or nucleophile initiated[11]
Selectivity	High	High	High
Yields	High to quantitative[12]	High[7]	High
Applications	In vitro synthesis, bioconjugation, material science, proteomics[13][14]	Live cell imaging, in vivo labeling, drug delivery[2][]	Covalent drug design, polymer synthesis, material science[15][16]

Reaction Mechanisms and Workflows

The distinct mechanisms of each click chemistry generation underpin their unique characteristics and applications.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is the archetypal click reaction, involving the copper(I)-catalyzed reaction between an azide (B81097) and a terminal alkyne to form a stable 1,4-disubstituted 1,2,3-triazole.[9]

Caption: Mechanism of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a copper-free click reaction that relies on the high ring strain of a cyclooctyne (B158145) to react with an azide.[] This bioorthogonal reaction is ideal for applications in living systems.[4]

Caption: Mechanism of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Sulfur (VI) Fluoride Exchange (SuFEx)

SuFEx is a more recent addition to the click chemistry toolbox and involves the reaction of a sulfur (VI) fluoride with a nucleophile to form a stable sulfonate or sulfonamide linkage.[8]

Caption: Mechanism of the Sulfur (VI) Fluoride Exchange (SuFEx) reaction.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of click chemistry reactions. Below are representative protocols for each generation.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Bioconjugation

This protocol describes a general procedure for labeling an alkyne-modified biomolecule with an azide-containing probe.

Materials:

• Alkyne-modified biomolecule in a suitable buffer (e.g., PBS)

• Azide-functionalized probe

• Copper(II) sulfate (B86663) (CuSO₄) stock solution (e.g., 50 mM in water)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (e.g., 50 mM in water)

• Sodium ascorbate (B8700270) stock solution (e.g., 100 mM in water, freshly prepared)

• DMSO (optional, for dissolving hydrophobic probes)

Procedure:

• In a microcentrifuge tube, combine the alkyne-modified biomolecule and the azide-functionalized probe. A molar excess of the probe (e.g., 10-fold) is typically used.

• Add the THPTA stock solution to the reaction mixture to a final concentration of 1 mM.

• Add the CuSO₄ stock solution to a final concentration of 0.1 mM.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1 mM.

• Gently mix the reaction and incubate at room temperature for 1-4 hours.[6]

• The reaction can be quenched by the addition of EDTA to chelate the copper catalyst.[12]

• Purify the labeled biomolecule using an appropriate method (e.g., size-exclusion chromatography, dialysis).

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Live Cell Labeling

This protocol outlines a general procedure for labeling azide-modified glycoproteins on the surface of living cells with a cyclooctyne-functionalized fluorescent dye.

Materials:

• Cells with azide-modified surface glycans (e.g., cultured in the presence of an azido (B1232118) sugar)

• Cyclooctyne-functionalized fluorescent dye (e.g., DBCO-fluorophore)

• Cell culture medium or PBS

• Flow cytometer or fluorescence microscope

Procedure:

• Wash the azide-labeled cells with PBS to remove any unreacted azido sugars.

• Resuspend the cells in fresh culture medium or PBS.

• Add the cyclooctyne-functionalized fluorescent dye to the cell suspension. The final concentration will depend on the specific dye and cell type but is typically in the low micromolar range.

• Incubate the cells at 37°C for 30-60 minutes.

• Wash the cells with PBS to remove any unreacted dye.

• Analyze the labeled cells by flow cytometry or fluorescence microscopy.

Protocol 3: Sulfur (VI) Fluoride Exchange (SuFEx) for Small Molecule Synthesis

This protocol provides a general method for the synthesis of a sulfonate ester from a phenol (B47542) and an aryl sulfonyl fluoride.

Materials:

• Aryl sulfonyl fluoride

• Phenol

• Organic base (e.g., triethylamine (B128534) or DBU)

• Anhydrous solvent (e.g., acetonitrile (B52724) or dichloromethane)

Procedure:

• Dissolve the aryl sulfonyl fluoride (1.0 equivalent) and the phenol (1.0-1.2 equivalents) in the anhydrous solvent.

• Add the organic base (1.5-2.0 equivalents) to the reaction mixture.

• Stir the reaction at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, the reaction mixture can be diluted with an organic solvent and washed with water or a mild acidic solution to remove the base and any salts.

• The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Application in Proteomics: An Experimental Workflow

Click chemistry has become an indispensable tool in proteomics for the identification and quantification of proteins and their post-translational modifications. The following diagram illustrates a typical experimental workflow for activity-based protein profiling (ABPP) using click chemistry.[17][18]

Caption: A typical workflow for activity-based protein profiling (ABPP) using click chemistry.

Conclusion

The different generations of click chemistry offer a versatile and powerful toolkit for researchers across various scientific disciplines. CuAAC remains a workhorse for in vitro applications due to its speed and efficiency. The development of SPAAC has been a landmark for chemical biology, enabling the study of biological processes in their native environment without the concern of catalyst-induced toxicity. The emergence of SuFEx has further expanded the click chemistry repertoire, providing robust and stable linkages for applications in covalent drug design and materials science. By understanding the comparative advantages and limitations of each generation, researchers can strategically select the optimal click reaction to accelerate their scientific discoveries and the development of new therapeutics.

References

• 1. Click Chemistry [organic-chemistry.org]
• 2. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Copper-catalyzed click reaction on/in live cells - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02297A [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. broadpharm.com [broadpharm.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Click Chemistry in Proteomic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Applications of click chemistry in drug discovery | PPTX [slideshare.net]
• 15. irjmets.com [irjmets.com]
• 16. The growing applications of SuFEx click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-TCO-PEG3-amine: A Comprehensive Guide to Safety and Compliance

For researchers and scientists at the forefront of drug development, the meticulous management of chemical reagents is paramount, extending from initial handling to final disposal. This guide provides essential, step-by-step procedures for the proper disposal of (S)-TCO-PEG3-amine, a heterobifunctional linker increasingly utilized in bioconjugation and the development of targeted therapeutics. Adherence to these protocols is critical for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment.

(S)-TCO-PEG3-amine, characterized by its trans-cyclooctene (B1233481) (TCO) moiety, polyethylene (B3416737) glycol (PEG) spacer, and terminal amine group, requires a disposal strategy that accounts for the properties of each of its components. While not classified as acutely hazardous, its chemical functionalities necessitate careful handling as a non-hazardous chemical waste.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for (S)-TCO-PEG3-amine and ensure all personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: Laboratory coat.

All handling and preparation for disposal should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Procedure

This protocol outlines the segregation, decontamination, and disposal of (S)-TCO-PEG3-amine waste.

• Segregation of Waste:

  • Isolate all waste containing (S)-TCO-PEG3-amine, including unused reagent, reaction mixtures, and contaminated materials (e.g., pipette tips, vials, and gloves).

  • Designate a specific, clearly labeled waste container for this purpose. The label should include "Non-Hazardous Chemical Waste," the full chemical name "(S)-TCO-PEG3-amine," and the primary solvent if in solution.

  • Crucially, do not mix amine-containing waste with other chemical waste streams, particularly acidic or oxidizing materials, to prevent potentially vigorous reactions.

• Containerization of Liquid and Solid Waste:

  • Liquid Waste: Collect all liquid waste containing (S)-TCO-PEG3-amine in a sealable, chemically compatible container (e.g., a high-density polyethylene (HDPE) bottle). Do not overfill the container; a headspace of at least 10% is recommended.

  • Solid Waste: Place all contaminated solid waste, such as gloves, absorbent paper, and plasticware, into a designated, sealable plastic bag or a labeled, lined container.

• Decontamination of Empty Containers:

  • Empty containers that held (S)-TCO-PEG3-amine should be triple-rinsed with a suitable solvent in which the compound is soluble (e.g., DMSO, DMF, DCM, THF, Chloroform).[1]

  • Collect the rinsate as chemical waste and add it to your designated liquid waste container.

  • After rinsing, deface the original label on the container before disposing of it as regular laboratory glass or plastic waste, in accordance with your institution's policies.

• Storage Pending Disposal:

  • Store the sealed waste containers in a designated, secondary containment area away from incompatible materials.

  • The storage area should be cool and well-ventilated.

• Final Disposal:

  • Arrange for the collection and disposal of the chemical waste through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

  • Never pour (S)-TCO-PEG3-amine or its solutions down the drain.

Quantitative Data Summary

For quick reference, the following table summarizes key information pertinent to the handling and disposal of (S)-TCO-PEG3-amine.

Property	Data	Citation
Chemical Formula	C17H32N2O5	[2]
Molecular Weight	344.45 g/mol	[2]
Appearance	Colorless to slightly yellow oil	[1]
Solubility	DMSO, DMF, DCM, THF, Chloroform	[1]
Storage Conditions	-20°C, desiccated	[1]
Primary Functional Groups	trans-Cyclooctene (TCO), Polyethylene Glycol (PEG), Primary Amine

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-TCO-PEG3-amine waste.

Caption: Disposal Workflow for (S)-TCO-PEG3-amine

By implementing these procedures, laboratories can ensure the safe and compliant disposal of (S)-TCO-PEG3-amine, fostering a secure research environment and upholding their commitment to environmental stewardship. Always consult with your institution's specific guidelines, as local regulations may vary.

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]

Safeguarding Your Research: A Comprehensive Guide to Handling (S)-TCO-PEG3-amine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the proper handling and disposal of (S)-TCO-PEG3-amine, a valuable reagent in bioconjugation and click chemistry. Understanding and implementing these procedures will help maintain a safe research environment and ensure the integrity of your experiments.

(S)-TCO-PEG3-amine is a chemical compound that requires careful handling to prevent potential health hazards. Adherence to the safety protocols outlined in the Safety Data Sheet (SDS) is critical. The primary routes of exposure are through skin and eye contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

When working with (S)-TCO-PEG3-amine, a comprehensive suite of personal protective equipment is mandatory to minimize exposure.[1][2]

PPE Category	Specification	Rationale
Eye and Face Protection	Tight-sealing safety goggles and a face shield.[1][2]	Protects against splashes and airborne particles.
Skin Protection	Chemical-resistant protective gloves (e.g., nitrile) and appropriate protective clothing.[1][2]	Prevents direct skin contact with the compound.
Respiratory Protection	Use in a well-ventilated area with local exhaust ventilation.[1] If ventilation is insufficient, use a government-approved respirator.[2]	Minimizes the inhalation of dust or vapors.

Operational Plan: Step-by-Step Handling Procedures

Proper handling from receipt to disposal is crucial for both safety and maintaining the quality of the reagent. (S)-TCO-PEG3-amine is sensitive to light, air, and heat.[3]

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage.

• Store the container in a dry, cool, and well-ventilated place.[1][2]

• The recommended long-term storage temperature is -20°C or below.[3][4][5][6]

• Store under an inert gas atmosphere, such as Nitrogen or Argon, to prevent degradation.[3]

• Keep the container tightly closed and protected from light.[1][3]

2. Preparation for Use:

• Before opening, allow the container to slowly warm to room temperature to prevent condensation.[3][7]

• Handle the compound in a chemical fume hood to ensure adequate ventilation.

• To facilitate handling of this potentially low-melting solid, consider preparing a stock solution in an appropriate dry solvent such as dimethylsulfoxide (DMSO) or dimethylformamide (DMF).[8]

3. During Use:

• Avoid all direct contact with the skin, eyes, and clothing.[1]

• Do not breathe in any dust, fumes, or vapors.[1]

• Do not eat, drink, or smoke in the laboratory area where the compound is being handled.[1]

• Use non-sparking tools and take precautionary measures against static discharge if the compound is in a powdered form.[1]

4. In Case of a Spill:

• For a powder spill, cover it with a plastic sheet to minimize spreading.[1]

• Mechanically take up the spilled material and place it in an appropriate, labeled container for disposal.[1][2]

• For a liquid spill, use an inert absorbent material to contain it.[1]

• Thoroughly clean the contaminated surface and flush the area with water.[1]

First Aid Measures: Immediate Actions for Exposure

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush with plenty of water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing. Seek medical attention if irritation persists.[1][2]
Skin Contact	Rinse the affected area with plenty of water. Contaminated clothing should be removed and washed before reuse.[1][2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek medical attention if symptoms persist.[1]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and then drink plenty of water. Never give anything by mouth to an unconscious person. Consult a physician.[1]

Disposal Plan: Responsible Waste Management

The disposal of (S)-TCO-PEG3-amine and its containers must be conducted in strict accordance with all applicable local, regional, and national/federal regulations.[2]

• The generation of waste should be minimized or avoided whenever possible.[2]

• Empty containers may retain product residues and should be handled with the same precautions as the product itself.[2]

• Dispose of the material and its container through an approved waste disposal facility.[2]

Visualizing the Workflow

To further clarify the handling and disposal process, the following diagrams illustrate the key steps and logical relationships.

Caption: A flowchart outlining the key stages of handling (S)-TCO-PEG3-amine, from receipt to disposal.

Caption: A diagram illustrating the mandatory personal protective equipment for handling (S)-TCO-PEG3-amine.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 3. PEG Storage and Handling Conditions - JenKem Technology [jenkemusa.com]
• 4. TCO-PEG3-amine, 1800507-93-0 | BroadPharm [broadpharm.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. chemscene.com [chemscene.com]
• 7. broadpharm.com [broadpharm.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]